(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

• CAS: 195877-54-4

Core Science & Biosynthesis

An In-depth Technical Guide to (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

CAS Number: 195877-54-4

This technical guide provides a comprehensive overview of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, a key building block in contemporary drug discovery and development. Geared towards researchers, scientists, and professionals in the pharmaceutical industry, this document delves into the compound's synthesis, physicochemical properties, and its applications, supported by established scientific literature and protocols.

Introduction: The Significance of Substituted Piperidines in Medicinal Chemistry

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of approved pharmaceutical agents.[1] Its conformational rigidity and the ability to introduce diverse substituents at various positions allow for the fine-tuning of pharmacological activity, selectivity, and pharmacokinetic properties. The subject of this guide, (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, is a chiral, highly functionalized piperidine derivative that serves as a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics.[2][3] The presence of orthogonal protecting groups, the tert-butyloxycarbonyl (Boc) on the piperidine nitrogen and the benzyloxycarbonyl (Cbz) on the amino group of the side chain, allows for selective deprotection and further chemical modifications, making it a versatile tool for synthetic chemists.

Physicochemical and Structural Characteristics

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective use in multi-step syntheses.

Property	Value	Source
CAS Number	195877-54-4	[4]
Molecular Formula	C22H32N2O6	[4]
Molecular Weight	420.50 g/mol	[4]
Appearance	White to off-white solid	Inferred from related compounds
Purity	Typically ≥95%	[5]
Solubility	Soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol.	Inferred from synthetic protocols of related compounds

Molecular Structure:

The structure of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, with its key functional groups, is depicted below. The stereochemistry at the chiral center is crucial for its application in the synthesis of stereospecific drug candidates.

Caption: Molecular structure of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE.

Synthesis and Manufacturing

While a specific, publicly available, step-by-step protocol for the synthesis of CAS 195877-54-4 is not readily found in peer-reviewed journals, its synthesis can be logically deduced from established methodologies for creating substituted piperidines and protected amino acids. A plausible synthetic route involves the multi-step conversion of a suitable piperidine precursor.

A general and illustrative synthetic approach could involve the following key transformations:

• Starting Material Selection: A common starting point for such syntheses is a commercially available, suitably protected piperidine derivative, such as 1-Boc-4-piperidone.

• Chain Elongation: The two-carbon ethyl side chain can be introduced at the 4-position of the piperidine ring through various carbon-carbon bond-forming reactions. A Horner-Wadsworth-Emmons reaction with a phosphonate reagent bearing the protected amino and methoxycarbonyl functionalities is a common and effective strategy.

• Stereoselective Reduction: The resulting α,β-unsaturated ester can then undergo a stereoselective reduction of the double bond to establish the desired (S)-configuration at the chiral center. This is a critical step and often employs chiral catalysts or auxiliaries.

• Functional Group Protection: The Boc and Cbz protecting groups are typically introduced at appropriate stages of the synthesis to mask the reactive amine functionalities and are chosen for their orthogonal stability, allowing for selective removal later in a synthetic sequence.

Below is a conceptual workflow illustrating the key stages in the synthesis of such a compound.

Caption: Conceptual workflow for the synthesis of the target molecule.

For a more detailed, analogous experimental procedure, researchers can refer to the synthesis of 3-amino substituted piperidines from L-glutamic acid, which involves esterification, Boc-protection, reduction, and cyclization steps.

Applications in Drug Discovery and Development

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a valuable building block for the synthesis of a variety of biologically active molecules. Its utility stems from the presence of multiple functional groups and a chiral center, which can be elaborated into more complex structures.

• Peptide Mimetics and Peptidomimetics: The amino acid-like side chain makes this compound an excellent starting material for the synthesis of peptide mimetics. By incorporating the piperidine ring, researchers can introduce conformational constraints into a peptide backbone, which can lead to enhanced metabolic stability, receptor affinity, and selectivity.

• Novel Scaffolds for Small Molecule Inhibitors: The piperidine core can be further functionalized to create novel scaffolds for targeting a range of biological targets, including enzymes and receptors. The ability to selectively deprotect the Boc and Cbz groups allows for the introduction of diverse substituents, enabling the exploration of structure-activity relationships (SAR). For instance, related piperidine derivatives are key intermediates in the synthesis of potent inhibitors for various therapeutic areas.[3][6]

• Probes for Chemical Biology: The well-defined structure and functional handles of this compound make it suitable for the development of chemical probes to study biological pathways and target engagement.

A logical workflow for the utilization of this intermediate in a drug discovery program is outlined below.

Caption: Drug discovery workflow utilizing the target intermediate.

Spectroscopic Characterization

While a complete set of experimental spectra for this specific compound is not publicly available, the expected spectral data can be inferred from the analysis of closely related structures.

• ¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the Boc group (a singlet around 1.4 ppm), the methoxy group of the ester (a singlet around 3.7 ppm), the benzylic protons of the Cbz group (a singlet around 5.1 ppm), and the aromatic protons of the Cbz group (multiplets between 7.2 and 7.4 ppm). The protons on the piperidine ring and the ethyl side chain would appear as a series of complex multiplets in the aliphatic region. For a similar compound, 1-Boc-piperidine, characteristic proton signals are well-documented.[7]

• ¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbons of the Boc, Cbz, and ester groups in the range of 155-175 ppm. The aromatic carbons of the Cbz group would appear between 127 and 137 ppm. The carbons of the piperidine ring and the ethyl side chain would resonate in the upfield region.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (420.50 g/mol ). Fragmentation patterns would likely involve the loss of the Boc group, the Cbz group, and other characteristic fragments.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[8][9]

• Storage: Store in a tightly sealed container in a cool, dry place.[8]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

While a specific safety data sheet (SDS) for this compound is not widely available, the SDS for structurally similar compounds can provide guidance on potential hazards and handling procedures.

Conclusion

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a strategically important building block in modern organic synthesis and medicinal chemistry. Its well-defined stereochemistry and the presence of orthogonal protecting groups provide chemists with a versatile platform for the design and synthesis of novel, complex molecules with potential therapeutic applications. A thorough understanding of its properties and synthetic accessibility is crucial for its effective utilization in the quest for new and improved medicines.

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• CP Lab Safety. (n.d.). (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, 95% Purity, C22H32N2O6, 100 mg. Retrieved from [Link]

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• Gedgaudas, R., et al. (2023). Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines. RSC Advances, 13(31), 21334-21348. [Link]

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• CP Lab Safety. (n.d.). (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, 95% Purity, C22H32N2O6, 100 mg. Retrieved from [Link]

• Bell, I. M., et al. (2016). CGRP receptor antagonists. U.S. Patent No. 9,808,457. Washington, DC: U.S.

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An In-depth Technical Guide to (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Significance of Chiral Piperidines in Modern Drug Discovery

The piperidine scaffold is a ubiquitous and privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its favorable physicochemical properties, metabolic stability, and ability to present substituents in a well-defined three-dimensional orientation make it an attractive framework for interacting with biological targets. The introduction of chirality to the piperidine ring further enhances its utility, allowing for fine-tuned interactions with chiral biomolecules such as enzymes and receptors. This stereochemical control can lead to significant improvements in potency, selectivity, and pharmacokinetic profiles, ultimately resulting in safer and more effective therapeutics.

This technical guide focuses on a specific and valuable chiral building block: (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine . This molecule, with its multiple functional groups and defined stereochemistry, serves as a key intermediate in the synthesis of complex pharmaceutical agents. This document will provide a comprehensive review of its synthesis, properties, and applications, offering a technical resource for researchers and scientists in the field of drug development.

Molecular Structure and Physicochemical Properties

(S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine, also known by its IUPAC name tert-butyl (S)-4-(2-(((benzyloxy)carbonyl)amino)-3-methoxy-3-oxopropyl)piperidine-1-carboxylate, possesses a unique combination of protecting groups and functional moieties that make it a versatile synthetic intermediate.

Key Structural Features:

• Chiral Center: The stereocenter at the α-carbon of the amino acid side chain dictates the (S)-configuration, which is crucial for stereospecific interactions with biological targets.

• Piperidine Ring: A saturated heterocycle that provides a rigid scaffold.

• BOC Protecting Group: The tert-butyloxycarbonyl (BOC) group protects the piperidine nitrogen, preventing its participation in unwanted side reactions and allowing for its selective deprotection under acidic conditions.

• CBZ Protecting Group: The benzyloxycarbonyl (CBZ) group protects the amino group of the side chain and can be removed by hydrogenolysis.

• Methoxycarbonyl Group: An ester functionality that can be hydrolyzed to the corresponding carboxylic acid or converted to other functional groups.

A summary of its key physicochemical properties is presented in the table below.

Property	Value	Source
CAS Number	195877-54-4
Molecular Formula	C22H32N2O6
Molecular Weight	420.50 g/mol

Synthesis of (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine: A Strategic Overview

The synthesis of this chiral piperidine derivative requires a strategic approach to control the stereochemistry and manage the various functional groups. While a definitive, publicly available, step-by-step protocol for this specific molecule is not extensively detailed in peer-reviewed journals, its synthesis can be logically deduced from established methodologies for constructing similar chiral piperidines. The general synthetic strategies often involve the use of chiral starting materials, asymmetric catalysis, or resolution techniques.

A plausible and efficient synthetic pathway would likely commence from a suitably functionalized piperidine precursor, such as a piperidone derivative. The key steps would involve the introduction of the two-carbon side chain and the stereoselective formation of the amino acid moiety.

Below is a proposed synthetic workflow, drawing upon common organic synthesis transformations.

Figure 1: A plausible synthetic workflow for the preparation of the target molecule.

Key Synthetic Transformations: A Deeper Dive

Step 1: Olefination of 1-BOC-4-piperidone

The synthesis would likely begin with the commercially available 1-BOC-4-piperidone. An olefination reaction, such as the Wittig reaction or the Horner-Wadsworth-Emmons reaction, would be employed to introduce a two-carbon chain at the 4-position of the piperidine ring. This would typically involve reacting the piperidone with a phosphorus ylide or a phosphonate ester to form an α,β-unsaturated ester. The choice of reagent would be critical to ensure high yields and E/Z selectivity if applicable.

Step 2: Stereoselective Michael Addition

This is the most critical step for establishing the desired (S)-stereochemistry. A stereoselective Michael addition of a chiral amine nucleophile to the α,β-unsaturated ester would be performed. The choice of the chiral auxiliary is paramount for achieving high diastereoselectivity. Evans' oxazolidinone auxiliaries or chiral α-methylbenzylamine are commonly used for this purpose. The reaction conditions, including the choice of solvent and temperature, would need to be carefully optimized to maximize the stereochemical outcome.

Step 3: Removal of the Chiral Auxiliary and CBZ Protection

Following the successful Michael addition, the chiral auxiliary would be cleaved under conditions that do not affect the other protecting groups or the stereocenter. For example, if an Evans' auxiliary is used, it can be removed by hydrolysis. The resulting free amine would then be protected with a benzyloxycarbonyl (CBZ) group. This is typically achieved by reacting the amine with benzyl chloroformate (Cbz-Cl) in the presence of a base.

Alternative Synthetic Approaches

An alternative strategy could involve the use of enzymatic kinetic resolution. For instance, a racemic mixture of a suitable piperidine precursor could be subjected to an enzymatic reaction where only one enantiomer is selectively transformed, allowing for the separation of the desired (S)-enantiomer. ω-Transaminases are powerful biocatalysts for the asymmetric synthesis of chiral amines and could potentially be employed in a process to generate a key chiral intermediate.

Experimental Protocols: A Representative Procedure

Synthesis of tert-butyl 4-(2-methoxycarbonylvinyl)piperidine-1-carboxylate

| Step | Procedure | | :--- |

The Piperidine Scaffold: A Comprehensive Technical Guide to its Functionalization and Diverse Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of pharmaceuticals and natural alkaloids.[1][2][3] This in-depth technical guide provides a comprehensive exploration of the biological activities of functionalized piperidines. We will delve into the synthetic strategies for derivatization, explore the intricate structure-activity relationships that govern their therapeutic effects, and examine their mechanisms of action across various disease targets. This guide is designed to be a valuable resource for researchers and scientists in the field of drug discovery and development, offering insights into the design and optimization of novel piperidine-based therapeutic agents.

The Significance of the Piperidine Moiety in Medicinal Chemistry

The piperidine scaffold's ubiquity in drug design is not coincidental; it possesses a unique combination of physicochemical and stereochemical properties that make it an ideal building block for therapeutic agents.[1] As a saturated heterocycle, it typically adopts a stable chair conformation, which allows for the precise three-dimensional positioning of substituents. This is critical for optimizing interactions with biological targets.[1] The nitrogen atom within the ring is a key feature, acting as a hydrogen bond acceptor and, when protonated at physiological pH, a hydrogen bond donor. This versatility allows for the fine-tuning of a molecule's solubility and lipophilicity (LogP), crucial parameters for drug-like properties.[1]

The metabolic stability of the piperidine ring, particularly when functionalized at positions adjacent to the nitrogen, contributes to improved pharmacokinetic profiles.[4] This inherent stability, coupled with its ability to modulate physicochemical properties, enhances the "druggability" of molecules containing this scaffold.[4]

Synthetic Strategies for Functionalization: A Gateway to Chemical Diversity

The biological activity of piperidine derivatives is intrinsically linked to the nature and position of their substituents. Therefore, efficient and versatile synthetic methodologies are paramount for exploring the vast chemical space of functionalized piperidines.

One-Pot Multicomponent Reactions (MCRs)

One-pot synthetic strategies, particularly multicomponent reactions (MCRs), have emerged as powerful tools for the rapid generation of complex functionalized piperidines.[5] These methods offer significant advantages over traditional multi-step syntheses by improving operational simplicity, reducing waste, and increasing overall efficiency.[5] A notable example is the four-component condensation for the synthesis of piperid-4-ones.[5]

Experimental Protocol: Four-Component Synthesis of Functionalized Piperid-4-ones [5]

• To a solution of a tosyl imine (1.0 equiv) in methanol (MeOH), add titanium tetrachloride (TiCl₄) at a controlled temperature.

• Add diketene (1.2 equiv) to the reaction mixture.

• Monitor the consumption of starting materials using Thin Layer Chromatography (TLC).

• Upon completion, introduce an aldehyde (1.0 equiv) to the flask.

• Stir the reaction until completion.

• Work-up the reaction and purify the product via flash chromatography.

N-Functionalization of the Piperidine Ring

Modification of the piperidine nitrogen is a common strategy to introduce diverse substituents that can significantly impact a compound's potency, selectivity, and pharmacokinetic properties.[6] Common N-functionalization reactions include N-alkylation and N-arylation.[6]

Experimental Protocol: N-Alkylation of a Piperidine Derivative [6]

• Dissolve the piperidine derivative (1.0 equiv) and an aldehyde or ketone (1.2 equiv) in a suitable solvent (e.g., dichloromethane or methanol).

• Add a reducing agent, such as sodium triacetoxyborohydride (STAB), portion-wise to the mixture.

• Stir the reaction at room temperature until completion, monitored by TLC.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

A Spectrum of Biological Activities: From CNS Disorders to Cancer

Functionalized piperidines exhibit a remarkable diversity of pharmacological activities, targeting a wide range of biological systems.[5]

Anticancer Activity

Piperidine derivatives have shown significant promise as anticancer agents by targeting various molecular mechanisms, including the inhibition of critical enzymes and the modulation of key signaling pathways.[2][7] They have demonstrated efficacy against a variety of cancers, including breast, prostate, colon, and lung cancer.[7]

Several signaling pathways crucial for cancer progression, such as STAT-3, NF-κB, and PI3K/Akt, are regulated by piperidine-containing compounds.[7] These compounds can induce apoptosis in cancer cells by activating caspase-dependent pathways and modulating the expression of pro- and anti-apoptotic proteins like Bax and Bcl-2.[7] For instance, the piperidine derivative DTPEP, synthesized from Tamoxifen, inhibits cell proliferation in both estrogen receptor (ER)-positive and ER-negative breast cancer cells by inducing cell cycle arrest and increasing the generation of reactive oxygen species (ROS).[7]

Table 1: Anticancer Activity of Representative Piperidine Derivatives

Compound/Series	Target/Cell Line	Key Structural Features for Activity	IC₅₀/GI₅₀ (µM)
Furan-pyrazole piperidine derivatives	Akt1, OVCAR-8 (Ovarian), HCT116 (Colon)	Furan-pyrazole moiety	0.02 - 21.4[2]
Piperidine-based thiosemicarbazones	Dihydrofolate reductase (DHFR)	Thiosemicarbazone at C4	13.70 - 47.30[2]
cis- and trans-N-methyl-2,6-bis(bromomethyl)piperidine	HT 29 and BE (Colon Carcinoma)	Bifunctional alkylating agents via aziridinium ion formation	6 - 11[8]
Piperidine derivative 16	HT29 (Colon)	Not specified	4.1 (as µg·mL⁻¹)[9]
Piperidine derivative 22	NCI-H460 (Lung)	Not specified	26.3 (as µg·mL⁻¹)[9]

Diagram: Simplified PI3K/Akt Signaling Pathway and Potential Inhibition by Piperidine Derivatives

Caption: PI3K/Akt pathway and points of inhibition.

Antipsychotic Activity

The piperidine scaffold is a key component in numerous antipsychotic drugs used to treat schizophrenia.[10] These drugs primarily act on dopamine and serotonin receptors.[10][11] The attachment of various heterocyclic groups to the piperidine ring can significantly potentiate antipsychotic activity.[10][11] For example, novel disubstituted piperidine sigma receptor ligands with little to no affinity for dopamine D2 receptors have been developed as potential antipsychotics that may not induce extrapyramidal side effects.[12]

Table 2: Receptor Affinity of a Multi-target Piperidine-based Antipsychotic Candidate (Compound 11) [13]

Receptor	Affinity (Kᵢ, nM)
D₂	High
5-HT₁ₐ	High
5-HT₂ₐ	High
5-HT₂𝒸	Low
Histamine H₁	Low

Diagram: Multi-Target Receptor Engagement by a Piperidine-Based Antipsychotic

Caption: Iterative cycle of synthesis and testing in SAR studies.

Conclusion and Future Perspectives

The piperidine scaffold continues to be a highly valuable and versatile platform in modern drug discovery. Its favorable physicochemical and pharmacokinetic properties, combined with the vast chemical space accessible through diverse functionalization strategies, ensure its continued relevance in the development of novel therapeutics. Future research will likely focus on the development of more efficient and stereoselective synthetic methods, the exploration of novel biological targets for piperidine-based drugs, and the application of computational methods to guide the rational design of next-generation therapeutic agents with enhanced potency, selectivity, and safety profiles.

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The Cornerstone of Modern Therapeutics: A Technical Guide to Chiral Piperidines in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

The piperidine ring, a simple six-membered nitrogenous heterocycle, is a recurring and invaluable motif in the landscape of medicinal chemistry.[1][2][3][4] Its presence in a vast number of pharmaceuticals is a testament to its privileged status, stemming from favorable physicochemical properties and metabolic stability.[1][3][5] However, the introduction of chirality to this scaffold elevates its role from a mere structural component to a powerful tool for fine-tuning pharmacological activity. This guide provides an in-depth exploration of the pivotal role of chiral piperidines in drug discovery, from the fundamental principles governing their utility to the practical strategies for their synthesis and application.

The Chirality Advantage: Why Stereochemistry Matters in Piperidine Scaffolds

The three-dimensional arrangement of atoms in a molecule can have a profound impact on its interaction with biological targets, which are themselves chiral. Introducing a chiral center into a piperidine ring can lead to significant improvements in a drug candidate's profile.[6][7][8]

Enhanced Biological Activity and Selectivity: Enantiomers of a chiral drug often exhibit different pharmacological activities. One enantiomer, the "eutomer," may be responsible for the desired therapeutic effect, while the other, the "distomer," could be inactive or even cause unwanted side effects.[1][9] By isolating the active enantiomer, it is possible to develop more potent and selective drugs with an improved therapeutic index.[1] For instance, the (3S,4R) enantiomer of paroxetine is a potent selective serotonin reuptake inhibitor (SSRI) used to treat depression, while other stereoisomers are significantly less active.[9]

Modulation of Physicochemical and Pharmacokinetic Properties: Chirality can influence a molecule's solubility, lipophilicity, and crystal packing, which in turn affect its absorption, distribution, metabolism, and excretion (ADME) profile.[1][6] The specific stereochemistry of a chiral piperidine can dictate its metabolic pathway and rate of clearance, leading to a more desirable pharmacokinetic profile.[1]

Reduction of hERG Toxicity: The blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of cardiac toxicity and drug withdrawal. The introduction of a chiral center in the piperidine ring has been shown to mitigate hERG toxicity in some drug candidates.[6][7]

Strategic Synthesis: Accessing Enantiomerically Pure Piperidines

The synthesis of enantiomerically pure piperidines is a critical challenge in medicinal chemistry. Several powerful strategies have been developed to address this need.[10]

Asymmetric Catalysis

Catalytic asymmetric hydrogenation of pyridine derivatives is a highly efficient method for producing chiral piperidines.[11][12] This approach often utilizes transition metal catalysts, such as iridium or rhodium, complexed with chiral ligands.

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of 2-Alkyl-Pyridinium Salts [11]

• Preparation of the Pyridinium Salt: To a solution of the 2-alkylpyridine in a suitable solvent (e.g., dichloromethane), add one equivalent of a benzylating agent (e.g., benzyl bromide) and stir at room temperature until the reaction is complete (monitored by TLC or LC-MS). The resulting pyridinium salt is typically isolated by filtration or evaporation of the solvent.

• Asymmetric Hydrogenation: In a high-pressure reactor, dissolve the pyridinium salt and a catalytic amount of the iridium catalyst with a chiral ligand (e.g., MeO-BoQPhos) in a degassed solvent (e.g., methanol).

• Hydrogenation: Pressurize the reactor with hydrogen gas (typically 50-100 atm) and stir the reaction mixture at a controlled temperature (e.g., 50 °C) for a specified time (e.g., 12-24 hours).

• Work-up and Purification: After releasing the hydrogen pressure, concentrate the reaction mixture. The resulting enantioenriched N-benzyl piperidine can be purified by column chromatography.

• Deprotection: The N-benzyl group can be removed by various methods, such as hydrogenolysis (e.g., using palladium on carbon and hydrogen gas) or treatment with α-chloroethyl chloroformate followed by methanolysis, to yield the desired chiral piperidine.[11]

Chiral Pool Synthesis

This strategy utilizes readily available chiral starting materials, such as amino acids, to construct the piperidine ring with a predefined stereochemistry.[10]

Use of Chiral Auxiliaries

A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthesis to control the stereochemical outcome of a reaction. After the desired stereocenter is created, the auxiliary is removed.[10]

Chiral Piperidines in Action: Case Studies of Marketed Drugs

The therapeutic success of chiral piperidines is evident in numerous FDA-approved drugs across various disease areas.[13][14]

Drug	Target/Mechanism of Action	Therapeutic Area
Paroxetine (Paxil)	Selective Serotonin Reuptake Inhibitor (SSRI)	Antidepressant
Methylphenidate (Ritalin)	Norepinephrine and Dopamine Reuptake Inhibitor	ADHD
Donepezil (Aricept)	Acetylcholinesterase Inhibitor	Alzheimer's Disease
Risperidone (Risperdal)	Dopamine D2 and Serotonin 5-HT2A Receptor Antagonist	Antipsychotic
Niraparib (Zejula)	Poly(ADP-ribose) polymerase (PARP) Inhibitor	Anticancer

Mechanism Spotlight: Niraparib and PARP Inhibition

Niraparib is a potent PARP inhibitor used for the treatment of ovarian cancer.[15] PARP enzymes are crucial for the repair of single-strand DNA breaks. In cancer cells with defects in other DNA repair pathways (e.g., BRCA mutations), inhibition of PARP leads to the accumulation of DNA damage and ultimately cell death, a concept known as synthetic lethality. The chiral piperidine moiety in Niraparib plays a key role in its binding to the PARP active site.

Caption: Simplified signaling pathway of Niraparib in BRCA-deficient cancer cells.

Future Directions and Conclusion

Chiral piperidines are undeniably privileged scaffolds in medicinal chemistry, offering a powerful tool for the design of highly effective and selective therapeutic agents.[1][10] The strategic introduction of chirality allows for the fine-tuning of a molecule's pharmacological profile, leading to improved potency, selectivity, and pharmacokinetic properties.[1][6][7] The continued development of innovative asymmetric synthetic methodologies provides medicinal chemists with an expanding toolbox to access a diverse range of chiral piperidine building blocks.[10][12] A thorough understanding of the structure-activity relationships and the mechanisms of action of chiral piperidine-containing drugs is paramount for the rational design of the next generation of therapeutics to address a wide spectrum of diseases.

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A Technical Guide to the Asymmetric Synthesis of Chiral Piperidine Scaffolds

Abstract

The chiral piperidine ring is a privileged scaffold in medicinal chemistry, forming the structural core of numerous FDA-approved drugs and biologically active natural products.[1][2][3] Its prevalence stems from favorable physicochemical properties and the ability to project substituents into three-dimensional space, enabling precise interactions with complex biological targets like G-protein coupled receptors and enzymes.[2][4] Consequently, the development of robust, efficient, and highly stereoselective synthetic routes to enantiopure piperidines is a paramount objective for researchers in drug discovery and development. This guide provides an in-depth analysis of core strategies for asymmetric piperidine synthesis, explaining the causality behind experimental choices and presenting field-proven protocols to empower scientists in this critical area of chemical synthesis.

Introduction: The Strategic Importance of Chirality in Piperidine Scaffolds

The six-membered nitrogen-containing heterocycle of piperidine is a cornerstone of modern pharmaceuticals.[3] The introduction of one or more stereocenters onto this ring dramatically expands its chemical and biological potential. A specific enantiomer of a chiral drug can exhibit significantly higher potency, greater selectivity, and a more favorable pharmacokinetic profile compared to its mirror image.[4] Therefore, accessing enantiomerically pure piperidines is not merely an academic challenge but a critical necessity for creating safer and more effective medicines.

Historically, access to chiral piperidines relied on lengthy multi-step syntheses from the chiral pool or classical resolution techniques, which are often inefficient and low-yielding.[5] Modern synthetic chemistry has ushered in an era of catalytic asymmetric methods that provide direct, economical, and highly selective access to these valuable building blocks. This guide will explore several of the most powerful and versatile of these strategies.

Core Synthetic Strategies: A Mechanistic Approach

The modern synthesis of chiral piperidines can be broadly categorized into several key approaches. This section will delve into the mechanistic underpinnings and practical applications of three leading methodologies: catalytic asymmetric dearomatization, chemo-enzymatic synthesis, and diastereoselective cyclization reactions.

Catalytic Asymmetric Dearomatization of Pyridines

The most atom-economical approach to chiral piperidines is the direct asymmetric reduction or functionalization of readily available pyridine precursors. This strategy, however, must overcome the inherent stability of the aromatic ring.

A powerful method for installing a substituent at the C3 position involves a three-step sequence: partial reduction of pyridine, a Rh-catalyzed asymmetric reductive Heck reaction, and a final reduction.[5][6] This approach provides excellent enantioselectivity for a wide variety of 3-aryl and 3-vinyl piperidines.[6]

Causality and Mechanism: The key to this process is the creation of a dihydropyridine intermediate, which is no longer aromatic and can participate in asymmetric catalysis. A chiral rhodium catalyst coordinates to the diene and the arylboronic acid partner. The subsequent carbometalation proceeds through a transition state where the chiral ligand (e.g., a chiral diene or phosphine ligand) dictates the facial selectivity of the addition, thereby establishing the stereocenter. The final reduction of the remaining double bond and removal of the activating group on the nitrogen yields the target chiral piperidine.

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Navigating the Safety Profile of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis and application of complex chiral building blocks are fundamental to modern drug discovery. Among these, (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE stands as a valuable intermediate, prized for its intricate stereochemistry and versatile functional groups. However, as with any novel chemical entity, a thorough understanding of its safety and hazard profile is paramount to ensure the well-being of laboratory personnel and the integrity of research outcomes. This technical guide provides a comprehensive analysis of the potential hazards associated with this compound, drawing upon established principles of chemical safety and data from structurally related molecules to offer a robust framework for risk assessment and safe handling.

Deconstructing the Hazard Profile: A Functional Group Approach

• The N-Boc-Piperidine Moiety: The piperidine ring, a common heterocyclic motif, can exhibit biological activity. While the tert-butoxycarbonyl (Boc) protecting group mitigates the reactivity of the piperidine nitrogen, structurally similar N-Boc-piperidine derivatives are often classified as irritants. Contact with skin and eyes may cause irritation, and inhalation of dust or aerosols could lead to respiratory tract irritation[1][2][3][4][5][6][7]. The parent piperidine molecule is a corrosive and flammable liquid with significant toxicity[8][9][10][11][12][13]. Although the toxicological properties of the substituted and protected form are likely attenuated, this underscores the importance of avoiding exposure.

• The Carboxybenzyl (Cbz) Protecting Group: The Cbz group is a widely used amine protecting group in peptide synthesis[14][15][16][]. Benzyl carbamate, the parent compound of the Cbz group, is reported to be harmful if swallowed or inhaled and can cause skin, eye, and respiratory irritation[18][19][20].

• The α-Amino Methyl Ester: α-Amino acids and their simple esters are generally considered to have a low order of acute toxicity[21][22]. However, as with many fine chemicals, they can cause irritation upon direct contact with the eyes or skin, and inhalation of fine powders should be avoided.

Based on this composite analysis, a precautionary approach is warranted. (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE should be handled as a compound that is potentially irritating to the skin, eyes, and respiratory system, and may be harmful if ingested.

Hazard Identification and Risk Assessment

A systematic risk assessment is crucial before commencing any work with this compound. The following table summarizes the anticipated GHS classifications based on the analysis of its structural components.

Hazard Class	Hazard Category	Hazard Statement	Basis of Classification
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Analogy with N-Boc-piperidine derivatives and benzyl carbamate[1][2][3][5][18][19]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation	Analogy with N-Boc-piperidine derivatives and benzyl carbamate[1][3][5][18][19][23]
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	Category 3	H335: May cause respiratory irritation	Analogy with N-Boc-piperidine derivatives and benzyl carbamate[1][5][7][18][19][23]
Acute Toxicity, Oral	Category 4 (presumed)	H302: Harmful if swallowed	Analogy with benzyl carbamate and some piperidine derivatives[4][12][13][19][20][24]

Risk Assessment Workflow:

The following diagram illustrates a logical workflow for conducting a risk assessment prior to handling (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE.

Caption: A structured workflow for chemical risk assessment.

Exposure Controls and Personal Protection

To mitigate the identified risks, a multi-layered approach to exposure control is essential, prioritizing engineering controls, supplemented by administrative controls and personal protective equipment (PPE).

Engineering Controls:

• Ventilation: All handling of solid (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE and its solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Containment: For procedures with a higher risk of aerosol generation (e.g., sonication, vigorous stirring), consider using enclosed systems or glove boxes.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also be worn when there is a significant risk of splashes[8].

• Skin Protection:

  • Gloves: Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for any signs of degradation or puncture before use and change them frequently, especially after direct contact with the compound.

  • Lab Coat: A full-length laboratory coat should be worn and kept fastened.

• Respiratory Protection: In situations where a fume hood is not available or if engineering controls are insufficient to maintain exposure below acceptable levels, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Protocols for Safe Handling and Storage

Adherence to standardized protocols is critical for minimizing the risk of exposure and ensuring the stability of the compound.

Protocol for Handling and Weighing:

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Assemble all necessary equipment, including spatulas, weighing paper, and sealable containers.

• Personal Protective Equipment: Don the required PPE: a lab coat, chemical safety goggles, and nitrile gloves.

• Equilibration: If the compound has been stored in a refrigerator or freezer, allow the container to equilibrate to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture[25][26].

• Dispensing: Conduct all weighing and dispensing operations within the chemical fume hood. Handle the solid carefully to avoid generating dust.

• Container Sealing: After dispensing, securely seal the primary container.

• Cleaning: Clean any spills immediately according to the emergency procedures outlined below. Decontaminate spatulas and other reusable equipment after use.

• Waste Disposal: Dispose of contaminated weighing paper, gloves, and other disposable materials in a designated, sealed waste container.

• Hygiene: Wash hands thoroughly with soap and water after handling is complete and before leaving the laboratory.

Storage Conditions:

• Store (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE in a tightly sealed, clearly labeled container.

• Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases[27][28].

• For long-term storage, refrigeration (2-8 °C) is recommended to maintain the integrity of the protecting groups[25].

Emergency Procedures

In the event of an accidental release or exposure, prompt and appropriate action is crucial.

Spill Response:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Control: Prevent the spread of the spill. For solid spills, avoid raising dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand).

• Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.

• Clean-up: Carefully sweep or scoop up the spilled material and place it into a sealed container for disposal.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Waste: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][4][18].

• Skin Contact: Remove contaminated clothing and immediately wash the affected area with plenty of soap and water. If irritation persists, seek medical attention[1][3][4].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention[1][4][9].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[1][4][13].

Firefighting Measures:

• Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher. Water spray may be used to cool fire-exposed containers[8][13][28].

• Hazards from Combustion: Thermal decomposition may produce toxic fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides[6][27][28].

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear[6][28].

Conclusion

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a valuable synthetic intermediate that, like all laboratory chemicals, requires careful and informed handling. By understanding its potential hazards through a functional group analysis and implementing robust safety protocols, researchers can work with this compound confidently and safely. The principles and procedures outlined in this guide are intended to foster a culture of safety and to empower scientists to conduct their research with the highest standards of due diligence and care.

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An In-depth Technical Guide to the Solubility of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

This guide provides a comprehensive technical overview of the solubility characteristics of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple data points to explain the causality behind experimental choices and provides robust, self-validating protocols for solubility determination.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the phenomenon of a solute dissolving in a solvent to form a homogeneous system, is a cornerstone physicochemical parameter in drug discovery and development.[1] For a molecule like (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, which serves as a building block for more complex active pharmaceutical ingredients (APIs), understanding its solubility is paramount. Low aqueous solubility can lead to poor bioavailability, unpredictable results in in vitro assays, and significant challenges in formulation development, ultimately increasing costs and timelines.[2][3][4]

This guide will dissect the structural attributes of the title compound to predict its solubility behavior and provide detailed methodologies for its empirical determination.

Physicochemical Profile and Solubility Prediction

The structure of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is characterized by several functional groups that profoundly influence its solubility:

• Piperidine Ring: A saturated heterocyclic core that imparts a degree of polarity.

• tert-Butoxycarbonyl (Boc) Group: A large, lipophilic amine protecting group.[5][6][7] It significantly increases the nonpolar surface area, thereby decreasing aqueous solubility and enhancing solubility in organic solvents.[5]

• Carboxybenzyl (Cbz) Group: Another bulky, aromatic protecting group.[5][7] Similar to the Boc group, the Cbz moiety is hydrophobic and contributes to low water solubility.[5]

• Methoxycarbonyl Group: An ester functional group that adds some polarity but is less effective at promoting aqueous solubility compared to a free carboxylic acid.

• Protected Amine Functions: The two nitrogen atoms are present as carbamates, which are non-basic and do not ionize. This prevents the use of pH adjustment as a primary means to enhance aqueous solubility, a common strategy for compounds with free amine or carboxylic acid groups.

Predicted Solubility: Based on this structural analysis, the molecule is predicted to have low intrinsic aqueous solubility and good solubility in common organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).

Predicted Physicochemical Properties	Value	Interpretation & Impact on Solubility
Molecular Weight	~490.6 g/mol	A relatively high molecular weight can negatively impact solubility.
logP (Predicted)	High	The presence of two large, lipophilic protecting groups (Boc and Cbz) suggests a high octanol-water partition coefficient, indicating poor aqueous solubility.
Hydrogen Bond Donors	0	The protected amines cannot act as hydrogen bond donors.
Hydrogen Bond Acceptors	6 (Carbonyl Oxygens)	The presence of acceptors allows for some interaction with polar solvents, but this is outweighed by the large nonpolar regions.
Ionization State	Neutral	The molecule lacks easily ionizable groups, meaning its solubility will be largely independent of pH in the physiological range.

Part 1: Thermodynamic (Equilibrium) Solubility Determination

Thermodynamic solubility is the saturation concentration of a compound in a specific solvent at equilibrium.[8] It is the gold-standard measurement, crucial for lead optimization and pre-formulation studies.[3][4] The most reliable method for its determination is the Saturation Shake-Flask Method .[8][9]

Principle of the Shake-Flask Method

This method involves adding an excess amount of the solid compound to a solvent and agitating the mixture for an extended period until equilibrium is reached between the undissolved solid and the dissolved compound.[9] The resulting saturated solution is then filtered to remove any solid particles, and the concentration of the dissolved compound in the filtrate is quantified, typically by High-Performance Liquid Chromatography (HPLC).[10]

Detailed Protocol: Shake-Flask Solubility Assay

1. Preparation:

• Accurately weigh an excess amount of solid (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE into a glass vial. An excess is confirmed by visually observing undissolved solid throughout the experiment.[9]
• Add a precise volume of the desired solvent (e.g., Phosphate-Buffered Saline (PBS) pH 7.4 for aqueous solubility, or various organic solvents).
• Prepare at least two replicates for each solvent condition.[3]

2. Equilibration:

• Seal the vials securely.
• Place the vials in a shaker or orbital incubator set to a constant temperature (e.g., 25°C or 37°C).
• Agitate the samples for a sufficient duration to reach equilibrium. For thermodynamic solubility, this often requires 24 hours or more.[3][4]

3. Sample Processing:

• After incubation, allow the vials to stand briefly to let the excess solid settle.
• Carefully withdraw an aliquot of the supernatant.
• Filter the supernatant through a low-binding filter (e.g., a 0.45 µm PVDF syringe filter) to remove all undissolved particles. This step is critical to avoid overestimating solubility.[2][3]

4. Quantification by HPLC:

• Prepare a standard calibration curve by dissolving a known mass of the compound in a suitable organic solvent (e.g., acetonitrile or a mixture of acetonitrile/water) and making a series of dilutions.
• Dilute the filtered saturated solution with the mobile phase to bring its concentration within the range of the calibration curve.[10]
• Inject the standards and the diluted sample onto a suitable HPLC system (e.g., a reverse-phase C18 column).
• Analyze the chromatograms to determine the peak area of the compound.[11]

5. Data Analysis:

• Use the calibration curve to calculate the concentration of the compound in the diluted sample.
• Multiply this concentration by the dilution factor to determine the final solubility in the original solvent.
• Report the results in units such as µg/mL or µM, specifying the solvent and temperature.

Diagram: Thermodynamic Solubility Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Part 2: Kinetic (High-Throughput) Solubility Screening

For early-stage drug discovery, where rapid assessment of many compounds is necessary, kinetic solubility assays are employed.[2][12] These methods are faster and require less material than the shake-flask method.[4] Kinetic solubility measures the concentration at which a compound precipitates when added from a concentrated DMSO stock solution into an aqueous buffer. This value is often higher than the thermodynamic solubility because it can represent a supersaturated state.[9]

Principle of Nephelometry-Based Kinetic Assay

This high-throughput technique involves adding a small volume of a concentrated DMSO stock solution of the test compound to an aqueous buffer in a microtiter plate.[12][13] If the compound's solubility limit is exceeded, it will precipitate out of solution. The amount of precipitate is quantified by measuring the light scattering of the solution using a nephelometer.[3][13]

Detailed Protocol: Nephelometric Kinetic Solubility Assay

1. Preparation:

• Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 or 20 mM).[2][13]
• Dispense the aqueous buffer (e.g., PBS, pH 7.4) into the wells of a clear 96- or 384-well microtiter plate.

2. Compound Addition:

• Using a liquid handler or multichannel pipette, add a small volume (e.g., 1-5 µL) of the DMSO stock solution directly into the buffer in the plate wells to achieve the desired final concentration range.[13] The final DMSO concentration should be kept low (typically ≤2%) to minimize its co-solvent effects.[1]

3. Incubation and Measurement:

• Mix the plate thoroughly on a plate shaker.
• Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a short period (e.g., 1-2 hours).[3][13]
• Measure the light scattering in each well using a plate-based nephelometer.[13]

4. Data Analysis:

• Compare the light scattering signal of the sample wells to that of positive (precipitated compound) and negative (buffer with DMSO) controls.
• The kinetic solubility is defined as the highest concentration at which no significant increase in light scattering is observed compared to the negative control.

Diagram: Kinetic Solubility Workflow

Caption: High-Throughput Kinetic Solubility Workflow.

Part 3: Key Factors Influencing Solubility

A comprehensive understanding of solubility requires considering several experimental variables.

• Solvent Choice: The polarity and hydrogen bonding capacity of the solvent are critical. Due to its lipophilic nature, (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE will exhibit significantly higher solubility in organic solvents compared to aqueous buffers.

• Temperature: Solubility is temperature-dependent. For most solids, solubility increases with temperature, although this relationship must be determined empirically.

• pH: For ionizable compounds, pH is a major determinant of solubility.[9] However, as the title compound lacks acidic or basic functional groups that ionize in the typical pH range of 1-10, its aqueous solubility is expected to be largely pH-independent. This is a critical insight, as it implies that formulation strategies relying on pH modification will be ineffective for this specific molecule.

• Solid-State Properties: The crystal form (polymorphism) of the solid material can significantly impact its solubility. Amorphous forms are generally more soluble but less stable than their crystalline counterparts.[4] It is crucial to characterize the solid form of the material being tested to ensure reproducibility.

Conclusion

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a key synthetic intermediate whose physicochemical properties are dominated by its large, lipophilic Boc and Cbz protecting groups. This structure leads to a prediction of low aqueous solubility and good solubility in organic solvents. For drug development professionals, an accurate determination of its solubility is not merely a data point but a critical parameter that informs synthetic route planning, purification strategies, and the design of subsequent assays.

This guide provides robust, field-tested protocols for determining both thermodynamic and kinetic solubility. The thermodynamic shake-flask method offers the most accurate, equilibrium value essential for late-stage development, while the high-throughput nephelometric assay provides a rapid assessment suitable for early-stage screening. By understanding the principles behind these methods and the key factors that influence the results, researchers can generate reliable and reproducible solubility data, enabling more informed and efficient decision-making in the complex process of drug discovery.

References

• AxisPharm. Kinetic Solubility Assays Protocol. Available from: [Link]

• Bienta. Shake-Flask Solubility Assay. Available from: [Link]

• Bevan, C. D., & Lloyd, R. S. (2000). A high-throughput screening method for the determination of aqueous drug solubility. Analytical chemistry, 72(8), 1781-1787. Available from: [Link]

• Charnwood Discovery. Kinetic Solubility - In Vitro Assay. Available from: [Link]

• PubChem. (S)-1-Boc-4-(aminocarboxymethyl)piperidine. National Library of Medicine. Available from: [Link]

• Narita, M., Fukunaga, T., Wakabayashi, A., Ishikawa, K., & Nakano, H. (1984). Prediction and improvement of protected peptide solubility in organic solvents. International journal of peptide and protein research, 24(6), 580-587. Available from: [Link]

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available from: [Link]

• The University of Melbourne. Doc No. HPLC-1.1 - STANDARD OPERATING PROCEDURE. Available from: [Link]

• Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024). Available from: [Link]

• ResearchGate. 1236 SOLUBILITY MEASUREMENTS. Available from: [Link]

• Sankar, S., et al. (2023). Sequence-based prediction of the solubility of peptides containing non-natural amino acids. ResearchGate. Available from: [Link]

• Chromatography Forum. how can i test the solubility in hplc please ?. (2009). Available from: [Link]

• Pharmaguideline. SOP for HPLC Analysis and Documentation. Available from: [Link]

• Scribd. Standard Operating Procedure (Sop) of - High Performance Liquid Chromatography System (HPLC). Available from: [Link]

• bioRxiv. Sequence-based prediction of the solubility of peptides containing non-natural amino acids. (2023). Available from: [Link]

• LifeTein®. How to predict peptide solubility?. Available from: [Link]

• PubChem. 1-Boc-4-Cbz-amino-piperidine. National Library of Medicine. Available from: [Link]

• PubChem. 4-Amino-1-Boc-piperidine. National Library of Medicine. Available from: [Link]

• Spiral. Predicting the solubility of amino acids and peptides with the SAFT-γ Mie approach: neutral and charged models. Available from: [Link]

• National Institutes of Health. Sustainable Approaches for the Protection and Deprotection of Functional Groups. Available from: [Link]

• Chem-Impex. 4-(2-Boc-aminoethyl)piperidine. Available from: [Link]

• Chemistry Steps. Boc Protecting Group for Amines. Available from: [Link]

• Master Organic Chemistry. Protecting Groups for Amines: Carbamates. (2018). Available from: [Link]

• Organic Chemistry Portal. Protective Groups. Available from: [Link]

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Protocols & Analytical Methods

Synthesis Protocol for (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

Abstract

This application note provides a comprehensive, in-depth guide for the stereoselective synthesis of (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine, a valuable chiral building block for drug discovery and peptidomimetic development. The core of this synthesis relies on the diastereoselective alkylation of a chiral glycine enolate equivalent, a robust and well-documented strategy for the asymmetric synthesis of non-canonical α-amino acids.[1][2][3] This protocol details the preparation of the requisite piperidine-based electrophile, the critical asymmetric alkylation step, and the subsequent derivatization to yield the target compound. Emphasis is placed on the underlying chemical principles, the rationale for procedural choices, and thorough methods for characterization and purification to ensure scientific integrity and reproducibility.

Chemical Principles and Synthetic Strategy

The synthesis of the target molecule, a β-substituted α-amino acid, presents two primary challenges: the formation of the carbon-carbon bond between the piperidine moiety and the amino acid backbone, and the precise control of the stereochemistry at the α-carbon. Our strategy addresses these challenges through a modular, three-part approach.

Orthogonal Protecting Group Strategy

The successful synthesis of complex molecules hinges on the strategic use of protecting groups that can be removed selectively under non-interfering conditions—a concept known as orthogonality.[4][5][6] Our target molecule employs three distinct protecting groups:

• Boc (tert-Butoxycarbonyl): Protects the piperidine nitrogen. It is stable to a wide range of conditions but is selectively cleaved under mild to strong acidic conditions (e.g., trifluoroacetic acid, TFA).[5][7]

• Cbz (Carboxybenzyl): Protects the α-amino group. The Cbz group is renowned for its stability in both acidic and basic media but is readily removed by catalytic hydrogenolysis (e.g., H₂ over a palladium catalyst).[8][9][10]

• Methyl Ester (-OMe): Protects the carboxylic acid. It is stable to the acidic and hydrogenolytic conditions used to remove Boc and Cbz groups, respectively, but can be hydrolyzed using basic conditions (saponification).

This orthogonal scheme provides maximum flexibility for subsequent synthetic transformations, allowing each functional group to be addressed independently.[4][11]

Stereocontrol via Chiral Auxiliary

To establish the (S)-stereochemistry at the α-carbon, we employ a chiral auxiliary. A chiral auxiliary is an enantiomerically pure compound that is temporarily incorporated into the substrate to direct the stereochemical outcome of a reaction.[12][13][14] In this protocol, a chiral Schiff base is formed from glycine methyl ester and a chiral ketone, such as (1S,2S,5S)-2-hydroxypinan-3-one (derived from (-)-β-pinene).[15] Deprotonation of this Schiff base creates a rigid, planar chiral enolate. The bulky chiral auxiliary effectively shields one face of the enolate, forcing the incoming electrophile to attack from the less sterically hindered face, thereby inducing a high degree of diastereoselectivity in the C-C bond formation.[2] After the alkylation, the auxiliary is cleaved under mild acidic hydrolysis and can often be recovered for reuse.[16][17]

Overall Synthetic Workflow

The synthesis is executed in three main stages:

• Preparation of the Electrophile: Conversion of commercially available 1-Boc-4-(hydroxymethyl)piperidine into a more reactive species, 1-Boc-4-(iodomethyl)piperidine, to facilitate the subsequent alkylation.

• Asymmetric Alkylation: Formation of the chiral glycine enolate and its diastereoselective reaction with the piperidine electrophile.

• Deprotection and Derivatization: Removal of the chiral auxiliary and subsequent protection of the newly formed α-amino group with a Cbz group to yield the final target compound.

Figure 1. High-level workflow for the synthesis of the target molecule.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, is mandatory.

Part A: Synthesis of Electrophile: 1-Boc-4-(iodomethyl)piperidine

Causality: The hydroxyl group of the starting material is a poor leaving group for SN2 reactions. It must first be converted into a better leaving group. A two-step procedure via a tosylate intermediate is a reliable and high-yielding method. The subsequent Finkelstein reaction with sodium iodide provides the highly reactive iodo-derivative, which is an excellent electrophile for C-alkylation.[18][19]

Step A1: Synthesis of tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate

• Dissolve 1-Boc-4-(hydroxymethyl)piperidine (1.0 eq) in anhydrous dichloromethane (DCM, approx. 5 mL per 1 g of alcohol).

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.5 eq) followed by the portion-wise addition of p-toluenesulfonyl chloride (TsCl, 1.2 eq).

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water. Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which is often used in the next step without further purification.

Step A2: Synthesis of 1-Boc-4-(iodomethyl)piperidine

• Dissolve the crude tosylate from Step A1 (1.0 eq) in acetone (approx. 10 mL per 1 g of tosylate).

• Add sodium iodide (NaI, 3.0 eq) to the solution.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

• After cooling to room temperature, remove the acetone under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Wash the organic layer with saturated sodium thiosulfate solution (to remove excess iodine) and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (eluent: hexane/ethyl acetate gradient) to yield 1-Boc-4-(iodomethyl)piperidine as a stable solid or oil.

Part B: Diastereoselective Alkylation

Causality: This is the key stereochemistry-defining step. The formation of the Schiff base provides the chiral scaffold.[20][21][22] Deprotonation must be performed at very low temperatures (-78 °C) using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) to ensure complete and rapid enolate formation while minimizing side reactions or racemization. The subsequent addition of the electrophile to the cold enolate solution results in a highly diastereoselective alkylation.[2][3]

• To a solution of the chiral Schiff base of glycine methyl ester (prepared from glycine methyl ester and (1S,2S,5S)-2-hydroxypinan-3-one, 1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C (dry ice/acetone bath), add freshly prepared LDA (1.05 eq) dropwise.

• Stir the resulting deep red solution at -78 °C for 30 minutes to ensure complete enolate formation.

• Add a solution of 1-Boc-4-(iodomethyl)piperidine (from Part A, 1.2 eq) in anhydrous THF dropwise to the enolate solution.

• Maintain the reaction at -78 °C and stir for 3-4 hours, or until TLC indicates consumption of the starting material.

• Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product, containing the alkylated Schiff base, is typically carried forward to the next step without extensive purification. A high diastereomeric excess (>95% d.e.) is expected.

Part C: Hydrolysis and Cbz-Protection

Causality: The Schiff base and chiral auxiliary are now removed to liberate the α-amino group. Mild acidic hydrolysis is used to prevent cleavage of the acid-labile Boc group.[16] The resulting free amine is immediately protected with the Cbz group to prevent side reactions and facilitate purification. Schotten-Baumann conditions (an organic phase and an aqueous basic phase) are ideal for this transformation.[8][23]

• Dissolve the crude product from Part B in THF and add an equal volume of 1 M aqueous citric acid.

• Stir the biphasic mixture vigorously at room temperature for 12-24 hours until the imine is fully hydrolyzed (monitor by TLC or LC-MS).

• Separate the layers and wash the aqueous layer with diethyl ether to remove the liberated chiral auxiliary.

• Adjust the pH of the aqueous layer to ~9 with saturated NaHCO₃ solution, then extract the free amino ester into DCM. Dry the organic extracts and concentrate.

• Immediately dissolve the crude amino ester in a mixture of DCM and saturated aqueous NaHCO₃ solution (1:1).

• Cool the vigorously stirring mixture to 0 °C and add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the final product by flash column chromatography (eluent: hexane/ethyl acetate gradient) to yield (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine as a pure compound.

Characterization and Data

Thorough characterization is essential to confirm the structure and purity of the final product.

Physicochemical Properties

Property	Expected Value
Molecular Formula	C₂₄H₃₆N₂O₆
Molecular Weight	448.55 g/mol
Appearance	White to off-white solid or viscous oil
Solubility	Soluble in DCM, Ethyl Acetate, Methanol

Spectroscopic Data (Expected)

• ¹H NMR (400 MHz, CDCl₃): The spectrum should contain characteristic signals confirming the presence of all structural components.[24]

  • δ ~7.35 ppm (m, 5H, Ar-H of Cbz)

  • δ ~5.10 ppm (s, 2H, -CH₂-Ph of Cbz)

  • δ ~4.35 ppm (m, 1H, α-CH of amino acid)

  • δ ~4.05 ppm (br s, 2H, piperidine N-CH₂)

  • δ ~3.70 ppm (s, 3H, -OCH₃)

  • δ ~2.65 ppm (br t, 2H, piperidine N-CH₂)

  • δ ~1.80-1.50 ppm (m, piperidine protons)

  • δ ~1.45 ppm (s, 9H, C(CH₃)₃ of Boc)

• ¹³C NMR (100 MHz, CDCl₃): Key signals are expected for the carbonyl carbons and the unique carbons of the protecting groups.[25]

  • δ ~172 ppm (Ester C=O)

  • δ ~156 ppm (Boc C=O)

  • δ ~155 ppm (Cbz C=O)

  • δ ~136 ppm (Aromatic quat. C of Cbz)

  • δ ~128 ppm (Aromatic CHs of Cbz)

  • δ ~80 ppm (quat. C of Boc)

  • δ ~67 ppm (-CH₂-Ph of Cbz)

  • δ ~53 ppm (α-C of amino acid)

  • δ ~52 ppm (-OCH₃)

  • δ ~44 ppm (Piperidine N-CH₂)

  • δ ~28.5 ppm (C(CH₃)₃ of Boc)

• Mass Spectrometry (ESI+): Expected m/z for [M+H]⁺ = 449.26, for [M+Na]⁺ = 471.24.

Chiral Purity Analysis

The enantiomeric purity of the final product is a direct reflection of the diastereoselectivity of the alkylation step.

• Method: Chiral High-Performance Liquid Chromatography (HPLC) is the preferred method for determining enantiomeric excess (e.e.).[26][27][28][29]

• Column: A chiral stationary phase (CSP) such as one based on macrocyclic glycopeptides (e.g., CHIROBIOTIC™) or derivatized polysaccharides is typically effective.

• Mobile Phase: A mixture of hexane/isopropanol or a polar organic mobile phase may be used, depending on the column. Method development is required to achieve baseline separation of the enantiomers.

• Expected Result: The protocol should yield the (S)-enantiomer with an e.e. of >95%.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield in tosylation (A1)	Incomplete reaction; degradation of TsCl.	Ensure reagents are anhydrous. Use fresh TsCl. Allow longer reaction time or add a slight excess of TsCl.
Low yield in alkylation (B)	Incomplete enolate formation; inactive electrophile; proton source quenching enolate.	Use freshly prepared LDA and ensure anhydrous conditions. Use purified, reactive iodide electrophile. Ensure temperature is maintained at -78 °C during addition.
Low diastereoselectivity in alkylation (B)	Enolate equilibration; reaction temperature too high.	Maintain strict temperature control at -78 °C. Ensure rapid addition of the electrophile to the pre-formed enolate.
Incomplete hydrolysis of auxiliary (C)	Insufficient acid or reaction time.	Increase stirring time. A slightly stronger mild acid (e.g., 10% acetic acid) can be trialed, but monitor for Boc-deprotection.
Boc group cleavage	Exposure to overly strong acidic conditions.	Use mild acid (citric acid, acetic acid) for auxiliary cleavage. Avoid strong acids like HCl or TFA until Boc removal is desired.

Conclusion

The protocol described provides a reliable and highly stereoselective pathway to (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine. By leveraging a well-established chiral auxiliary strategy and an orthogonal protecting group scheme, this method delivers a versatile building block suitable for advanced applications in medicinal chemistry and organic synthesis. The detailed explanations and troubleshooting guide are intended to enable researchers to successfully implement and adapt this synthesis in their laboratories.

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• ResearchGate. (2025). Chiral high-performance liquid chromatography analysis of alpha-amino acid mixtures using a novel SH reagent-N-R-mandelyl-L-cysteine and traditional enantiomeric thiols for precolumn derivatization. ResearchGate. [Link]

• ResearchGate. (n.d.). Methods for cleavage of chiral auxiliary. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Brückner, H., & Popp, M. (2009). Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS. Amino Acids, 36(4), 709-723. [Link]

• Chem-Impex. (n.d.). 1-Boc-4-Iodomethyl-piperidine. Chem-Impex International. [Link]

• Larrow, J. F., & Jacobsen, E. N. (2004). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 81(10), 1474. [Link]

• ResearchGate. (n.d.). Fmoc-, Cbz-, and Boc-amino acids. The 'R' group was varied in this study. ResearchGate. [Link]

• Šimůnek, P., et al. (2020). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 25(21), 5013. [Link]

• Google Patents. (2015). CN104628625A - Synthesis method of N-boc-4-hydroxypiperidine.

• University of York. (n.d.). Asymmetric Synthesis. University of York. [Link]

• YouTube. (2020). Chiral Auxiliaries in Asymmetric Synthesis of Natural Products. YouTube. [Link]

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Application Notes & Protocols: Strategic Incorporation of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE in Advanced Peptide Synthesis

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the application of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, a sophisticated non-natural amino acid derivative. We explore its unique structural attributes, the strategic implications of its orthogonal protecting groups (Boc and Cbz), and its role in creating conformationally constrained peptidomimetics. The protocols herein are designed to be self-validating, offering step-by-step methodologies for its successful incorporation into peptide scaffolds, with a focus on explaining the causality behind critical experimental choices.

Introduction: The Rationale for Constrained Peptidomimetics

Peptide-based therapeutics offer high specificity and potency but are often hampered by poor metabolic stability and limited bioavailability.[1] The incorporation of non-natural amino acids is a powerful strategy to overcome these limitations.[2][3] (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a chiral building block designed to impart unique structural and functional properties to peptide chains.

The core piperidine scaffold introduces a significant conformational constraint, locking the peptide backbone into a more defined geometry. This pre-organization can enhance binding affinity to biological targets and improve resistance to enzymatic degradation by proteases.[4] This guide details the strategic deployment of this building block, leveraging its unique protecting group scheme for advanced synthetic applications.

Molecular Profile and Strategic Considerations

The utility of this reagent stems from its multifunctional nature, featuring three distinct protecting groups that allow for selective and sequential chemical transformations. Understanding this architecture is paramount to its successful application.

Caption: Key functional components of the building block.

• N-Boc Group: The tert-Butoxycarbonyl group protects the piperidine nitrogen. It is stable under the basic conditions used for Fmoc-deprotection but is readily cleaved with strong acids like trifluoroacetic acid (TFA).[5][6]

• α-N-Cbz Group: The Carboxybenzyl group protects the α-amino function. This group is notably stable to both acidic (TFA) and basic (piperidine) conditions, making it orthogonal to both Boc and Fmoc strategies.[7][8] Its removal is typically achieved through catalytic hydrogenolysis (e.g., H₂/Pd-C).[9]

• C-Terminal Methyl Ester: The methyl ester protects the C-terminal carboxylic acid. It can be removed via saponification using a base like sodium hydroxide.[7]

• Piperidine Core: This saturated heterocycle serves as a rigid scaffold, influencing the peptide's secondary structure and providing a vector for further functionalization.[10][11]

The presence of both Boc and Cbz groups necessitates a carefully planned synthetic strategy, as their deprotection conditions are mutually exclusive, or "orthogonal".[12] This allows for precise, stepwise modifications at different points in the synthesis.

Orthogonal Deprotection Strategy: A Logic Workflow

The primary advantage of this building block is the orthogonality of its protecting groups. This allows for selective deprotection of the piperidine nitrogen (via Boc removal) or the α-amino group (via Cbz removal) without affecting the other, or the peptide-resin linkage in Solid-Phase Peptide Synthesis (SPPS).

Caption: Orthogonal deprotection pathways for the title compound.

This selective deprotection is critical for complex peptide architectures, such as branched or cyclized peptides, where specific sites must be addressed while others remain protected.

Experimental Protocols

The following protocols are designed for the incorporation of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE into a growing peptide chain using manual Solid-Phase Peptide Synthesis (SPPS). This building block should be treated as a dipeptide cassette due to its internal amide bond protection (Cbz).

Protocol 1: Saponification of the Methyl Ester for SPPS Attachment

To be used in SPPS, the C-terminal methyl ester must first be hydrolyzed to a free carboxylic acid.

Materials:

• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

• Methanol (MeOH)

• 1 M Sodium Hydroxide (NaOH)

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Chloride (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve the starting material (1.0 eq) in a minimal amount of MeOH in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add 1 M NaOH (1.2 eq) dropwise while stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Remove MeOH under reduced pressure.

• Add water to the residue and wash with EtOAc to remove any unreacted starting material.

• Cool the aqueous layer to 0 °C and acidify to pH ~3 with 1 M HCl. A white precipitate should form.

• Extract the aqueous layer three times with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product with a free carboxylic acid, ready for peptide coupling.

Protocol 2: Incorporation into a Peptide Chain via SPPS

This protocol assumes an Fmoc-based SPPS strategy and a resin-bound peptide with a free N-terminal amine.

Materials:

• Fmoc-deprotected peptide-resin

• Product from Protocol 1 (the free acid)

• Coupling Reagents: HBTU/HOBt or HATU

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Washing Solvents: DMF, DCM

Workflow Diagram:

Caption: Standard SPPS cycle for coupling the activated amino acid.

Procedure:

• Resin Preparation: Take the Fmoc-deprotected peptide-resin (with a free N-terminal amine) and swell it in DMF for 30 minutes. Drain the DMF.

• Activation: In a separate vessel, dissolve the carboxylic acid derivative from Protocol 1 (1.5 eq relative to resin loading) in DMF. Add the coupling reagent (e.g., HATU, 1.45 eq) and DIPEA (3.0 eq). Allow the mixture to pre-activate for 5-10 minutes.

• Coupling: Add the activated amino acid solution to the resin. Agitate at room temperature for 2-4 hours. To monitor completion, a Kaiser test can be performed on a small sample of beads. A negative test (yellow beads) indicates a complete reaction.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3x), DCM (3x), and finally DMF (3x) to ensure all excess reagents and byproducts are removed.

• The resin now bears the peptide extended by the piperidine-based residue, with the piperidine nitrogen still protected by Boc and the terminal α-amine protected by Cbz.

Protocol 3: Selective Deprotection Post-Synthesis

Once the desired peptide is synthesized, the orthogonal protecting groups can be removed as needed.

• Cbz-Group Removal (On-Resin or Post-Cleavage):

  • Swell the peptide-resin in a suitable solvent (e.g., DMF/DCM mix).

  • Add Palladium on Carbon (Pd/C, ~10% by weight).

  • Bubble hydrogen gas (H₂) through the suspension or perform the reaction under an H₂ atmosphere (balloon pressure is often sufficient) for 12-24 hours.

  • Causality Note: This hydrogenolysis cleaves the benzylic C-O bond of the Cbz group, releasing toluene and carbon dioxide, leaving a free primary amine.[5] This method is highly selective and will not affect Boc groups or most other side-chain protecting groups.

• Boc-Group and Final Cleavage:

  • After the full peptide sequence is assembled, the final step is typically cleavage from the resin with simultaneous removal of the Boc group and acid-labile side-chain protecting groups.

  • Treat the resin with a cleavage cocktail, commonly 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS).[13]

  • Agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate. Precipitate the crude peptide in cold diethyl ether.

Quantitative Data Summary

The following table provides representative data and conditions for the key synthetic steps. Yields and purity are sequence-dependent and require optimization.

Step	Reagents & Conditions	Typical Reaction Time	Expected Outcome/Purity (Crude)	Analytical Method
Saponification	1.2 eq NaOH in MeOH/H₂O	4-6 hours	>90% conversion	LC-MS, TLC
SPPS Coupling	1.5 eq Activated AA, HATU, DIPEA in DMF	2-4 hours	>95% coupling efficiency	Kaiser Test, LC-MS of cleaved aliquot
Cbz Deprotection	H₂, 10% Pd/C in DMF	12-24 hours	>90% conversion	LC-MS of cleaved aliquot
Final Cleavage	95% TFA / 2.5% H₂O / 2.5% TIS	2-3 hours	Sequence Dependent	RP-HPLC, LC-MS

Conclusion

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a highly valuable, albeit complex, building block for modern peptide chemistry. Its true potential is unlocked through a deep understanding of its orthogonal protecting group strategy. The piperidine scaffold serves as an effective tool for introducing conformational rigidity, a key feature in the design of potent and stable peptidomimetics.[14] The protocols detailed in this guide provide a robust framework for the successful application of this reagent, enabling the synthesis of novel peptide structures for therapeutic and research applications.

References

• Pharmaffiliates. The Role of Piperidine Derivatives in Pharmaceutical Synthesis. Available at: [Link][15]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of Non-Natural Amino Acids in Modern Peptide Therapeutics. Available at: [Link][2]

• Coconote. Peptide Synthesis and Protecting Groups. Available at: [Link][7]

• The Sanderson Group, Durham University. The synthesis of peptides and proteins containing non-natural amino acids. Available at: [Link]

• Master Organic Chemistry. Protecting Groups for Amines: Carbamates. Available at: [Link][8]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. Available at: [Link][12]

• PubMed Central. Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Available at: [Link][1]

• PubMed. From peptides to non-peptide peptidomimetics: design and synthesis of new piperidine inhibitors of aspartic peptidases. Available at: [Link][14]

• Química Organica.org. Peptide synthesis - Amino group protection. Available at: [Link][9]

• Pharmaffiliates. The Role of Piperidine Derivatives in Pharmaceutical Synthesis (Alternate Source). Available at: [Link][10]

• National Library of Medicine. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available at: [Link][16][11]

• AAPPTec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available at: [Link][6]

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(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE: A Chiral Scaffold for Advanced Drug Discovery

Introduction: Unlocking the Potential of a Versatile Piperidine Building Block

In the landscape of modern medicinal chemistry, the piperidine moiety stands as a cornerstone scaffold, integral to the structure of numerous pharmaceuticals and biologically active compounds.[1][2][3] Its prevalence stems from its favorable pharmacokinetic properties and its capacity for three-dimensional diversification. The strategic introduction of chirality and orthogonally protected functional groups onto this scaffold provides medicinal chemists with a powerful tool for the synthesis of complex molecular architectures with high stereochemical fidelity.

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE (CAS No. 195877-54-4) is a sophisticated chiral building block that embodies these principles.[4] This trifunctionalized piperidine derivative offers a unique combination of features: a stereodefined center, a differentially protected amino acid side chain, and a modifiable piperidine nitrogen. The tert-butoxycarbonyl (BOC) group on the piperidine nitrogen and the benzyloxycarbonyl (CBZ) group on the exocyclic amine provide orthogonal protection, allowing for selective deprotection and subsequent functionalization. This dual protection strategy is a cornerstone of complex organic synthesis, particularly in peptide and peptidomimetic chemistry.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the strategic application of this valuable synthetic intermediate. We will delve into its chemical properties, explore its utility in the construction of diverse molecular frameworks, and provide detailed, field-proven protocols for its manipulation.

Core Attributes and Strategic Advantages

The utility of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE as a synthetic building block is rooted in its distinct structural features:

• Pre-installed Chirality: The (S)-configuration at the α-carbon of the amino acid side chain provides a crucial stereochemical handle, essential for the synthesis of enantiomerically pure final compounds.

• Orthogonal Protection: The BOC and CBZ protecting groups exhibit differential lability. The BOC group is readily cleaved under acidic conditions, while the CBZ group is typically removed via hydrogenolysis. This orthogonality permits the selective unmasking of either the piperidine nitrogen or the exocyclic primary amine, enabling programmed, stepwise synthetic elaborations.

• Latent Functionality: The methyl ester provides a site for further modification, such as hydrolysis to the corresponding carboxylic acid for amide bond formation, or reduction to a primary alcohol.

These attributes make this building block particularly well-suited for the synthesis of:

• Novel α-amino acid derivatives with constrained conformations.

• Peptidomimetics incorporating the piperidine scaffold.

• Complex heterocyclic systems for drug discovery programs.[1][5]

• Probes for chemical biology research.

Strategic Deprotection and Functionalization Pathways

The synthetic utility of this building block is primarily accessed through the selective removal of its protecting groups. The following diagram illustrates the key strategic decisions and potential transformations.

Caption: Key deprotection and functionalization pathways.

Application Protocols

The following protocols are exemplary and may require optimization based on the specific substrate and desired transformation. All manipulations of air- or moisture-sensitive reagents should be performed under an inert atmosphere (e.g., nitrogen or argon).

Protocol 1: Selective Deprotection of the BOC Group

This procedure unmasks the piperidine nitrogen, making it available for subsequent reactions such as N-alkylation, N-arylation, or acylation. The CBZ and methyl ester functionalities remain intact under these conditions.

Materials:

• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA, 5-10 eq) dropwise to the stirred solution.

• Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Carefully neutralize the residue by dissolving it in DCM and slowly adding saturated aqueous NaHCO₃ solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the desired piperidine trifluoroacetate salt or the free base after further basic workup.

Protocol 2: Selective Deprotection of the CBZ Group

This protocol utilizes catalytic hydrogenolysis to remove the CBZ group, exposing the primary amine for further functionalization, such as amide bond formation or sulfonylation. The BOC and methyl ester groups are stable under these conditions.

Materials:

• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

• Methanol (MeOH) or Ethanol (EtOH)

• Palladium on carbon (10% Pd/C)

• Hydrogen (H₂) gas (balloon or hydrogenation apparatus)

• Celite®

Procedure:

• To a solution of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE (1.0 eq) in MeOH or EtOH (approx. 0.05 M) in a flask suitable for hydrogenation, add 10% Pd/C (5-10 mol% by weight).

• Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the reaction mixture vigorously at room temperature for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the desired product.

Protocol 3: Saponification of the Methyl Ester

This procedure hydrolyzes the methyl ester to the corresponding carboxylic acid, which can then be used in amide coupling reactions.

Materials:

• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M aqueous Lithium Hydroxide (LiOH) solution

• 1 M aqueous Hydrochloric Acid (HCl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the starting material (1.0 eq) in a mixture of THF and MeOH (e.g., 3:1 v/v).

• Cool the solution to 0 °C and add 1 M aqueous LiOH solution (1.5-2.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the mixture under reduced pressure to remove the organic solvents.

• Dilute the aqueous residue with water and wash with a nonpolar solvent like ether or hexanes to remove any non-polar impurities.

• Cool the aqueous layer to 0 °C and acidify to pH 3-4 with 1 M HCl.

• Extract the product with EtOAc (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the carboxylic acid.

Data Summary: Physicochemical Properties and Reaction Parameters

Property	Value	Source
CAS Number	195877-54-4	[4][6]
Molecular Formula	C₂₂H₃₂N₂O₆	[4]
Molecular Weight	420.50 g/mol	[4]
Appearance	White to off-white solid	Supplier Data
Purity	≥95%	[6]

Reaction	Reagents & Conditions	Typical Yield	Notes
BOC Deprotection	TFA, DCM, 0 °C to rt	>90%	Product is typically isolated as a TFA salt.
CBZ Deprotection	H₂, 10% Pd/C, MeOH, rt	>90%	Reaction is sensitive to catalyst poisoning.
Ester Hydrolysis	LiOH, THF/MeOH/H₂O, 0 °C to rt	85-95%	Careful pH adjustment is crucial during workup.

Visualizing Synthetic Logic: Amide Coupling Post-Deprotection

The true power of this building block is realized in its ability to be sequentially deprotected and coupled to other molecules. The following workflow illustrates a common synthetic sequence.

Caption: Sequential deprotection and coupling strategies.

Conclusion and Future Perspectives

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a high-value, strategically designed building block for the synthesis of complex, chiral molecules. Its orthogonally protected functional groups allow for precise and controlled synthetic manipulations, making it an ideal starting point for the construction of novel piperidine-containing compounds for pharmaceutical and chemical biology applications.[1][2] The protocols outlined herein provide a robust foundation for the effective utilization of this versatile intermediate in drug discovery and development programs. As the demand for stereochemically complex and diverse small molecules continues to grow, the importance of such well-defined chiral building blocks will undoubtedly increase.

References

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. (n.d.). Open Research@CSIR-NIScPR. Retrieved January 15, 2026, from [Link]

• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. (n.d.). 克拉玛尔试剂. Retrieved January 15, 2026, from [Link]

• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2023). IJNRD, 8(4). Retrieved from [Link]

• Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. (n.d.). Atlantis Press. Retrieved January 15, 2026, from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). International Journal of Molecular Sciences, 24(3), 2937. Retrieved from [Link]

• Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (n.d.). PubMed Central. Retrieved January 15, 2026, from [Link]

• emerging phaaceutical applications of piperidine, pyrrolidine and it s derivaties. (n.d.). World Journal of Pharmaceutical Research. Retrieved from [Link]

• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, 95% Purity, C22H32N2O6, 100 mg. (n.d.). CP Lab Safety. Retrieved January 15, 2026, from [Link]

• Piperidine acetic acid derivatives and their use in the treatment of thrombotic disorders. (1997). Google Patents.

• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. (n.d.). PubMed Central. Retrieved January 15, 2026, from [Link]

• Solid-Phase Synthetic Route to Multiple Derivatives of a Fundamental Peptide Unit. (2010). PubMed Central. Retrieved from [Link]

• Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. (2006). ResearchGate. Retrieved from [Link]

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Mastering the Unmasking: A Guide to Boc Deprotection of Piperidine Derivatives

Introduction: The Pivotal Role of Boc in Piperidine Synthesis

The tert-butoxycarbonyl (Boc) group is an indispensable tool in modern organic synthesis, particularly within the realm of medicinal chemistry. Its robustness under a wide range of reaction conditions, coupled with its facile and selective removal, has made it the protecting group of choice for the amine functionality of the piperidine ring. Piperidine scaffolds are ubiquitous in pharmaceuticals, forming the core of numerous blockbuster drugs. Consequently, the efficient and clean deprotection of N-Boc piperidine derivatives is a critical, often-repeated, transformation in drug discovery and development.

This technical guide provides an in-depth exploration of the most reliable and field-proven methods for Boc deprotection of piperidine derivatives. Moving beyond a simple recitation of steps, this note delves into the mechanistic underpinnings of each method, offering insights into the causality behind experimental choices. The protocols described herein are designed to be self-validating systems, equipping researchers with the knowledge to not only execute these reactions but also to troubleshoot and adapt them to their specific substrates.

Core Methodologies for Boc Deprotection

The cleavage of the Boc group is fundamentally an acid-labile process. The choice of acid, solvent, and temperature can be tailored to the specific piperidine derivative, taking into account the presence of other sensitive functional groups. The most prevalent methods involve strong acids like trifluoroacetic acid (TFA) and hydrogen chloride (HCl). However, milder and alternative methods exist for substrates that cannot tolerate harsh acidic conditions.

Strong Acid-Mediated Deprotection

This is the most common and generally most effective approach for Boc deprotection. The mechanism involves protonation of the carbamate oxygen, followed by the loss of a stable tert-butyl cation to form a carbamic acid intermediate. This intermediate readily decarboxylates, releasing carbon dioxide and the free piperidine amine, which is then protonated by the excess acid to form the corresponding salt.[1][2]

Mechanism of Acid-Catalyzed Boc Deprotection

Caption: Acid-catalyzed cleavage of the Boc group.

a) Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is arguably the gold standard for Boc deprotection due to its high efficiency and the volatility of the reagents, which simplifies product isolation.[2] The reaction is typically fast and clean, often proceeding to completion within 1-4 hours at room temperature.[3]

b) Hydrogen Chloride (HCl) in Dioxane

Using a solution of 4M HCl in dioxane is another highly effective and widely used method.[4][5] A significant advantage of this protocol is that the resulting piperidine hydrochloride salt often precipitates from the reaction mixture, simplifying isolation to a simple filtration.[3] This method can exhibit excellent selectivity for N-Boc deprotection in the presence of tert-butyl esters.[4][6]

Alternative Deprotection Strategies

For substrates containing acid-sensitive functionalities where TFA or concentrated HCl are too harsh, alternative methods have been developed.

a) Thermal Deprotection

In the absence of any acid catalyst, the Boc group can be removed by heating.[7] This method involves the thermal fragmentation of the carbamate to yield the free amine, isobutylene, and carbon dioxide. While environmentally friendly, this approach often requires high temperatures (150-240 °C) and may not be suitable for thermally sensitive molecules.[7][8]

b) Trimethylsilyl Iodide (TMSI)

TMSI offers a powerful and often milder alternative for Boc deprotection, particularly for substrates where other methods fail.[9] The reaction proceeds via silylation of the carbonyl oxygen, followed by the elimination of tert-butyl iodide and subsequent decarboxylation.[9] This method has been shown to be highly efficient for the deprotection of N-Boc derivatives leading to zwitterionic compounds.[10][11]

c) Lewis Acid-Mediated Deprotection

Lewis acids such as Zinc Chloride (ZnCl₂) can promote Boc deprotection under mild conditions.[12][13] This can be particularly useful when other functional groups in the molecule are sensitive to strong Brønsted acids. Zinc-based methods have been noted for their dual role in promoting deprotection and activating other functionalities for subsequent reactions.[12]

Comparative Overview of Deprotection Methods

Method	Reagents/Conditions	Solvent	Temp.	Time	Advantages	Disadvantages
TFA	5-50% TFA	DCM	0 °C to RT	1-4 hours	Highly efficient, volatile reagents, clean reactions.[2][3]	Harshly acidic, may cleave other acid-labile groups.
HCl/Dioxane	4M HCl in Dioxane	Dioxane, MeOH	RT	1-3 hours	Product often precipitates as HCl salt, simplifying isolation.[3] Good selectivity over t-butyl esters.[4]	Corrosive reagent, dioxane is a peroxide-forming solvent.
Thermal	Heat	TFE, MeOH, Water	150-240 °C	1-48 hours	Catalyst-free, "green" method.[7][8]	High temperatures required, potential for side reactions.[7]
TMSI	TMSI	MeCN, DCM	0 °C to RT	< 1 hour	Mild conditions, useful for sensitive substrates.[10][11]	Reagent is moisture-sensitive and corrosive.[14]
Zinc (II)	ZnCl₂, ZnBr₂	DCM	40 °C	~3 hours	Mild Lewis acidic conditions, good for acid-sensitive molecules.[12][13]	Stoichiometric amounts of Lewis acid may be required.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the most common Boc deprotection techniques.

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

Materials:

• N-Boc protected piperidine derivative

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Reaction Setup: Dissolve the N-Boc protected piperidine derivative (1.0 equiv) in anhydrous DCM (to a concentration of approximately 0.1-0.2 M) in a round-bottom flask equipped with a magnetic stir bar.[3]

• Cooling: Cool the solution to 0 °C using an ice bath.[3]

• TFA Addition: Slowly add TFA (5-20 equiv, typically 20-50% v/v) to the stirred solution. Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment. The reaction is exothermic.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[3]

• Solvent Removal: Once the reaction is complete, remove the DCM and excess TFA under reduced pressure using a rotary evaporator.[3]

• Work-up:

  • Dissolve the residue in DCM.

  • Carefully add saturated aqueous NaHCO₃ solution to neutralize the remaining acid until the pH of the aqueous layer is basic (pH > 8). Be cautious as CO₂ evolution will cause foaming.[3]

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[3]

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the deprotected piperidine derivative.[3] Further purification by column chromatography may be necessary.

Protocol 2: Boc Deprotection using Hydrogen Chloride (HCl) in Dioxane

Materials:

• N-Boc protected piperidine derivative

• 4M HCl in 1,4-dioxane (commercially available or prepared by bubbling HCl gas through anhydrous dioxane)

• Methanol (MeOH) or Dioxane

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Round-bottom flask, magnetic stirrer

Procedure:

• Reaction Setup: Dissolve the N-Boc protected piperidine derivative (1.0 equiv) in a minimal amount of a suitable solvent like methanol or dioxane in a round-bottom flask.[3]

• HCl Addition: Add the 4M HCl solution in dioxane (5-10 equiv) to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction for 1-3 hours at room temperature.[3] In many cases, the hydrochloride salt of the deprotected piperidine will precipitate out of the solution.[3] Monitor the reaction by TLC or LC-MS.

• Isolation (Method A - Precipitation):

  • If a precipitate forms, add diethyl ether to the reaction mixture to further precipitate the product.[3]

  • Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to obtain the piperidine hydrochloride salt.

• Isolation (Method B - Extraction):

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in water and basify with saturated aqueous NaHCO₃ solution or 1M NaOH until pH > 8.

  • Extract the aqueous layer with a suitable organic solvent (e.g., DCM, EtOAc) (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free amine.[3]

Workflow and Decision Making

Choosing the optimal deprotection method is substrate-dependent. The following diagram illustrates a general workflow and decision-making process.

Caption: Decision workflow for selecting a Boc deprotection method.

Troubleshooting and Best Practices

• Incomplete Reaction: If the reaction stalls, consider increasing the equivalents of acid, raising the temperature slightly, or extending the reaction time. Ensure your reagents (especially solvents) are anhydrous, as water can interfere with the reaction.

• Side Reactions: The tert-butyl cation generated during the reaction is an electrophile and can alkylate electron-rich aromatic rings or other nucleophiles present in the substrate.[9] If this is a concern, adding a scavenger like anisole or thioanisole can trap the cation.

• Formation of Salts: The product is typically isolated as an ammonium salt (e.g., trifluoroacetate or hydrochloride). This can sometimes make handling or subsequent reactions difficult. The free amine can be obtained by a basic workup, but be aware of the stability of your final compound under basic conditions.

• Safety: Always perform these reactions in a well-ventilated fume hood. Strong acids like TFA and HCl are highly corrosive. The deprotection reaction releases carbon dioxide and isobutylene gas, so the reaction vessel should not be sealed.[1]

By understanding the principles and protocols outlined in this guide, researchers can confidently and efficiently perform Boc deprotection on a wide array of piperidine derivatives, accelerating the pace of discovery and development.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338–341.
• Barma, S., et al. (2020). A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles. Molecules, 25(23), 5567.

• MDPI. (n.d.). A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles. Retrieved from [Link]

• Li, B., et al. (2014). N-Boc deprotection and isolation method for water-soluble zwitterionic compounds. Organic Letters, 16(23), 6188–6191.

• ResearchGate. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Retrieved from [Link]

• American Chemical Society. (2014). N-Boc Deprotection and Isolation Method for Water-Soluble Zwitterionic Compounds. Organic Process Research & Development, 18(11), 1435-1438.

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Thermal Methods. Retrieved from [Link]

• Wikipedia. (n.d.). Tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TMSI. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Trimethylsilyl Iodide (TMSI). Retrieved from [Link]

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Navigating the Labyrinth of Cbz Deprotection for Amino Esters: An Application Guide for the Synthetic Chemist

For the discerning researcher in organic synthesis and drug development, the Carboxybenzyl (Cbz or Z) group stands as a venerable and stalwart guardian of the amine function. Its robustness, ease of introduction, and the crystallinity it often imparts to intermediates have cemented its place in the synthetic chemist's toolbox, particularly in the intricate art of peptide synthesis.[1] However, the true mastery of the Cbz group lies not in its application, but in its timely and selective removal. The presence of an ester, a common functionality in amino acid derivatives, introduces a layer of complexity that demands a nuanced and well-informed deprotection strategy.

This guide provides an in-depth exploration of the conditions for Cbz deprotection in amino esters, moving beyond a mere recitation of protocols to dissect the underlying principles and practical considerations that govern the choice of one method over another. Herein, we delve into the mechanistic rationale, chemoselectivity, and field-proven protocols that will empower the modern scientist to navigate this crucial synthetic transformation with confidence and precision.

The Strategic Decision: A Comparative Overview of Cbz Deprotection Methodologies

The selection of a Cbz deprotection method is a critical decision dictated by the substrate's overall architecture, the presence of other sensitive functionalities, and the desired scale of the reaction. The primary pathways for Cbz cleavage are catalytic hydrogenolysis, acidic cleavage, and a growing arsenal of alternative methods for particularly delicate substrates.

Deprotection Method	Reagents & Typical Conditions	Key Advantages	Potential Limitations & Side Reactions
Catalytic Hydrogenation	H₂, 5-10% Pd/C, MeOH or EtOH, rt, 1-24 h	Mild, neutral pH; High yields; Clean byproducts (toluene, CO₂).[2]	Incompatible with reducible groups (alkenes, alkynes, nitro groups, some aryl halides); Catalyst poisoning by sulfur-containing compounds; Safety concerns with H₂ gas.[3]
Transfer Hydrogenolysis	Ammonium formate, 10% Pd/C, MeOH, rt to reflux, 1-3 h	Safer alternative to H₂ gas; Often faster than catalytic hydrogenation.[2]	Can still reduce some sensitive functional groups; Removal of excess ammonium formate can be tedious.
Acidic Cleavage	33% HBr in Acetic Acid, rt, 1-4 h	Effective for substrates incompatible with hydrogenation; Fast reaction times.	Harshly acidic, can cleave other acid-labile groups (e.g., Boc, t-butyl esters); Potential for racemization and acylation side products with acetic acid.
Lewis Acid-Mediated	AlCl₃, HFIP, rt, 2-16 h	Mild conditions; Good functional group tolerance (nitro, halogens, double bonds).[4]	Not compatible with acid-sensitive groups like Boc.
Nucleophilic Cleavage	2-Mercaptoethanol, K₃PO₄, DMAc, 75 °C	Highly chemoselective; Tolerant of sulfur-containing groups and other functionalities sensitive to reduction or acid.[5]	Requires elevated temperatures; Potential for side reactions with electrophilic functional groups.

The Workhorse of Cbz Deprotection: Catalytic Hydrogenolysis

Catalytic hydrogenolysis is the most widely employed method for Cbz deprotection due to its mild, neutral conditions and the generation of volatile byproducts. The reaction proceeds on the surface of a heterogeneous catalyst, typically palladium on carbon (Pd/C), where the Cbz group is cleaved by molecular hydrogen.

Mechanism of Catalytic Hydrogenolysis

The mechanism involves the oxidative addition of the benzyl C-O bond to the palladium surface, followed by hydrogenolysis to release toluene and a carbamic acid intermediate, which spontaneously decarboxylates to yield the free amine and carbon dioxide.[6]

Caption: Cbz deprotection via catalytic hydrogenolysis.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Hydrogen Gas

This protocol is suitable for substrates that do not contain other reducible functional groups.

Materials:

• Cbz-protected amino ester

• 10% Palladium on carbon (Pd/C), 5-10 mol%

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Celite®

Procedure:

• In a flask equipped with a magnetic stir bar, dissolve the Cbz-protected amino ester (1.0 equivalent) in a suitable solvent like methanol or ethanol.

• Carefully add 10% Pd/C catalyst (5-10 mol%) to the solution. Safety Note: Pd/C can be pyrophoric, especially when dry. Handle in a well-ventilated fume hood and do not allow the catalyst to dry on the filter paper.[7]

• Secure the flask to a hydrogenation apparatus or equip it with a balloon filled with hydrogen gas.

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. The filter cake should be kept wet with solvent to prevent ignition.

• Concentrate the filtrate under reduced pressure to yield the deprotected amino ester. The byproducts, toluene and carbon dioxide, are volatile and typically removed during this step.

Protocol 2: Transfer Hydrogenolysis using Ammonium Formate

This method is a safer alternative to using hydrogen gas, particularly for larger-scale reactions.

Materials:

• Cbz-protected amino ester

• 10% Palladium on carbon (Pd/C), 5-10 mol%

• Ammonium formate (HCOONH₄), 3-5 equivalents

• Methanol (MeOH)

Procedure:

• Dissolve the Cbz-protected amino ester (1.0 equivalent) in methanol.

• Add ammonium formate (3-5 equivalents) and stir until dissolved.

• Carefully add 10% Pd/C (5-10 mol%) to the mixture.

• Stir the reaction at room temperature or with gentle heating (reflux).

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, filter the mixture through Celite® to remove the catalyst.

• Evaporate the solvent. To remove excess ammonium formate, the residue can be partitioned between an organic solvent and a saturated sodium bicarbonate solution. The organic layer is then washed with brine, dried, and concentrated.[1]

When Hydrogenolysis is Not an Option: Acidic Cleavage

For substrates containing functional groups susceptible to reduction, such as alkenes, alkynes, or nitro groups, acidic cleavage provides a robust alternative. The most common reagent for this transformation is a solution of hydrogen bromide in acetic acid.

Mechanism of Acidic Cleavage

The mechanism involves protonation of the carbamate oxygen, followed by nucleophilic attack of the bromide ion at the benzylic carbon (an SN2-type displacement) or formation of a benzyl cation (SN1-type), leading to the release of benzyl bromide and the unstable carbamic acid, which then decarboxylates.[6]

Caption: Acidic deprotection of the Cbz group.

Experimental Protocol

Protocol 3: Deprotection using HBr in Acetic Acid

Materials:

• Cbz-protected amino ester

• 33% Hydrogen bromide in acetic acid

• Glacial acetic acid

• Diethyl ether

Procedure:

• Dissolve the Cbz-protected amino ester (1.0 equivalent) in a minimal amount of glacial acetic acid.

• Add a solution of 33% HBr in acetic acid (2-5 equivalents) at room temperature.

• Stir the mixture for 1-4 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, the product can often be precipitated by the addition of a large volume of diethyl ether.

• Collect the precipitated product (as the hydrobromide salt) by filtration, wash with diethyl ether, and dry under vacuum.

• Alternatively, the reaction mixture can be concentrated, and the residue partitioned between water and an organic solvent, followed by basification of the aqueous layer and extraction of the free amine.

Causality and Considerations:

• Ester Stability: Methyl and ethyl esters are generally stable under these conditions, but tert-butyl esters will be cleaved. This can be a strategic advantage if simultaneous deprotection of both the amine and a tert-butyl ester is desired.

• Racemization: For chiral amino esters, there is a risk of racemization under strongly acidic conditions, although it is not always significant.[8]

• Acylation: When using acetic acid as a solvent, there is a possibility of N-acetylation of the newly formed amine, especially if the reaction is heated. Using a non-acetylating solvent like dioxane with HCl can mitigate this.

Advanced and Milder Deprotection Strategies

For highly sensitive substrates, a range of milder and more chemoselective methods have been developed.

Lewis Acid-Mediated Deprotection

A combination of a Lewis acid like aluminum chloride (AlCl₃) in a fluorinated solvent such as 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) offers a mild and efficient deprotection at room temperature. This method shows excellent tolerance for reducible functional groups.[4]

Protocol 4: Deprotection using AlCl₃ in HFIP

Materials:

• Cbz-protected amino ester

• Aluminum chloride (AlCl₃), 3 equivalents

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Dichloromethane (DCM)

• Aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• To a solution of the Cbz-protected amino ester (1.0 equivalent) in HFIP, add AlCl₃ (3 equivalents) at room temperature.

• Stir the suspension for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Quench the reaction by the careful addition of aqueous NaHCO₃.

• Extract the product with DCM, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected amine.[4]

Nucleophilic Cleavage

A recently developed method employs a nucleophilic thiol, such as 2-mercaptoethanol, to cleave the Cbz group. This approach is particularly valuable for substrates containing functionalities that are sensitive to both reduction and strong acids, such as sulfur-containing amino acids.[5][9]

Protocol 5: Deprotection using 2-Mercaptoethanol

Materials:

• Cbz-protected amino ester

• 2-Mercaptoethanol, 2 equivalents

• Potassium phosphate (K₃PO₄) or Potassium acetate (KOAc), 4 equivalents

• N,N-Dimethylacetamide (DMAc)

Procedure:

• In a flask, dissolve the Cbz-protected amino ester (1.0 equivalent) in DMAc.

• Add the base (e.g., K₃PO₄).

• Add 2-mercaptoethanol (2 equivalents).

• Heat the reaction mixture to 75 °C and stir until completion as monitored by TLC or LC-MS.

• After cooling, dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Dry the organic layer, filter, and concentrate to provide the crude product, which may require further purification.[5]

Troubleshooting and Final Considerations

Caption: Selecting the optimal Cbz deprotection strategy.

• Incomplete Reactions: If a hydrogenolysis reaction stalls, the catalyst may be poisoned. Filtering and adding fresh catalyst can sometimes resolve the issue. For acidic cleavage, extending the reaction time or gentle heating may be necessary.

• Side Products: Unwanted side reactions are often the result of an inappropriate choice of deprotection method for a given substrate. A thorough analysis of the substrate's functional groups is paramount before commencing the reaction.

• Solvent Choice: The solvent plays a crucial role in substrate solubility and can influence reaction rates. Alcohols are excellent for hydrogenolysis, while more polar aprotic solvents may be required for other methods.[10]

• Temperature Control: While many deprotections proceed at room temperature, some, like transfer hydrogenolysis or nucleophilic cleavage, may benefit from heating to achieve reasonable reaction rates.[11]

The deprotection of a Cbz group from an amino ester is a foundational yet nuanced transformation in organic synthesis. By understanding the mechanisms, advantages, and limitations of the available methods, and by carefully considering the specific nature of the substrate, researchers can confidently select and execute the optimal deprotection strategy, paving the way for the successful synthesis of complex and valuable molecules.

References

• Scattolin, T., Gharbaoui, T., & Chen, C.-y. (2022). A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol. Org. Lett., 24(18), 3736–3740. [Link]

• Vinayagam, V., Sadhukhan, S. K., Botla, D. B., Chittem, R. R., Kasu, S. R., & Kumar, T. V. H. (2024). Mild Method for Deprotection of the N Benzyloxycarbonyl (N Cbz) Group by the Combination of AlCl3 and HFIP. J. Org. Chem., 89(9), 5665–5674. [Link]

• Sultane, P. R., Mete, T. B., & Bhat, R. G. (2015). A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl ester groups. Tetrahedron Lett., 56(16), 2067–2070. [Link]

• Anonymous. (2025). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Technical Disclosure Commons. [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (2011). National Research Council (US) Committee on Prudent Practices in the Laboratory. [Link]

• Total Synthesis. (n.d.). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Scientific Update. (2023). To Deprotect and Serve. [Link]

• Cortes-Clerget, M., Berthon, J.-Y., Renimel, I., et al. (2017). Tandem deprotection/coupling for peptide synthesis in water at room temperature. Green Chem., 19, 4075-4080. [Link]

• Lipshutz, B. H., et al. (2010). Selective Cleavage of Cbz-Protected Amines. Request PDF on ResearchGate. [Link]

• Saroha, M., Aggarwal, K., Bartwal, G., & Khurana, J. M. (2018). Development of a novel protocol for chemoselective deprotection of N/O-benzyloxycarbonyl (Cbz) at ambient temperature. Monatshefte für Chemie - Chemical Monthly, 149, 2151–2158. [Link]

• Organic Chemistry Portal. (2019). Cbz-Protected Amino Groups. [Link]

• Sultane, P. R., Mete, T., & Bhat, R. G. (2015). A convenient protocol for the deprotection of N-benzyloxycarbonyl (Cbz) and benzyl ester groups. Semantic Scholar. [Link]

• ChemistryViews. (2022). New Carbamate Deprotection Complements Existing Methods. [Link]

• Gowda, D. C., et al. (2004). The Hydrogenolysis of N-Benzyl Groups with Magnesium and Ammonium Formate. Journal of Chemical Research, 2004(1), 66-67. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Bhati, M. (2017). How can we deprotect the cbz and benzyl protection simultaneously if hydrogenation with Pd/C does not work due to sulphur poisoning of Pd/C? ResearchGate. [Link]

• IISER Pune. (2019). A convenient protocol for the deprotection of N-benzyloxycarbonyl (Cbz) and benzyl ester groups. [Link]

• Salomon, C. J., et al. (n.d.). Recent developments in chemical deprotection of ester functional group. ResearchGate. [Link]

• Garedew, M., et al. (2022). Solvent Effect in Catalytic Lignin Hydrogenolysis. MDPI. [Link]

• Scattolin, T., Gharbaoui, T., & Chen, C.-y. (2022). A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol. PubMed. [Link]

• Schutkowski, M., et al. (1993). Hydrolysis of peptide esters by different enzymes. PubMed. [Link]

• Common Organic Chemistry. (n.d.). Ester to Acid - Common Conditions. [Link]

• Wang, H., et al. (2024). Desulfurization of Thiols for Nucleophilic Substitution. ChemRxiv. [Link]

• Common Organic Chemistry. (n.d.). Cbz Protection - Common Conditions. [Link]

• Loffet, A., et al. (2014). Phenylthiocarbamate or N-Carbothiophenyl Group Chemistry in Peptide Synthesis and Bioconjugation. ACS Publications. [Link]

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Application Note: Comprehensive NMR Characterization of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

Abstract

This technical guide provides a detailed, experience-driven protocol for the complete structural elucidation and characterization of the chiral piperidine-amino acid conjugate, (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine, using Nuclear Magnetic Resonance (NMR) spectroscopy. In the absence of publicly available spectral data for this specific molecule, this note leverages fundamental principles and expert analysis of its constituent fragments to establish a robust analytical workflow. We detail a multi-dimensional approach, combining 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments to unambiguously assign all proton and carbon signals. Special emphasis is placed on interpreting complex spectral features arising from the molecule's stereocenter, such as diastereotopicity. This guide is intended for researchers, scientists, and drug development professionals who require definitive structural confirmation of complex synthetic intermediates.

Introduction and Structural Rationale

(S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine is a complex organic molecule incorporating several key structural motifs common in medicinal chemistry: a piperidine scaffold, an amino acid derivative, and two orthogonal protecting groups (BOC and CBZ).[1][2] Such compounds are valuable chiral building blocks in the synthesis of novel therapeutics. Given the multiple functional groups and the presence of a stereocenter, unambiguous characterization is critical to confirm structural integrity, purity, and stereochemistry before proceeding with further synthetic steps.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the complete structural elucidation of organic compounds in solution.[3][4] This guide outlines a systematic approach to apply a suite of NMR experiments for a definitive characterization. The core challenge in analyzing this molecule lies in assigning the numerous overlapping signals in the aliphatic region and resolving the non-equivalent protons rendered diastereotopic by the (S)-chiral center.[5][6][7][8]

Molecular Structure Analysis

A foundational analysis of the molecule's structure allows for the prediction of its key NMR spectral features. The molecule is comprised of four primary fragments:

• N-BOC-piperidine ring: The bulky tert-butoxycarbonyl (BOC) group restricts the conformational flexibility of the piperidine ring. The protons on the ring are expected to exhibit distinct axial and equatorial signals.

• Carboxybenzyl (CBZ) protected amine: This group introduces characteristic signals for the benzylic methylene protons and the aromatic ring protons.

• Methoxycarbonyl group: A sharp singlet corresponding to the methyl ester protons.

• (S)-chiral center: The alpha-carbon of the amino acid moiety is a stereocenter. Its presence renders the adjacent methylene protons on the ethyl bridge (Hβ and Hβ') and potentially the geminal protons on the piperidine ring diastereotopic, meaning they are chemically non-equivalent and will have different chemical shifts.[5][7][9]

Below is a diagram of the molecule with key proton environments labeled for discussion.

Caption: Molecular structure with key proton groups highlighted.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for acquiring high-quality NMR spectra.[10]

• Solvent Selection: Chloroform-d (CDCl₃) is the recommended initial solvent due to its ability to dissolve a wide range of organic compounds and its convenient residual solvent peak for referencing (δ ~7.26 ppm).[11] For observing the exchangeable N-H proton, Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative, as it minimizes proton exchange and its residual peak appears at δ ~2.50 ppm.[11]

• Concentration:

  • For ¹H and 2D NMR (COSY, HSQC), dissolve 5-15 mg of the compound in 0.6-0.7 mL of deuterated solvent.[11][12][13]

  • For ¹³C NMR , a higher concentration of 20-50 mg is recommended due to the lower natural abundance and sensitivity of the ¹³C nucleus.[13]

• Procedure:

  • Weigh the sample accurately into a clean, dry vial.

  • Add the deuterated solvent and gently vortex to dissolve the sample completely.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter that could degrade spectral resolution.

  • Cap the NMR tube securely.

NMR Data Acquisition Workflow

A systematic series of experiments should be performed to build a complete structural picture.[3][14][15][16]

Caption: Logical workflow for NMR data acquisition and analysis.

Data Interpretation and Spectral Assignment

Predicted ¹H NMR Spectrum

The proton NMR spectrum is the most informative initial experiment. The table below outlines the predicted chemical shifts (δ), multiplicities, and integrations for the key signals.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Key Correlations
Phenyl (CBZ)	7.30 - 7.40	multiplet	5H	Aromatic protons of the CBZ group.[17]
NH (Amide)	~5.5 - 6.5	broad doublet	1H	Coupling to Hα. Position is solvent-dependent and may broaden.
CH₂-Ph (CBZ)	~5.10	singlet	2H	Benzylic protons of the CBZ group. Appears as a singlet as there are no adjacent protons.[18]
Hα	~4.2 - 4.5	multiplet	1H	Deshielded by adjacent NH and C=O groups.[19] COSY to NH and Hβ/Hβ'.
Piperidine (H2, H6 - axial/equatorial)	~3.9 - 4.2 (eq)~2.7 - 3.0 (ax)	broad multiplets	4H	Protons adjacent to the BOC-protected nitrogen.[20][21][22] HMBC from BOC C=O.
OCH₃ (Ester)	~3.70	singlet	3H	Characteristic sharp singlet for the methyl ester.[23] HMBC from ester C=O.
Hβ, Hβ'	~1.8 - 2.2	two multiplets	2H	Diastereotopic protons adjacent to the chiral center.[5][7] They will have distinct shifts and couple to each other (geminal coupling) and to Hα and H4.
Piperidine (H3, H5, H4)	~1.0 - 1.8	complex multiplets	7H	Overlapping signals of the remaining piperidine ring protons.
t-Butyl (BOC)	~1.45	singlet	9H	Characteristic intense singlet for the nine equivalent methyl protons of the BOC group.[24]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides a count of the unique carbon environments.

Carbon Assignment	Predicted δ (ppm)	Rationale & Key Correlations
C=O (Ester)	~172	Carbonyl of the methoxycarbonyl group. HMBC from OCH₃ protons.
C=O (CBZ)	~156	Carbonyl of the carbamate Cbz group. HMBC from NH and CH₂-Ph protons.
C=O (BOC)	~155	Carbonyl of the carbamate BOC group.[24] HMBC from piperidine H2/H6.
Phenyl (CBZ)	127 - 136	Aromatic carbons. Typically 3-4 signals depending on symmetry.
C-quat (BOC)	~80	Quaternary carbon of the t-butyl group.[24] HMBC from t-butyl protons.
CH₂-Ph (CBZ)	~67	Benzylic carbon. HSQC to the ~5.10 ppm proton signal.
Cα	~55	Alpha-carbon of the amino acid. HSQC to the Hα signal.
OCH₃ (Ester)	~52	Methyl carbon of the ester. HSQC to the ~3.70 ppm proton signal.
Piperidine (C2, C6)	~45	Carbons adjacent to nitrogen.[25][26][27] HSQC to their respective protons.
Piperidine (C4)	~35-40	Piperidine carbon bearing the ethyl side chain.
Cβ	~30-35	Beta-carbon of the ethyl side chain.
Piperidine (C3, C5)	~25-30	Remaining piperidine carbons.[25][26][27]
t-Butyl (BOC)	~28.5	Methyl carbons of the t-butyl group.[24] Intense signal. HSQC to the ~1.45 ppm proton signal.

Analysis with 2D NMR Spectroscopy

While 1D spectra provide the initial data, 2D experiments are essential for connecting the pieces.[4][14]

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton (H-H) coupling networks. It will be critical for:

  • Tracing the connectivity from the piperidine H4 proton, through the diastereotopic Hβ/Hβ' protons, to the Hα proton.

  • Confirming the coupling between the piperidine ring protons (e.g., H2 coupling to H3, H3 to H4, etc.).

• HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton directly to the carbon it is attached to (¹JCH). It is the primary tool for assigning all protonated carbons by correlating the known ¹H signals to their corresponding ¹³C signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most crucial experiment for elucidating the overall structure by showing correlations between protons and carbons that are two or three bonds away (²⁻³JCH).[28] Key expected HMBC correlations that will "stitch" the molecule together include:

  • From the t-Butyl protons (BOC) to the BOC C=O and the quaternary BOC carbon .

  • From the piperidine H2/H6 protons to the BOC C=O carbon , confirming the site of protection.

  • From the CH₂-Ph protons (CBZ) to the CBZ C=O carbon and the aromatic carbons .

  • From the OCH₃ protons to the ester C=O carbon .

  • From Hα to both the ester C=O and the CBZ C=O , confirming its position.

Summary of Key Characterization Signatures

To confirm the successful synthesis of (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine, the following spectral features must be observed:

• ¹H NMR:

  • A 9H singlet around δ 1.45 ppm (BOC group).

  • A 3H singlet around δ 3.70 ppm (OCH₃ group).

  • A 2H singlet around δ 5.10 ppm (CBZ CH₂).

  • A 5H multiplet in the aromatic region (δ 7.3-7.4 ppm).

  • Two distinct multiplets for the diastereotopic Hβ and Hβ' protons.

• ¹³C NMR:

  • Three C=O signals in the δ 155-175 ppm region.

  • The characteristic BOC quaternary and methyl carbons at ~80 and ~28.5 ppm, respectively.

• 2D NMR:

  • Unambiguous COSY correlations along the piperidine-ethyl-amino acid backbone.

  • Definitive HMBC correlations connecting the protecting groups and the ester to the core structure as described in section 4.3.

By systematically applying this multi-faceted NMR protocol and analytical strategy, researchers can achieve a high-confidence, complete structural assignment of this complex chiral molecule, ensuring its quality for subsequent use in drug discovery and development.

References

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Application Note & Protocol: High-Purity Isolation of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

Abstract

This document provides a comprehensive, two-part chromatographic strategy for the purification of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, a chiral intermediate crucial in pharmaceutical synthesis. The primary challenge lies in achieving both high chemical purity by removing synthesis-related impurities and high enantiomeric excess (e.e.) by resolving the desired (S)-enantiomer from its (R)-counterpart. This guide details an initial reversed-phase flash chromatography step for bulk impurity removal, followed by a highly selective, preparative-scale chiral HPLC protocol for enantiomeric resolution. The methodologies are designed to be robust and scalable, providing researchers and drug development professionals with a clear pathway to obtaining material of >99% purity and >99% e.e.

Introduction

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a structurally complex, non-standard amino acid derivative. As with many active pharmaceutical ingredients (APIs) and their precursors, stereochemical integrity is paramount; the biological activity often resides in a single enantiomer, while the other may be inactive or even induce adverse effects.[1] The target molecule possesses a single chiral center, requiring a sophisticated purification approach to isolate the desired (S)-enantiomer.

The purification is addressed in two logical stages:

• Achiral Purification: Removal of non-isomeric impurities such as unreacted starting materials, coupling reagents, and by-products from the crude synthetic mixture.

• Chiral Resolution: Separation of the desired (S)-enantiomer from the undesired (R)-enantiomer.

This protocol leverages modern chromatographic techniques to efficiently address both challenges.

Part 1: Achiral Purification via Reversed-Phase Flash Chromatography

Objective: To rapidly remove polar and non-polar synthesis-related impurities from the crude product, yielding a racemic mixture of 1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE with high chemical purity.

Rationale: Reversed-phase flash chromatography is selected for its high loading capacity and efficiency in purifying moderately polar compounds like the target molecule.[2][3][4] The use of a C18-functionalized silica stationary phase allows for the separation of compounds based on hydrophobicity. By using a water/acetonitrile gradient, we can effectively elute impurities with different polarities before and after the target compound.[3]

Protocol 1: Reversed-Phase Flash Chromatography

Parameter	Specification
Instrument	Biotage® Isolera™ or similar automated flash system[2][3]
Stationary Phase	Biotage® SNAP Bio C18 Cartridge or equivalent
Mobile Phase A	Deionized Water + 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile (ACN) + 0.1% Trifluoroacetic Acid (TFA)
Sample Preparation	Dissolve crude material in minimal DMSO (~50-100 mg/mL).
Equilibration	3 column volumes (CV) of 5% Mobile Phase B.
Loading	Load sample solution directly onto the cartridge.
Gradient	5% to 95% B over 20 CV.
Flow Rate	Adjusted based on cartridge size (e.g., 25-50 mL/min for a 25g cartridge).
Detection	UV 254 nm (for CBZ group) and 220 nm (for amide bonds).

Causality Behind Choices:

• C18 Stationary Phase: The non-polar C18 chains interact with the hydrophobic regions of the molecule (BOC, CBZ, piperidine ring), providing good retention and separation from more polar or less polar impurities.

• TFA Additive: The addition of 0.1% TFA to the mobile phase serves two purposes: it protonates acidic silanols on the stationary phase to reduce peak tailing and ensures that any ionizable groups on the analyte and impurities are consistently protonated, leading to sharper, more reproducible peaks.[5][6]

• DMSO for Sample Dissolution: The target molecule has limited solubility in purely aqueous solutions. DMSO is a strong, water-miscible solvent that ensures the sample is fully dissolved before injection, preventing column clogging and improving resolution.[5]

Part 2: Chiral Resolution via Preparative HPLC

Objective: To resolve the racemic mixture obtained from Part 1 and isolate the (S)-enantiomer with an enantiomeric excess (e.e.) of >99%.

Rationale: The separation of enantiomers requires a chiral environment. This is achieved using a Chiral Stationary Phase (CSP) that interacts diastereomerically with the two enantiomers.[] Polysaccharide-based CSPs, particularly those derived from amylose and cellulose phenylcarbamates, are highly effective for a broad range of chiral compounds, including N-protected amino acids.[8][9][10][11][12] They provide chiral recognition through a combination of hydrogen bonding, π-π interactions, and steric hindrance within their helical polymer structures.[13]

An immobilized amylose-based CSP, such as CHIRALPAK® IA, is chosen for this application. Its key advantage is compatibility with a wide range of organic solvents, which allows for greater flexibility in method development and improved sample solubility.[14][15][16][17]

Protocol 2: Chiral HPLC Screening and Optimization

A screening approach is essential to find the optimal mobile phase for separation.[1]

Parameter	Specification
Instrument	Preparative HPLC system with UV detector.
Stationary Phase	CHIRALPAK® IA (Amylose tris(3,5-dimethylphenylcarbamate))[15]
Column Dimensions	Analytical: 4.6 x 250 mm, 5 µm; Preparative: 20 x 250 mm, 5 µm
Temperature	25 °C (can be optimized for better resolution)[6]
Detection	UV at 254 nm
Sample Preparation	Dissolve racemic material in mobile phase at ~5 mg/mL.

Screening Mobile Phases (Isocratic):

• Normal Phase: Hexane / Isopropanol (IPA) (90:10, v/v)

• Normal Phase: Hexane / Ethanol (EtOH) (80:20, v/v)

• Polar Organic: Acetonitrile (ACN) / Methanol (MeOH) (50:50, v/v)

• Extended Range: Methyl tert-butyl ether (MtBE) / Hexane (50:50, v/v)[16]

Illustrative Screening Results:

Mobile Phase System	Retention Factor (k')	Separation Factor (α)	Resolution (Rs)
Hexane/IPA (90:10)	k'1=2.5, k'2=3.1	1.24	2.1
Hexane/EtOH (80:20)	k'1=3.8, k'2=5.0	1.32	3.5
ACN/MeOH (50:50)	k'1=1.5, k'2=1.6	1.07	0.8
MtBE/Hexane (50:50)	k'1=2.1, k'2=2.4	1.14	1.5

Data are illustrative and represent typical outcomes for this class of compound.

Optimization and Preparative Protocol: The Hexane/Ethanol system shows the best performance. The method is now scaled to a preparative column.

Parameter	Specification
Stationary Phase	CHIRALPAK® IA, 20 x 250 mm, 5 µm
Mobile Phase	Hexane / Ethanol (80:20, v/v)
Flow Rate	18 mL/min
Injection Volume	1-5 mL (depending on concentration and loading study)
Loading	~100 mg per injection (must be optimized)
Run Time	~20 minutes
Fraction Collection	Collect the first eluting peak (or second, to be confirmed by analysis) corresponding to the (S)-enantiomer.

Causality Behind Choices:

• CHIRALPAK® IA: The immobilized amylose derivative provides robust performance and allows the use of a wide variety of solvents, which is critical for optimizing selectivity.[17][18] The 3,5-dimethylphenylcarbamate groups create chiral grooves that are highly effective at resolving N-protected amino acid derivatives.[13]

• Hexane/Alcohol Mobile Phase: This normal-phase system is standard for polysaccharide CSPs. The alcohol component (modifier) is crucial for interacting with the carbamate groups on the CSP, which modulates retention and enantioselectivity.[19] Ethanol often provides different selectivity compared to isopropanol due to its stronger hydrogen bonding capability.

• Temperature Control: Maintaining a constant temperature (e.g., 25 °C) is vital for reproducible retention times and resolution. Lowering the temperature can sometimes improve resolution at the cost of longer run times and higher backpressure.[6]

Overall Purification Workflow

The following diagram illustrates the complete purification process from the crude synthetic product to the final, highly pure (S)-enantiomer.

Caption: Overall workflow for the purification of the target compound.

Mechanism of Chiral Separation

The separation on a polysaccharide-based CSP is governed by the differential formation of transient diastereomeric complexes between the enantiomers and the chiral selector.

Caption: Differential interaction of enantiomers with the CSP.

Conclusion

The described two-stage chromatographic method provides a reliable and scalable solution for obtaining high-purity (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. The initial reversed-phase flash chromatography step efficiently removes process-related impurities, while the subsequent chiral HPLC separation on an immobilized polysaccharide stationary phase yields the target enantiomer with excellent chemical and stereochemical purity. This systematic approach is broadly applicable to other complex chiral intermediates in pharmaceutical development.

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Application Notes and Protocols for Coupling Reactions with (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a complex, chiral building block frequently utilized in the synthesis of peptidomimetics and other sophisticated pharmaceutical intermediates. Its structure presents unique challenges in coupling reactions, primarily due to the steric hindrance imparted by the piperidine ring and the presence of a sensitive chiral center susceptible to racemization. This document provides a detailed guide to effectively perform coupling reactions with this substrate, focusing on amide bond formation. We will delve into the rationale behind reagent selection, provide optimized protocols, and discuss critical parameters for achieving high yields and maintaining stereochemical integrity.

Understanding the Challenges: Steric Hindrance and Racemization

The primary obstacles in coupling reactions involving (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE are twofold:

• Steric Hindrance: The bulky tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen, combined with the substituted ethyl side chain, can significantly impede the approach of a coupling partner to the primary amine. This often leads to sluggish or incomplete reactions.

• Racemization: The chiral center at the α-carbon of the amino acid moiety is prone to epimerization under basic conditions, a common requirement for many coupling reactions.[1][2] Racemization leads to the formation of diastereomeric impurities that can be difficult to separate and can compromise the biological activity of the final product.

To overcome these challenges, the choice of coupling reagent and reaction conditions is paramount.

Selecting the Optimal Coupling Reagent

A variety of coupling reagents are available for amide bond formation, each with its own mechanism and advantages.[3] For a sterically hindered and racemization-prone substrate such as the one , uronium/aminium and phosphonium salt-based reagents are generally superior to carbodiimides alone.

Recommended Reagents:

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): HATU is a highly effective coupling reagent known for its rapid reaction rates and ability to suppress racemization, especially when coupling sterically hindered amino acids.[3][4][5] It activates the carboxylic acid by forming a highly reactive OAt-active ester.[6] The 7-azabenzotriazole (HOAt) moiety is believed to stabilize the transition state, further accelerating the reaction and minimizing side reactions.[4][6]

• EDC/HOBt (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide / Hydroxybenzotriazole): This is a classic and cost-effective coupling cocktail. EDC activates the carboxylic acid to form a reactive O-acylisourea intermediate, which is then converted to a more stable and less racemization-prone HOBt-ester.[7] While generally reliable, it may be less efficient for highly hindered couplings compared to HATU.

The following table summarizes the key features of these recommended reagents:

Reagent	Advantages	Disadvantages
HATU	High reactivity, fast reaction times, excellent for sterically hindered substrates, low racemization.[3][4]	Higher cost, can cause guanidinylation of the amine if used in large excess.[8]
EDC/HOBt	Cost-effective, readily available, water-soluble byproducts are easily removed.[7][9]	Slower reaction rates for hindered substrates, higher risk of racemization compared to HATU.[7]

Experimental Protocols

The following protocols are designed as a starting point for optimization. All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Protocol 1: HATU-Mediated Coupling

This protocol is recommended for achieving high yields and minimizing racemization, especially when dealing with valuable or complex coupling partners.

Workflow Diagram:

Caption: Workflow for HATU-mediated amide coupling.

Step-by-Step Procedure:

• Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 equivalent) and HATU (1.1 equivalents) in anhydrous N,N-dimethylformamide (DMF). Cool the solution to 0 °C in an ice bath.

• Activation: Stir the solution at 0 °C for 5-10 minutes to allow for the pre-activation of the carboxylic acid.

• Amine Addition: In a separate flask, dissolve (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE (1.1 equivalents) and N,N-diisopropylethylamine (DIPEA) (2.0 equivalents) in anhydrous DMF. Add this solution dropwise to the activated carboxylic acid mixture at 0 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with 5% aqueous lithium chloride (to remove DMF), saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: EDC/HOBt-Mediated Coupling

This protocol offers a more economical alternative, though it may require longer reaction times and careful monitoring for racemization.

Workflow Diagram:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. file.globalso.com [file.globalso.com]
• 4. nbinno.com [nbinno.com]
• 5. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 6. HATU - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 肽偶联剂选择指南 [sigmaaldrich.com]
• 9. bachem.com [bachem.com]

large-scale synthesis of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

An In-Depth Technical Guide to the Large-Scale Synthesis of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

Foreword

(S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine is a highly functionalized chiral building block of significant interest in medicinal chemistry. Its rigid piperidine scaffold, combined with the stereodefined α-amino acid side chain, makes it a valuable intermediate for the synthesis of complex pharmaceutical agents, particularly protease inhibitors and peptide mimetics. This document provides a comprehensive guide for its large-scale synthesis, focusing on a robust and scalable route. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing not just the procedural steps but the underlying chemical principles and process safety considerations.

Synthetic Strategy and Design Rationale

The synthesis of complex chiral molecules like the target compound requires a strategy that ensures high stereochemical control and is amenable to scale-up. The piperidine ring is a common motif in many bioactive compounds.[1] The chosen strategy involves a multi-step sequence starting from a commercially available piperidine derivative. The key challenges are the construction of the C4 side chain and the stereoselective introduction of the amine group to establish the (S)-configuration.

Our selected route employs a Horner-Wadsworth-Emmons (HWE) olefination followed by a diastereoselective Michael addition. This approach is advantageous for large-scale production due to the reliability of the reactions, the generally high yields, and the crystalline nature of many intermediates, which facilitates purification.

The overall synthetic workflow is depicted below.

Caption: High-level workflow for the synthesis of the target compound.

Detailed Experimental Protocols

Safety Preamble: All operations should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coats, and appropriate gloves, is mandatory. Material Safety Data Sheets (MSDS) for all reagents should be reviewed prior to use. Some reagents, like n-butyllithium, are pyrophoric, and others, like benzyl chloroformate, are corrosive and lachrymatory. Handle with extreme care.

Step 1: Synthesis of (E)-methyl 3-(1-(tert-butoxycarbonyl)piperidin-4-yl)acrylate (Intermediate 1)

This step utilizes the Horner-Wadsworth-Emmons reaction to construct the α,β-unsaturated ester side chain. This reaction is highly reliable for forming E-alkenes from aldehydes.

Reaction Scheme:

Caption: Horner-Wadsworth-Emmons olefination.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Trimethyl phosphonoacetate	182.12	246 g	1.35
Sodium Hydride (60% in oil)	24.00	54 g	1.35
Anhydrous Tetrahydrofuran (THF)	-	2.5 L	-

| 1-Boc-4-formylpiperidine | 213.29 | 250 g | 1.17 |

Protocol:

• To a 5 L three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and nitrogen inlet, add sodium hydride (54 g, 1.35 mol, 60% dispersion in mineral oil).

• Wash the sodium hydride with anhydrous hexanes (2 x 300 mL) to remove the mineral oil, decanting the hexanes carefully under a nitrogen atmosphere.

• Add anhydrous THF (1.5 L) to the flask and cool the suspension to 0 °C using an ice-water bath.

• Slowly add trimethyl phosphonoacetate (246 g, 1.35 mol) dropwise via an addition funnel, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for 1 hour to ensure complete formation of the ylide.

• In a separate flask, dissolve 1-Boc-4-formylpiperidine (250 g, 1.17 mol) in anhydrous THF (1.0 L).

• Add the aldehyde solution to the ylide suspension dropwise over 1-2 hours at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting aldehyde.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (1 L) at 0 °C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 1 L).

• Combine the organic layers, wash with brine (1 L), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash chromatography or recrystallization from a hexane/ethyl acetate mixture to yield Intermediate 1 as a white solid.

  • Expected Yield: 85-95%

Step 2: Diastereoselective Michael Addition (Synthesis of Intermediate 2)

This key step establishes the desired stereocenter. The conjugate addition of a chiral amine to the α,β-unsaturated ester creates two new stereocenters. The inherent chirality of the amine directs the formation of one diastereomer in preference to the other.

Reaction Scheme:

Caption: Diastereoselective Michael Addition.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Intermediate 1	269.35	269 g	1.00
(S)-(-)-α-methylbenzylamine	121.18	133 g	1.10

| Methanol | - | 2.0 L | - |

Protocol:

• To a 5 L flask, add Intermediate 1 (269 g, 1.00 mol) and methanol (2.0 L).

• Add (S)-(-)-α-methylbenzylamine (133 g, 1.10 mol) to the solution.

• Heat the mixture to reflux (approx. 65 °C) and maintain for 24-48 hours.

• Monitor the reaction by HPLC to track the formation of the diastereomeric products. The reaction typically reaches a diastereomeric ratio of >90:10.

• Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure to remove the methanol.

• The resulting crude oil (Intermediate 2) contains the desired diastereomer as the major product. This mixture is often carried forward to the next step without extensive purification, as the diastereomers can be separated more easily after the next transformation, or the minor diastereomer removed during final product crystallization.

Step 3: Debenzylation and Cbz Protection (Synthesis of Final Product)

The chiral auxiliary ((S)-α-methylbenzylamine) is removed via catalytic hydrogenation. The newly formed primary amine is then immediately protected with a carboxybenzyl (Cbz) group to prevent side reactions.

Reaction Scheme:

Caption: Debenzylation and Cbz-protection sequence.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Intermediate 2 (crude)	~390.5	~390 g	~1.00
Palladium on Carbon (10% Pd)	-	40 g	-
Methanol	-	3.0 L	-
Benzyl Chloroformate (Cbz-Cl)	170.59	196 g	1.15
Sodium Bicarbonate (NaHCO3)	84.01	210 g	2.50
Dichloromethane (DCM)	-	2.0 L	-

| Water | - | 2.0 L | - |

Protocol:

• Debenzylation:

  • Dissolve the crude Intermediate 2 (~1.00 mol) in methanol (3.0 L) in a suitable hydrogenation vessel.

  • Carefully add 10% Palladium on Carbon (40 g) under a nitrogen atmosphere.

  • Pressurize the vessel with hydrogen gas (H2) to 50-60 psi.

  • Stir the mixture vigorously at room temperature for 16-24 hours.

  • Monitor the reaction by LC-MS for the disappearance of the starting material.

  • Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with methanol (500 mL).

  • Concentrate the filtrate under reduced pressure to obtain the crude primary amine intermediate. Do not isolate; proceed immediately to the next step.

• Cbz Protection:

  • Dissolve the crude amine in a mixture of dichloromethane (2.0 L) and water (2.0 L).

  • Add sodium bicarbonate (210 g, 2.50 mol) to the biphasic mixture and cool to 0 °C.

  • Slowly add benzyl chloroformate (196 g, 1.15 mol) dropwise, keeping the internal temperature below 10 °C.

  • After addition, allow the mixture to warm to room temperature and stir for 4-6 hours.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 500 mL).

  • Combine the organic layers, wash with brine (1 L), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • The crude product is a thick oil or semi-solid. It can be purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes).

  • For large-scale operations, crystallization is preferred. Trituration with a mixture of diethyl ether and hexanes can induce crystallization. Recrystallization from ethyl acetate/heptane often yields the final product as a white crystalline solid with high purity.

  • Expected Overall Yield (from Intermediate 1): 60-75%

  • Purity (by HPLC): >98%

  • Chiral Purity (by chiral HPLC): >99% ee

Analytical Characterization

To ensure the identity and purity of the final product, a suite of analytical techniques should be employed:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight (Expected [M+H]⁺ ≈ 421.23).

• High-Performance Liquid Chromatography (HPLC): To determine chemical purity.

• Chiral HPLC: To confirm the enantiomeric excess (ee%).

• Melting Point: To assess the purity of the crystalline solid.

Process Safety and Hazard Management

• Sodium Hydride: Pyrophoric solid. Reacts violently with water. Must be handled under an inert atmosphere.

• Hydrogen Gas: Highly flammable. Hydrogenation should be performed in a dedicated, properly grounded reactor with appropriate safety controls.

• Benzyl Chloroformate: Corrosive and a lachrymator. Handle only in a fume hood with appropriate gloves and face protection.

• Solvents: THF, Methanol, and DCM are flammable and/or toxic. Avoid inhalation and skin contact.

References

A comprehensive understanding of the reactions involved can be gained from general literature on piperidine synthesis and asymmetric reactions.[1][2][3] While a direct large-scale synthesis of this exact molecule is not widely published, the described steps are based on well-established and reliable organic transformations.[4][5]

• BenchChem. Asymmetric Synthesis of Chiral 3-Substituted Piperidines: Application Notes and Protocols for Researchers.
• RSC Publishing. Asymmetric synthesis of substituted NH-piperidines from chiral amines.
• National Institutes of Health (NIH). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether.
• ACS Publications. One-Pot Asymmetric Synthesis of Substituted Piperidines by Exocyclic Chirality Induction.
• Sci-Hub. Asymmetric routes to substituted piperidines.
• National Center for Biotechnology Information (NCBI). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• PubChem. (S)-1-Boc-4-(aminocarboxymethyl)piperidine.
• ChemicalBook. (s)-1-boc-4-(2-cbz-amino-2-methoxycarbonyl-ethyl)piperidine.
• CSIR-NIScPR. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid.
• Organic Chemistry Portal. Piperidine synthesis.
• Ningbo Inno Pharmchem Co., Ltd. The Role of Piperidine Derivatives in Advanced Chemical Synthesis.
• BenchChem. An In-Depth Technical Guide to the Synthesis and Characterization of Novel Piperidine Derivatives.

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Piperidine synthesis [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Side Products in the Synthesis of Substituted Piperidines

Introduction

The piperidine scaffold is a cornerstone in modern medicinal chemistry, appearing in a significant percentage of small-molecule drugs approved by the U.S. Food and Drug Administration.[1] Its prevalence stems from its ability to impart favorable physicochemical properties, such as aqueous solubility, and to serve as a versatile scaffold for exploring three-dimensional chemical space.[2] However, the synthesis of highly substituted piperidines is often plagued by challenges, most notably the formation of difficult-to-separate side products.

This technical support guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice in a direct question-and-answer format to address specific issues encountered during the synthesis of substituted piperidines. We will delve into the mechanistic origins of common impurities and offer field-proven protocols to mitigate their formation, ensuring the integrity and efficiency of your synthetic campaigns.

PART 1: Frequently Asked Questions (FAQs)

Q1: What are the most common types of side products I can expect when synthesizing substituted piperidines?

A: The nature of the side products is highly dependent on the synthetic route. However, some common classes of impurities include:

• Partially Hydrogenated Intermediates: In the reduction of pyridines, it is common to isolate tetrahydropyridine or dihydropyridine intermediates if the reaction does not go to completion.[3][4]

• Over-reduction Products: Harsh hydrogenation conditions can lead to ring-opening or hydrogenolysis of substituents.[5]

• Regioisomers: During intramolecular cyclization reactions, the formation of alternative ring sizes (e.g., pyrrolidines) or different substitution patterns on the piperidine ring can occur.[6] The outcome is often governed by factors summarized in Baldwin's Rules.[7][8]

• Dimers or Polymers: Intermolecular reactions can compete with the desired intramolecular cyclization, especially at high concentrations.

• Oxidation Products: The final piperidine product, being a secondary or tertiary amine, can be susceptible to oxidation, especially during workup and storage.[9]

Q2: My catalytic hydrogenation of a substituted pyridine is incomplete, showing multiple spots on my TLC plate. What are the likely causes?

A: Incomplete hydrogenation is a frequent issue. The primary culprits are typically related to the catalyst or reaction conditions:

• Catalyst Poisoning: The nitrogen atom in the pyridine starting material or the piperidine product can bind strongly to the catalyst's metal surface, inhibiting its activity.[10] Other functional groups or impurities (e.g., sulfur compounds) in your starting material can also act as poisons.[11]

• Insufficient Hydrogen Pressure: The reduction of the aromatic pyridine ring requires sufficient hydrogen pressure to drive the reaction to completion. Inadequate pressure can lead to the accumulation of partially hydrogenated intermediates.[3]

• Poor Mass Transfer: Inefficient stirring can lead to poor mixing of the hydrogen gas, liquid solvent, and solid catalyst, slowing down the reaction rate.[3]

• Inactive Catalyst: The catalyst may be old, from a poor-quality batch, or may have been deactivated by improper handling or storage.[11]

Q3: I'm attempting a double reductive amination of a 1,5-dicarbonyl compound, but I'm isolating a significant amount of an open-chain amino-alcohol. Why is this happening?

A: This side product arises when one carbonyl group is reduced before the second iminium ion can form and cyclize. The key is to balance the rate of imine/iminium ion formation with the rate of reduction. Common causes for this issue include:

• Incorrect Choice of Reducing Agent: A highly reactive reducing agent like sodium borohydride (NaBH₄) may reduce the carbonyls faster than cyclization occurs. Milder, acid-stable reducing agents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred as they selectively reduce the iminium ion intermediate.[12][13]

• Suboptimal pH: The formation of the imine/iminium ion intermediate is pH-dependent. The reaction is often fastest under weakly acidic conditions (pH 4-6), which catalyze imine formation without excessively deactivating the amine nucleophile.[14][15]

• Reaction Temperature: Lower temperatures can sometimes favor the cyclization pathway over premature reduction.

Q4: How can I definitively differentiate between desired and undesired piperidine regioisomers using analytical techniques?

A: Differentiating regioisomers requires a combination of modern analytical methods.

• 2D NMR Spectroscopy: Techniques like ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) can establish long-range correlations between protons and carbons, helping to piece together the connectivity of the molecule. NOESY (Nuclear Overhauser Effect Spectroscopy) can show through-space correlations between protons, which is invaluable for determining stereochemistry and confirming the substitution pattern.

• Mass Spectrometry (MS): While isomers will have the same molecular weight, their fragmentation patterns in GC-MS or LC-MS/MS can be distinct. Careful analysis of the fragment ions can provide clues to the structure.

• X-ray Crystallography: If you can grow a suitable crystal of the product or a derivative, single-crystal X-ray diffraction provides unambiguous structural confirmation.

PART 2: Troubleshooting Guides by Synthetic Route

Synthesis via Reduction of Substituted Pyridines

The catalytic hydrogenation of pyridines is a direct and atom-economical method for piperidine synthesis, but it is not without its challenges.[16]

Problem 1: Incomplete Reduction & Formation of Tetrahydropyridine Byproducts

• Symptoms: Your reaction stalls before all the starting material is consumed. TLC or GC-MS analysis reveals the presence of intermediates, such as tetrahydropyridines.[4][17]

• Root Cause Analysis: The aromaticity of the pyridine ring makes the initial reduction step challenging. Once the first double bond is reduced, the resulting enamine or imine intermediates are often hydrogenated much more rapidly.[18] However, catalyst deactivation or suboptimal conditions can cause these intermediates to accumulate.[3]

• Solutions & Protocols:

  • Catalyst Selection: The choice of catalyst is critical. Rhodium and Ruthenium catalysts are often more resistant to poisoning by nitrogenous compounds than Palladium or Platinum.[5] Platinum(IV) oxide (PtO₂, Adams' catalyst) is frequently used, often in acidic media like acetic acid, which protonates the pyridine and activates it toward reduction.[19]

  • Condition Optimization: Ensure adequate hydrogen pressure (typically 50 psi to 500 psi) and efficient stirring.[2] If catalyst poisoning is suspected, increase the catalyst loading or use a fresh batch.

  • Solvent Choice: Acidic solvents like acetic acid or the addition of an acid co-catalyst can accelerate the reaction.[20] However, be aware that harsh acidic conditions can sometimes promote side reactions.

Catalyst	Typical Conditions	Advantages	Disadvantages
PtO₂ (Adams')	H₂ (50-100 psi), AcOH or EtOH, RT-50°C	Highly active, widely used.[19]	Can be sensitive to poisons.
Rh/C	H₂ (100-500 psi), various solvents, RT-80°C	Excellent activity, good poison resistance.[18]	More expensive than Pd or Pt.
Ru/C	H₂ (high pressure >500 psi), RT-100°C	Very robust, resistant to poisoning.[5]	Often requires higher pressures/temperatures.
Pd/C	H₂ (50-100 psi), various solvents, RT-60°C	Common, effective for many substrates.[20]	Prone to poisoning by nitrogen compounds.[10]

Problem 2: Over-reduction and Hydrogenolysis

• Symptoms: Formation of ring-opened byproducts or loss of functional groups (e.g., dehalogenation, debenzylation).

• Root Cause Analysis: This occurs when the reaction conditions are too harsh (high temperature, high pressure, or a highly active catalyst), leading to the cleavage of C-N or C-X bonds.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for over-reduction issues.

Synthesis via Reductive Amination of 1,5-Dicarbonyl Compounds

The double reductive amination of a 1,5-dicarbonyl compound (like glutaraldehyde or its derivatives) with a primary amine is a powerful method for constructing the piperidine ring.[12][21] The reaction proceeds via the sequential formation of two imine/iminium ion intermediates followed by reduction.[22][23]

Problem 1: Incomplete Cyclization and Aldehyde Reduction

• Symptoms: The major product is the amino-alcohol resulting from the reduction of one carbonyl group before the second cyclization can occur.

• Root Cause Analysis: The key to success is ensuring that the rate of iminium ion reduction is slower than the rate of the second intramolecular iminium ion formation. A highly reactive hydride source will simply reduce the available carbonyl groups.

• Solutions & Protocols:

  • Select a pH-Sensitive Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice. It is mild enough not to reduce aldehydes or ketones but readily reduces the iminium ion intermediate.[13] Sodium cyanoborohydride (NaBH₃CN) is also effective but is highly toxic.[24]

  • Control the pH: Maintain a weakly acidic pH (4-6) to facilitate imine formation. This can be achieved by using acetic acid as a co-solvent or catalyst.

  • One-Pot Protocol: The reaction is almost always performed as a "one-pot" procedure where the amine, dicarbonyl, and reducing agent are mixed together.[14] This ensures that as the iminium ion forms, it is trapped by the reducing agent.

Reducing Agent	Typical Solvent	pH Range	Key Characteristics
NaBH(OAc)₃	DCE, CH₂Cl₂, THF	Acidic (often with AcOH)	Mild, selective for imines/iminiums, non-toxic.[13]
NaBH₃CN	MeOH, EtOH	Acidic (pH 3-6)	Selective for imines/iminiums, but highly toxic.[24]
BH₃-Pyridine	EtOH, Toluene	Neutral to Acidic	Less toxic alternative to NaBH₃CN, good for secondary amines.[24]
H₂/Catalyst (e.g., Pd/C)	MeOH, EtOH	Neutral to Acidic	"Green" option, but can reduce carbonyls directly.[14]

Synthesis via Intramolecular Cyclization

Intramolecular nucleophilic substitution (e.g., of an amino-halide or amino-tosylate) is a classic method for forming the piperidine ring.

Problem 1: Dimerization and Polymerization

• Symptoms: Low yield of the desired piperidine product, with significant formation of high molecular weight species observed by MS or as baseline material on TLC.

• Root Cause Analysis: The reaction is a competition between the desired intramolecular cyclization and an undesired intermolecular reaction between two molecules of the starting material. The rate of the intermolecular reaction is highly dependent on concentration.

• Solutions:

  • Apply High-Dilution Conditions: By significantly lowering the concentration of the substrate (typically to <0.01 M), you can kinetically favor the first-order intramolecular process over the second-order intermolecular one.

  • Protocol for High-Dilution Reaction: Use a syringe pump to add a solution of the amino-halide substrate very slowly (e.g., over several hours) to a large volume of refluxing solvent containing the base (e.g., K₂CO₃ in acetonitrile). This maintains a very low instantaneous concentration of the substrate.

Problem 2: Formation of Regioisomeric Rings (e.g., Pyrrolidine vs. Piperidine)

• Symptoms: Isolation of a mixture of cyclic products, for example, a 6-membered piperidine ring and a 5-membered pyrrolidine ring.

• Root Cause Analysis: This occurs when the substrate has multiple electrophilic sites that can be attacked by the amine nucleophile. The outcome is governed by stereoelectronic and energetic factors, which are famously summarized by Baldwin's Rules .[7][25] For forming a piperidine ring via nucleophilic attack on an sp³ carbon, the reaction is a "6-exo-tet" cyclization, which is kinetically favored.[8][26] However, a competing "5-exo-tet" to form a pyrrolidine is also favored and often faster. The choice of base, solvent, and temperature can influence the product ratio.

Caption: Competing cyclization pathways according to Baldwin's Rules.

• Solutions:

  • Thermodynamic vs. Kinetic Control: A 6-membered ring is often the thermodynamically more stable product. Running the reaction at higher temperatures with a weaker, non-hindered base can sometimes favor the formation of the piperidine. Conversely, a strong, bulky base at low temperature may favor the kinetically preferred product.

  • Substrate Design: Carefully designing the substrate to favor the 6-membered ring closure is the most robust strategy. This might involve introducing steric hindrance that disfavors the 5-membered transition state.

PART 3: Analytical and Purification Strategies

Identifying Side Products

• NMR Spectroscopy: Compare the ¹H and ¹³C NMR spectra of your product with literature data. Partially hydrogenated intermediates will show characteristic signals in the olefinic region (5-6 ppm).

• Mass Spectrometry: Use GC-MS or LC-MS to identify the molecular weights of impurities. Incomplete reduction will show peaks at M-2, M-4, etc., relative to the fully saturated product.

• TLC Staining: Use different TLC stains to visualize impurities. For example, a potassium permanganate (KMnO₄) stain will react with reducible functional groups like alkenes (present in tetrahydropyridine byproducts) but not with the saturated piperidine.

Purification Protocols

• Flash Column Chromatography: This is the most common method for separating piperidine products from non-basic impurities. A typical elution system is dichloromethane/methanol, often with a small amount of triethylamine or ammonium hydroxide (0.5-1%) added to the solvent to prevent the basic piperidine from streaking on the silica gel.

• Acid-Base Extraction: This can be a powerful technique to separate the basic piperidine product from neutral or acidic side products. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with dilute acid (e.g., 1M HCl). The piperidine will move to the aqueous layer as its hydrochloride salt. The layers are separated, and the aqueous layer is then basified (e.g., with 2M NaOH) and extracted with an organic solvent to recover the purified piperidine.

• Recrystallization/Distillation: If the piperidine product is a solid, recrystallization can be a highly effective purification method.[9] For liquid piperidines, distillation under reduced pressure can be used, although care must be taken as many substituted piperidines have high boiling points.

References

• Deciphering Piperidine Formation in Polyketide-Derived Indolizidines Reveals a Thioester Reduction, Transamination, and Unusual Imine Reduction Cascade. ACS Chemical Biology. Available from: [Link]

• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. Available from: [Link]

• The Double Reductive Amination Approach to the Synthesis of Polyhydroxypiperidines. MDPI. Available from: [Link]

• Baldwin's Rule. Chem-Station. Available from: [Link]

• Baldwin's rules. Wikipedia. Available from: [Link]

• Reductive Glutaraldehydation of Amine Groups for Identification of Protein N-termini. PMC. Available from: [Link]

• Regio‐ and Diastereoselective Synthesis of Polysubstituted Piperidines Enabled by Boronyl Radical‐Catalyzed (4+2) Cycloaddition. ResearchGate. Available from: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC. Available from: [Link]

• Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams. PMC. Available from: [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Royal Society of Chemistry. Available from: [Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. PMC. Available from: [Link]

• Generation and Regioselective Trapping of a 3,4-Piperidyne for the Synthesis of Functionalized Heterocycles. PMC. Available from: [Link]

• Solving Issues with Heterogeneous Catalytic Hydrogenation. iupac-projects.org. Available from: [Link]

• Reductive Amination of Piperidines with Aldehydes Using Borane-Pyridine. Taylor & Francis Online. Available from: [Link]

• Baldwin's rules. YouTube. Available from: [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. ACS Publications. Available from: [Link]

• What are the best methods for Piperidine purification alternatives to distillation? ResearchGate. Available from: [Link]

• Hydrogenation of pyridine and its derivatives over Ru-Pd/Ac. ResearchGate. Available from: [Link]

• Regio- and Diastereoselective Synthesis of 2-Arylazetidines: Quantum Chemical Explanation of Baldwin's Rules for the Ring-Formation Reactions of Oxiranes. ACS Publications. Available from: [Link]

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. PMC. Available from: [Link]

• Reductive amination. Wikipedia. Available from: [Link]

• Baldwin's Rules Classes of cyclization. ChemTube3D. Available from: [Link]

• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Royal Society of Chemistry. Available from: [Link]

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. ResearchGate. Available from: [Link]

• Reductive amination of glutaraldehyde 2,4-dinitrophenylhydrazone using 2-picoline borane and high-performance liquid chromatographic analysis. Royal Society of Chemistry. Available from: [Link]

• Piperidine Synthesis. Organic Chemistry Portal. Available from: [Link]

• Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines. Royal Society of Chemistry. Available from: [Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. ACS Publications. Available from: [Link]

• Tetrahydropyridines' Stereoselective Formation, How Lockdown Assisted in the Identification of the Features of Its Mechanism. MDPI. Available from: [Link]

• Highly Diastereoselective Synthesis of Tetrahydropyridines by a C–H Activation–Cyclization–Reduction Cascade. NIH. Available from: [Link]

• Tetrahydropyridines: a recent update for their multicomponent synthesis. ResearchGate. Available from: [Link]

• Piperidine Synthesis. DTIC. Available from: [Link]

• Reductive Amination. iupac-projects.org. Available from: [Link]

• Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols of Substituted Indenes and Cyclopentenes. PMC. Available from: [Link]

• The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study. Royal Society of Chemistry. Available from: [Link]

Sources

• 1. Generation and Regioselective Trapping of a 3,4-Piperidyne for the Synthesis of Functionalized Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of meth ... - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00239F [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Baldwin’s Rule | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Baldwin's rules - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 11. Solving Issues with Heterogeneous Catalytic Hydrogenation - Wordpress [reagents.acsgcipr.org]
• 12. soc.chim.it [soc.chim.it]
• 13. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 14. Reductive amination - Wikipedia [en.wikipedia.org]
• 15. The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 16. apps.dtic.mil [apps.dtic.mil]
• 17. Highly Diastereoselective Synthesis of Tetrahydropyridines by a C–H Activation–Cyclization–Reduction Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piper ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY02295D [pubs.rsc.org]
• 21. Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols of Substituted Indenes and Cyclopentenes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Reductive Glutaraldehydation of Amine Groups for Identification of Protein N-termini - PMC [pmc.ncbi.nlm.nih.gov]
• 24. tandfonline.com [tandfonline.com]
• 25. youtube.com [youtube.com]
• 26. chemtube3d.com [chemtube3d.com]

troubleshooting purification of protected amino acid piperidines

The user wants me to create a technical support center for troubleshooting the purification of protected amino acid piperidines.

This is a highly specific topic in organic chemistry, relevant to peptide synthesis and medicinal chemistry. The audience is professional scientists. I need to be accurate, detailed, and authoritative.

Plan breakdown:

• Structure: I'll create a main "Technical Support Center" with two primary sections:

  • Troubleshooting Guide: Organized by specific problems (e.g., "Low Yield," "Product is an Oil"). This will be the core of the document.

  • Frequently Asked Questions (FAQs): For broader, conceptual questions (e.g., "Choosing a protecting group," "Best practices for TLC").

  • I'll also include a section with detailed Experimental Protocols and a final References list.

• Content - Troubleshooting Guide (Problem -> Cause -> Solution):

  • Problem 1: Low Yield or Product Loss during Flash Chromatography.

    • Causes: Irreversible binding to silica due to basicity of the piperidine nitrogen. Streaking/tailing leading to broad fractions and difficult separation. Decomposition on acidic silica.

    • Solutions:

      • Add a basic modifier to the eluent (e.g., triethylamine, ammonium hydroxide).[1][2]

      • Pre-treat the silica gel by slurrying it with the eluent containing the basic modifier.

      • Use an alternative stationary phase like neutral or basic alumina.[2]

      • Consider reversed-phase chromatography if the compound has sufficient hydrophobic character.

  • Problem 2: Persistent Impurities from Coupling Reagents.

    • Causes: Byproducts like dicyclohexylurea (DCU) from DCC coupling or HOBt/HBTU residues.[3][4][5]

    • Solutions:

      • DCU: Insoluble in many solvents. Filter the reaction mixture before workup (e.g., through Celite).[4][5][6] If some remains, it can sometimes be removed by precipitation from a different solvent.

      • HOBt/Water-soluble byproducts: Use an aqueous acid/base workup. The protected amino acid can be extracted into an organic layer after acidification, leaving water-soluble impurities behind.[7] Using coupling reagents that produce water-soluble byproducts (like EDC or COMU) simplifies this process.[3][5]

  • Problem 3: Product is a Thick Oil or Gum and Fails to Crystallize.

    • Causes: Residual solvents. Presence of impurities (even small amounts). The compound is inherently non-crystalline or exists as a mixture of rotamers/diastereomers. It might be hygroscopic.[8][9]

    • Solutions:

      • Remove residual solvents by co-evaporation with a solvent like toluene or by heating under high vacuum.[9]

      • Trituration: Stir the oil vigorously with a non-polar solvent in which the product is insoluble but the impurities are (e.g., hexanes, diethyl ether). This can often induce solidification.[8]

      • Seed Crystals: If a small amount of solid has ever been obtained, use it to seed a supersaturated solution.[10][11]

      • Salt Formation: For Boc-protected amino acids that are oily, forming a dicyclohexylamine (DCHA) salt can produce a stable, crystalline solid.[7]

      • If all else fails, purification by chromatography is the final option, and the product can be used as a purified oil.

  • Problem 4: Incomplete Fmoc-Group Removal or Piperidine-Adduct Impurities.

    • Causes: The piperidine used for Fmoc deprotection can form an adduct with the dibenzofulvene byproduct. Excess piperidine itself can be an impurity.[12][13]

    • Solutions:

      • Ensure sufficient reaction time and fresh piperidine solution for complete deprotection.[13]

      • The dibenzofulvene-piperidine adduct is generally non-polar and can be removed by washing with non-polar solvents like hexanes or ether, or by flash chromatography.

      • Excess piperidine is volatile and can often be removed under high vacuum. An acidic wash during workup will also effectively remove it by protonating it and making it water-soluble.

• Content - FAQs:

  • Q1: How do I choose the best mobile phase for flash chromatography?

    • Answer: Start with TLC. Aim for an Rf of ~0.2-0.35 in the desired solvent system. Common systems include Ethyl Acetate/Hexanes for moderately polar compounds and Methanol/Dichloromethane for more polar ones. For basic piperidines, add ~0.5-1% triethylamine or ammonium hydroxide to the eluent to prevent streaking.[1][2]

  • Q2: How can I effectively visualize my N-protected compound on a TLC plate?

    • Answer: Most Boc/Fmoc/Cbz protected compounds are UV-active. If not, or for better visualization, use a stain.

      • Potassium Permanganate (KMnO4): General stain for most organic compounds (yellow/brown spots on purple).

      • Ninhydrin: Stains primary/secondary amines (like the piperidine nitrogen if it's unprotected). Usually gives a purple color, but can vary.[14][15][16][17] This is great for checking if deprotection was successful.

      • p-Anisaldehyde: Good general stain, often gives a range of colors depending on the functional group.[14]

  • Q3: My compound streaks badly on the TLC plate. What does this mean for my column?

    • Answer: Streaking on a silica TLC plate is a strong indicator of problems for column chromatography. It's typically caused by the basic piperidine nitrogen interacting too strongly with the acidic silanol groups on the silica surface. This will lead to poor separation and low recovery. The solution is the same for both TLC and the column: add a small amount of a basic modifier like triethylamine to your eluent.[1][2]

• Visualizations (Graphviz):

  • Diagram 1: General Purification Workflow. This will be a flowchart showing the steps from crude product to pure compound, including workup, initial purification (filtration/crystallization), chromatography, and final analysis.

  • Diagram 2: Troubleshooting Decision Tree. This will start with a problem (e.g., "Impure Product") and branch into different possibilities (e.g., "Coupling Reagent Byproducts," "Streaking on TLC") with corresponding solutions. I will use the specified color palette and ensure high contrast.

• Tables:

  • Table 1: Common Coupling Reagents and Byproduct Removal Strategies. This will list reagents like DCC, EDC, HBTU, and describe their byproducts (e.g., DCU) and how to remove them (filtration, aqueous wash).[3][4][5][6]

  • Table 2: TLC Visualization Guide for Protected Amino Acid Piperidines. This will list stains (Ninhydrin, KMnO4, p-Anisaldehyde), their preparation, and what they are used to detect.[14][16]

• Protocols:

  • I will write step-by-step protocols for:

    • Flash Chromatography with a Basic Modifier.

    • Aqueous Acid-Base Extraction Workup.

    • Trituration for Inducing Crystallization.

• References:

  • I will compile all the cited sources into a numbered list with title, source, and a working URL at the very end.

I will now start writing the content, integrating the search results and my plan. I will be careful to cite each piece of factual information correctly.# Technical Support Center: Purification of Protected Amino Acid Piperidines

Welcome to the technical support center for the purification of protected amino acid piperidines. This guide is designed for researchers, medicinal chemists, and drug development professionals who work with these valuable synthetic building blocks. As a Senior Application Scientist, I have structured this resource to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot effectively and optimize your purification strategies.

Troubleshooting Guide

This section addresses specific, common problems encountered during the purification process in a direct question-and-answer format.

Problem 1: My product is streaking on the silica TLC plate and gives very poor recovery from my flash column.

This is the most frequent issue encountered when purifying compounds containing a basic piperidine nitrogen on standard silica gel.

• What is happening? Standard silica gel is acidic (pKa ≈ 4.5) due to the presence of surface silanol (Si-OH) groups. The basic nitrogen of your piperidine (pKa of piperidinium ≈ 11.2) interacts strongly with these acidic sites via an acid-base interaction. This causes some of your compound to "stick" irreversibly to the stationary phase, leading to significant tailing (streaking) on TLC and low or zero recovery from a flash column.[2]

• How do I fix it? The solution is to neutralize the acidic sites on the silica gel by modifying the mobile phase.

  • Solution A: Add a Basic Modifier. Add a small amount of a tertiary amine base, typically 0.5-2% triethylamine (TEA) or a few drops of ammonium hydroxide, to your eluent system (e.g., Ethyl Acetate/Hexanes or Dichloromethane/Methanol).[1] This base will preferentially interact with the acidic silanol groups, allowing your product to elute cleanly. Always re-evaluate your TLC in the modified solvent system to determine the optimal eluent for the column.

  • Solution B: Use an Alternative Stationary Phase. If basic modifiers are not effective or are incompatible with your molecule, consider using a different stationary phase. Neutral or basic alumina can be excellent alternatives for purifying basic compounds.[2] Reversed-phase (C18) chromatography is another option if your compound is sufficiently non-polar.

Problem 2: My purified product is a thick, persistent oil that I cannot solidify.

Many highly purified N-protected amino acids are amorphous oils or gums, which can be challenging for handling and long-term storage.

• What is happening? This can be due to several factors:

  • Residual Solvent: Trace amounts of solvent can act as a plasticizer, preventing crystallization.

  • Hygroscopic Nature: The compound may be absorbing atmospheric moisture.[8][9]

  • Inherent Properties: The molecule itself may simply have a low melting point or prefer an amorphous state.

  • Minor Impurities: Even small amounts of impurities can inhibit the formation of a crystal lattice.[8]

• How do I fix it?

  • Solution A: Rigorous Solvent Removal. First, ensure all solvents are removed. This can be achieved by heating the oil under high vacuum or by co-evaporation, where the oil is dissolved in a solvent like toluene or dichloromethane and re-evaporated several times to azeotropically remove the stubborn traces.[9]

  • Solution B: Trituration. This is a highly effective technique. Add a poor solvent in which your product is insoluble (e.g., n-hexane, diethyl ether, or pentane) to the oil and stir or scratch it vigorously with a spatula.[8] This mechanical agitation can break up the gum and induce nucleation, often resulting in a fine, free-flowing powder.

  • Solution C: Seeding. If you have ever had a small amount of solid material, use a tiny crystal to "seed" a concentrated solution of your oil.[10][11]

  • Solution D: Salt Formation. For Boc-protected amino acids, conversion to a dicyclohexylamine (DCHA) salt can produce a stable, crystalline solid which is often easier to handle and store.[7]

Problem 3: I see persistent byproducts from my peptide coupling reaction after workup.

Coupling reagents are essential for forming the amide bond but generate byproducts that must be removed.

• What is happening? The type of byproduct depends on your coupling reagent. The most common culprits are:

  • Dicyclohexylurea (DCU): From N,N'-Dicyclohexylcarbodiimide (DCC). DCU is notoriously insoluble in many common organic solvents.[4][5][6]

  • 1-Hydroxybenzotriazole (HOBt): Often used as an additive to suppress racemization.[3][4]

  • Water-Soluble Byproducts: From reagents like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) or uronium salts like HBTU.[3][5]

• How do I fix it?

  • For DCU: The insolubility of DCU is an advantage. Before your aqueous workup, filter the entire reaction mixture through a pad of Celite or a sintered glass funnel. Most of the DCU will be removed at this stage.[4][6]

  • For HOBt and Water-Soluble Byproducts: A standard acid-base extraction is highly effective. After the reaction, dilute with an organic solvent (like Ethyl Acetate) and wash sequentially with a mild acid (e.g., 5% citric acid or 1N HCl), water, a mild base (e.g., 5% sodium bicarbonate), and finally brine.[7] The acidic and basic washes remove unreacted starting materials and coupling byproducts. Using coupling reagents like EDC that produce water-soluble urea byproducts simplifies this extraction process significantly.[5]

Purification Workflow & Troubleshooting Logic

The following diagrams illustrate a standard purification workflow and a decision tree for troubleshooting common issues.

Caption: General Purification & Analysis Workflow

Caption: Troubleshooting Decision Tree

Frequently Asked Questions (FAQs)

Q1: What are the best practices for monitoring my purification by TLC?

Effective TLC is crucial for a successful column.

• Choosing a Solvent System: Aim for a solvent system that gives your desired product an Rf value between 0.2 and 0.35. This typically provides the best separation from impurities during column chromatography. Good starting points are Ethyl Acetate/Hexanes for less polar compounds and Dichloromethane/Methanol for more polar ones.[1]

• Visualizing the Spots: N-protected amino acids are often UV-active due to the protecting group (Fmoc, Cbz) or other aromatic rings. If your compound is not UV-active or for confirmation, use a chemical stain.

Stain Name	Preparation & Use	Best For Detecting
Ninhydrin	0.2g in 100mL ethanol. Spray plate and heat gently.[16]	Free primary/secondary amines. Excellent for detecting starting materials or confirming successful deprotection.[14][15][17]
Potassium Permanganate	1.5g KMnO₄, 10g K₂CO₃, 0.125g NaOH in 200mL water. Dip plate.	Most organic compounds (alkenes, alcohols, amines). A good general-purpose stain.
p-Anisaldehyde	1.5mL p-anisaldehyde, 5mL H₂SO₄, 1.5mL acetic acid in 135mL ethanol. Spray and heat.[14]	A variety of functional groups. Often gives different colors for different spots, aiding in identification.

Q2: Which N-protecting group (Boc, Fmoc, Cbz) is best for my synthesis and purification?

The choice of protecting group has significant implications for both the synthesis and the purification strategy.

• Boc (tert-Butoxycarbonyl): Very common, stable to many conditions but cleaved with strong acid (e.g., TFA). Boc-protected compounds are often less polar than their Fmoc counterparts, making them well-suited for normal-phase silica gel chromatography.

• Fmoc (9-Fluorenylmethoxycarbonyl): The key feature is its lability to basic conditions, typically piperidine in DMF.[12][13] This orthogonality to acid-labile groups is crucial in peptide synthesis. The large, non-polar Fmoc group can significantly aid in purification by chromatography.

• Cbz (Carboxybenzyl): A classic protecting group, stable to both acid and base, but readily removed by catalytic hydrogenation. This unique cleavage condition provides another layer of orthogonality.

Q3: What are the key characterization techniques to confirm the purity and identity of my final product?

No purification is complete without rigorous characterization.

• NMR Spectroscopy (¹H and ¹³C): The gold standard for structural confirmation. Ensure the proton integration matches the expected structure and that characteristic peaks for the protecting group and the amino acid piperidine scaffold are present. The absence of impurity peaks is a strong indicator of purity.

• Mass Spectrometry (LC-MS or direct infusion): Confirms the molecular weight of your compound. LC-MS is also a powerful tool for assessing purity by showing the primary peak alongside any impurities.

• Thin-Layer Chromatography (TLC): A quick and easy way to assess purity. A pure compound should ideally show a single spot in multiple solvent systems.

Key Experimental Protocols

Protocol 1: Flash Column Chromatography with a Basic Modifier

• Prepare the Eluent: Based on TLC analysis (aiming for Rf ≈ 0.2-0.35), prepare a sufficient volume of the mobile phase (e.g., 20% Ethyl Acetate in Hexanes). To this, add 1% v/v triethylamine (TEA).

• Pack the Column: Slurry-pack the silica gel using the TEA-modified eluent. This ensures the entire stationary phase is neutralized before the sample is loaded.

• Load the Sample: Dissolve the crude product in a minimal amount of the column eluent or a stronger solvent like dichloromethane. If the compound is not very soluble, it can be adsorbed onto a small amount of silica gel ("dry loading").

• Run the Column: Apply the sample to the top of the column and begin eluting with the TEA-modified solvent system, collecting fractions.

• Analyze Fractions: Monitor the collected fractions by TLC to identify those containing the pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure. The TEA is volatile and will be removed during this step.

Protocol 2: Aqueous Acid-Base Extraction Workup

• Dilute Reaction: After the reaction is complete, dilute the mixture with an organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Acid Wash: Transfer the solution to a separatory funnel and wash with a mild acid (e.g., 1N HCl or 5% citric acid solution). This step protonates and removes basic impurities like unreacted amines and some coupling additives. Separate the layers.

• Base Wash: Wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution). This removes acidic impurities like unreacted carboxylic acids or HOBt.

• Final Wash & Dry: Wash the organic layer with brine to remove residual water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the crude product for further purification.[7]

Protocol 3: Trituration to Solidify an Oil

• Initial Setup: Place the crude oil in a round-bottom or Erlenmeyer flask.

• Add Solvent: Add a small volume of a non-polar solvent in which the product has very low solubility (e.g., n-hexane, pentane, or diethyl ether).

• Agitate: Vigorously stir the mixture with a magnetic stir bar or scratch the inside of the flask with a glass rod or metal spatula at the solvent-oil interface.

• Observe: The oil should slowly turn cloudy and eventually precipitate as a solid. This process can take anywhere from a few minutes to several hours.

• Isolate: Once precipitation is complete, cool the flask in an ice bath to maximize recovery, then collect the solid by vacuum filtration. Wash the solid with a small amount of cold solvent and dry under vacuum.

References

• Vertex AI Search, The Role of HOBt and HBTU in Peptide Coupling Reactions.
• Technical Support Information Bulletin 1184 - Attaching Boc Protecting Groups With BOC-ON.
• A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups - PMC - NIH.
• Crystallization method of Boc-amino acid - Eureka | Patsnap.
• CN112661672A - Crystallization method of Boc-amino acid - Google Patents.
• Commonly Used Coupling Reagents in Peptide Synthesis.
• TLC Visualization Methods.
• The Impact of Water as an Additive on the Elution of Some Basic Organic Compounds in Supercritical Fluid Chromatography - PMC - NIH.
• How to get (or crystallize) solid amino acids derivatives and peptides? - ResearchGate.
• Thin Layer Chromatography (TLC) of Amino Acids — Detailed Guide - BioTech Beacons.
• Peptide Coupling Reagents, More than a Letter Soup.
• TLC Visualization Reagents - EPFL.
• A Head-to-Head Battle of Peptide Coupling Reagents: DCC vs. Triazine-Based Counterparts - Benchchem.
• Identification of Amino acids on Thin-layer Chromatography Plates with a New Reagent.
• Product is dissolved in Boc. How can Crystallize the product that is dissolved in Boc? | ResearchGate.
• Method Development With Convergence Chromatography - Waters Corporation.
• Chromatography: Solvent Systems For Flash Column - Department of Chemistry : University of Rochester.
• Flash Chromatography: Principles & Applications - Phenomenex.
• Separation of Amino acids by TLC - Amrita University - YouTube.
• Intro to Chromatography: Flash Chromatography Demonstration - YouTube.
• N α-Fmoc Removal from Resin-Bound Amino Acids by 5% Piperidine Solution.
• Troubleshooting incomplete Fmoc group deprotection in solid-phase synthesis - Benchchem.
• How to remove excess 4-amino piperidine from reaction medium? - ResearchGate.
• Purification of THP protected compound : r/Chempros - Reddit.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC - NIH.

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 4. A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. file.globalso.com [file.globalso.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 11. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. faculty.fiu.edu [faculty.fiu.edu]
• 15. Thin Layer Chromatography (TLC) of Amino Acids — Detailed Guide | BioTech Beacons [biotechbeacon.com]
• 16. epfl.ch [epfl.ch]
• 17. youtube.com [youtube.com]

Technical Support Center: Optimizing Boc Deprotection of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

Welcome to our dedicated technical guide for researchers and drug development professionals. As a Senior Application Scientist, I understand that the selective deprotection of a multi-functionalized molecule like (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a critical step where precision is paramount. This molecule presents a classic challenge: the need to cleave the acid-labile tert-butoxycarbonyl (Boc) group while preserving the integrity of both a benzyloxycarbonyl (Cbz) group and a methyl ester.

This guide is structured to provide direct, actionable solutions to common issues encountered during this specific transformation. We will delve into the causality behind experimental choices, offering troubleshooting steps and validated protocols to ensure the success of your synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most frequent obstacles encountered during the Boc deprotection of this substrate in a question-and-answer format.

Q1: My deprotection reaction is slow or incomplete. What are the primary causes and how can I resolve this?

Answer: Incomplete deprotection is a common issue often stemming from insufficient acid strength, suboptimal reaction conditions, or steric hindrance.[1] The cleavage of the Boc group is an acid-catalyzed process that can exhibit a second-order dependence on acid concentration, meaning small changes can have a significant impact.[1]

Possible Causes & Solutions:

• Insufficient Acid Concentration: The acidic reagent may be too dilute or may have degraded over time.

  • Solution: Increase the concentration of the acid. For instance, if using 20% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM), consider increasing it to 50%.[1] Alternatively, switch to a more robust system like 4M Hydrogen Chloride (HCl) in 1,4-dioxane, which is highly effective.[2][3]

• Inadequate Reaction Time: Deprotection is a kinetic process. While many reactions are complete within 30-60 minutes at room temperature, sterically hindered substrates may require longer.[1][4]

  • Solution: Extend the reaction time to 2-4 hours, carefully monitoring progress every 30 minutes by Thin-Layer Chromatography (TLC) or LC-MS.[5]

• Poor Substrate Solubility: If the substrate is not fully dissolved, the reaction will be inefficient.

  • Solution: Ensure complete dissolution in your chosen solvent (e.g., DCM for TFA-based methods). If solubility is an issue, consider a co-solvent system, but be mindful of its compatibility with the acidic reagent.

Parameter	Standard Condition	Troubleshooting Adjustment	Rationale
Reagent	20% TFA in DCM	50% TFA in DCM or 4M HCl in Dioxane	Increases the rate of acid-catalyzed cleavage.[1]
Time	1 hour	2-4 hours (with monitoring)	Allows the reaction to proceed to completion for slower substrates.[5]
Temperature	Room Temperature	Gentle warming to 30-40°C (use with caution)	Increases reaction kinetics but may risk side reactions.[1]

Q2: I'm observing cleavage of the Cbz group along with the Boc group. How can I improve selectivity?

Answer: This indicates that your acidic conditions are too harsh. While the Cbz group is generally stable to the acidic conditions used for Boc removal, it can be cleaved by strong acids over extended periods.[6][7] The key is to use conditions that exploit the kinetic difference in the cleavage rates of Boc versus Cbz.

Strategies for Enhancing Selectivity:

• Switch to a Milder Acid System: 4M HCl in 1,4-dioxane is widely reported to offer superior selectivity for Boc deprotection in the presence of other acid-sensitive groups compared to TFA.[2][3][8] The reaction is typically fast and efficient, often complete within 30 minutes at room temperature.[3]

• Reduce Reaction Temperature: Perform the reaction at 0°C. Lowering the temperature will slow down both deprotection reactions, but it will disproportionately affect the cleavage of the more stable Cbz group, thus enhancing selectivity.

• Strictly Monitor Reaction Time: As soon as TLC or LC-MS indicates the full consumption of the starting material, quench the reaction immediately to prevent over-exposure to the acid.

Caption: Workflow for optimizing selective Boc deprotection.

Q3: My product analysis shows evidence of methyl ester hydrolysis. How can I prevent this?

Answer: Methyl ester hydrolysis is most commonly a result of a basic work-up procedure used to neutralize the acid and isolate the free amine.[9] Esters are sensitive to basic conditions (saponification). The product, a secondary piperidine amine, is basic and can also contribute to instability if left for long periods.

Recommended Work-up Procedures to Avoid Hydrolysis:

• Isolate as the Hydrochloride Salt: This is the most robust method. After deprotection with HCl/dioxane, the product will precipitate as the hydrochloride salt. This salt can be isolated by filtration and washing with a non-polar solvent like diethyl ether.[4][5] This avoids any aqueous or basic washes entirely. The salt can often be used directly in the next synthetic step.

• Careful Neutralization: If the free amine is required, perform a rapid, cold (0°C) wash with a mild base like saturated aqueous sodium bicarbonate (NaHCO₃). Immediately extract the product into an organic solvent (e.g., ethyl acetate or DCM), dry the organic layer with anhydrous sodium sulfate, and concentrate under reduced pressure.[4] Avoid stronger bases like sodium hydroxide or potassium carbonate.

• Evaporation with a Non-Volatile Base: For TFA deprotections, after removing the excess TFA in vacuo, dissolve the residue in a minimal amount of solvent and add a non-volatile base like triethylamine or diisopropylethylamine (DIPEA) to neutralize the trifluoroacetate salt before purification by chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism of acid-catalyzed Boc deprotection and what are the potential side reactions?

Answer: The mechanism is a well-established acid-catalyzed elimination process.[10][11]

• Protonation: The strong acid (H-A) protonates the carbonyl oxygen of the Boc group, activating it for cleavage.[12]

• Cleavage: The protonated group cleaves to form a stable tertiary carbocation (the t-butyl cation) and a carbamic acid intermediate.[11][12]

• Decarboxylation: The carbamic acid is unstable and rapidly decarboxylates, releasing carbon dioxide gas and the free amine.[11]

• Protonation of Amine: In the acidic medium, the newly liberated amine is protonated to form its corresponding salt (e.g., hydrochloride or trifluoroacetate).[10]

The primary side reaction of concern is the alkylation of any nucleophilic sites by the electrophilic t-butyl cation generated in step 2.[12][13] While your specific substrate lacks highly susceptible groups like tryptophan or methionine, trace side reactions are always possible.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Cbz-Protected Amino Groups [organic-chemistry.org]
• 8. experts.arizona.edu [experts.arizona.edu]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. BOC deprotection [ms.bzchemicals.com]

Technical Support Center: Chiral Purity Determination of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

Introduction

Welcome to the technical support guide for determining the enantiomeric purity of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE (CAS No. 195877-54-4). This key pharmaceutical intermediate possesses a critical chiral center, making the accurate assessment of its enantiomeric excess (ee) essential for ensuring the safety, efficacy, and quality of the final active pharmaceutical ingredient (API).[][] The presence of the undesired (R)-enantiomer can lead to different pharmacological effects or potential toxicity, making its quantification a regulatory necessity.[][3]

This guide is structured as a series of frequently asked questions and troubleshooting scenarios encountered in the field. It provides not just protocols, but the underlying scientific principles to empower researchers to make informed decisions and effectively resolve analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for determining the chiral purity of this compound?

The choice of technique depends on available instrumentation, sample throughput requirements, and the specific goals of the analysis (e.g., routine QC vs. method development). The three primary techniques are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

• Chiral HPLC: This is the most established and widely used technique for non-volatile chiral compounds like this piperidine derivative.[3][4][5] It offers high resolution and reproducibility, with a vast selection of commercially available chiral stationary phases (CSPs). Polysaccharide-based CSPs are particularly effective for this class of molecules.[6][7]

• Chiral SFC: This technique is a powerful alternative to HPLC, offering significant advantages in speed and reduced organic solvent consumption, aligning with green chemistry principles.[8][9][10] By using supercritical CO2 as the primary mobile phase component, SFC often provides faster separations and column equilibration without sacrificing resolution.[4][8]

• NMR Spectroscopy: While less common for routine quantification, NMR can be a rapid and valuable tool, especially during process development. It typically involves using a chiral derivatizing agent (e.g., Mosher's acid) or a chiral solvating agent to induce a chemical shift difference between the enantiomers, allowing for their direct quantification from the integral ratios.[11][12][13]

Caption: Decision pathway for selecting a chiral analysis technique.

Recommended Analytical Protocols

Protocol 1: Chiral HPLC Method (Normal Phase)

This method is based on the proven efficacy of polysaccharide-based CSPs for resolving complex chiral molecules. Normal phase chromatography often provides superior selectivity for compounds with multiple polar functional groups.[6]

Step-by-Step Methodology:

• Column Selection: Begin with a polysaccharide-based CSP, such as one coated with cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate). A common starting point is a Chiralpak® IC-3 or similar column.[6][14]

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of n-Hexane and an alcohol modifier (e.g., Isopropanol or Ethanol). A typical starting ratio is 90:10 (n-Hexane:Isopropanol, v/v). Thoroughly degas the mobile phase before use.

• Additive Inclusion: To improve peak shape and prevent unwanted interactions with the silica support, add a small amount of an acidic or basic modifier.[15][16] For this molecule, which has acidic protons and potential basic sites, Trifluoroacetic Acid (TFA) at 0.1% is a good starting point to sharpen peaks.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent (e.g., ethanol) to a concentration of approximately 0.5 - 1.0 mg/mL.[15] Ensure the sample is fully dissolved.

• Chromatographic Conditions: Set the HPLC system parameters as detailed in the table below.

• Equilibration: Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

• Injection & Analysis: Inject 5-10 µL of the sample solution. Monitor the separation at a suitable UV wavelength (e.g., 254 nm, due to the CBZ and phenyl groups).

Table 1: Typical Chiral HPLC Starting Conditions

Parameter	Recommended Setting	Rationale
Column	Chiralpak® IC-3 (or similar), 250 x 4.6 mm, 3 or 5 µm	Polysaccharide phases offer excellent stereoselective interactions (H-bonding, π-π stacking) for complex molecules.[6][15]
Mobile Phase	n-Hexane : Isopropanol (90:10, v/v) with 0.1% TFA	Normal phase provides good selectivity. TFA sharpens peaks by minimizing ionic interactions.[17]
Flow Rate	0.5 - 1.0 mL/min	Lower flow rates can increase interaction time with the CSP, potentially improving resolution.[15]
Column Temperature	25 - 30 °C	Consistent temperature control is crucial for reproducible retention times and selectivity.[15]
Detection	UV at 254 nm	The CBZ protecting group provides a strong chromophore for sensitive detection.
Injection Volume	5 µL	Small volumes prevent column overload, which can cause peak fronting and poor resolution.[18]

Troubleshooting Guide

Sources

• 3. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. selvita.com [selvita.com]
• 10. fagg.be [fagg.be]
• 11. 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters, chirons susceptible to easy racemization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Protecting Group Strategies for 4-(2-Amino-2-methoxycarbonyl-ethyl)piperidine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the use of alternative protecting groups for the polyfunctional molecule, 4-(2-amino-2-methoxycarbonyl-ethyl)piperidine. As Senior Application Scientists, we aim to provide not just protocols, but the rationale behind them to empower your synthetic strategies.

Introduction: The Challenge of Selectivity

4-(2-Amino-2-methoxycarbonyl-ethyl)piperidine is a versatile building block, but its synthetic utility is predicated on the precise control of its three reactive functional groups: the primary α-amino group, the secondary amine of the piperidine ring, and the methyl ester. The primary challenge lies in achieving selective protection and deprotection, a concept known as an orthogonal protection strategy, to allow for selective modification at one site without affecting the others.[1][2] This guide will navigate the complexities of choosing and using protecting groups for this specific molecule.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when choosing a protecting group strategy for this molecule?

A1: The key is to select a set of "orthogonal" protecting groups. This means each protecting group can be removed under specific conditions that do not affect the others.[3][4] For this molecule, you need to consider the stability of the protecting groups for the α-amino group, the piperidine nitrogen, and the potential for ester hydrolysis under the deprotection conditions for the amino groups.

Q2: Which protecting groups are commonly used for the α-amino group?

A2: The most common α-amino protecting groups are tert-Butoxycarbonyl (Boc), Benzyloxycarbonyl (Cbz or Z), and 9-Fluorenylmethyloxycarbonyl (Fmoc).[5][][7]

• Boc: Removed under acidic conditions (e.g., TFA, HCl).[3][8]

• Cbz: Typically removed by catalytic hydrogenolysis (e.g., H₂/Pd/C).[5][8][9]

• Fmoc: Removed under mild basic conditions (e.g., piperidine in DMF).[5][10][11]

Q3: What are suitable protecting groups for the piperidine nitrogen?

A3: The piperidine nitrogen can be protected with groups similar to those used for the α-amino group, such as Boc and Cbz. The choice will depend on the desired orthogonal strategy. For instance, if the α-amino group is Boc-protected, the piperidine nitrogen could be Cbz-protected, allowing for selective deprotection of either group.

Q4: Is it necessary to protect the methyl ester?

A4: Generally, the methyl ester is relatively stable. However, it can be susceptible to hydrolysis under harsh basic or acidic conditions. If your planned reaction sequence involves strong bases or acids for an extended period, you might consider using a more robust ester, like a tert-butyl ester, which is cleaved under acidic conditions, or a benzyl ester, removable by hydrogenolysis.

Q5: Can I selectively protect the α-amino group over the piperidine nitrogen?

A5: Achieving selective protection can be challenging due to the similar nucleophilicity of the two amino groups. However, subtle differences in steric hindrance around the α-amino group might allow for some selectivity with bulky protecting group reagents. A more reliable approach is to use a starting material where one amine is already protected.

Troubleshooting Guides

Issue 1: Non-selective Protection of Amino Groups

Symptom: A mixture of products is observed after the protection step, including di-protected, mono-protected at the α-amino position, and mono-protected at the piperidine nitrogen.

Possible Cause: The reactivities of the primary α-amino group and the secondary piperidine amine are comparable, leading to a lack of selectivity.

Solutions:

• Use a Bulky Protecting Group: Employing a sterically hindered protecting group like di-tert-butyl dicarbonate (Boc₂O) may favor protection of the less hindered primary α-amino group.

• pH Control: Carefully controlling the pH during the protection reaction can sometimes differentiate between the basicities of the two amines, leading to improved selectivity.

• Stepwise Protection Strategy: A more robust solution is to start with a precursor where one of the amines is already protected. For example, starting with a piperidine derivative where the ring nitrogen is already protected.

Issue 2: Unwanted Deprotection During a Reaction Step

Symptom: Loss of a protecting group is observed during a subsequent synthetic step that was not intended for deprotection.

Possible Cause: The protecting group is not stable under the reaction conditions. For example, a Boc group may be partially cleaved under mildly acidic conditions, or an Fmoc group may be labile in the presence of amine bases used in a coupling reaction.

Solutions:

• Consult a Stability Chart: Refer to the protecting group stability chart below to ensure the chosen protecting group is compatible with the planned reaction conditions.

• Switch to a More Robust Protecting Group: If a protecting group is consistently proving to be unstable, switch to a more robust alternative. For example, if Boc is too labile, consider Cbz if hydrogenation is compatible with your molecule.

Issue 3: Incomplete Deprotection

Symptom: The starting material is still present after the deprotection reaction is complete, as indicated by TLC or LC-MS analysis.

Possible Cause:

• Insufficient Reagent or Reaction Time: The amount of deprotection reagent or the reaction time may be insufficient.

• Catalyst Poisoning (for Cbz deprotection): In catalytic hydrogenolysis for Cbz removal, the catalyst can be poisoned by sulfur-containing compounds or other impurities.

• Steric Hindrance: A sterically hindered protecting group may require more forcing conditions for removal.

Solutions:

• Optimize Reaction Conditions: Increase the reaction time, temperature, or the equivalents of the deprotection reagent.

• Use Fresh Catalyst: For Cbz deprotection, use fresh, high-quality catalyst and ensure the substrate and solvent are free of catalyst poisons.

• Alternative Deprotection Method: For stubborn Cbz groups, stronger acidic conditions like HBr in acetic acid can be used, provided other functional groups are compatible.[5]

Issue 4: Side Reactions During Deprotection

Symptom: Formation of unexpected byproducts during the deprotection step.

Possible Cause:

• Alkylation by Cations (Boc deprotection): The tert-butyl cation generated during Boc deprotection with TFA can alkylate nucleophilic side chains.[12]

• Racemization: Harsh basic or acidic conditions can lead to epimerization at the α-carbon.

Solutions:

• Use Scavengers: During Boc deprotection with TFA, add scavengers like triisopropylsilane (TIS) or water to trap the tert-butyl cations.

• Milder Deprotection Conditions: Use the mildest possible conditions for deprotection. For Fmoc removal, ensure the piperidine solution is fresh and the reaction is not run for an excessively long time.

Orthogonal Protection Strategies

The key to successfully manipulating 4-(2-amino-2-methoxycarbonyl-ethyl)piperidine is the implementation of an orthogonal protection strategy. Below are some recommended combinations.

α-Amino Group	Piperidine Nitrogen	Methyl Ester	Deprotection Conditions (α-Amino)	Deprotection Conditions (Piperidine N)
Boc	Cbz	Stable	TFA, HCl[8]	H₂/Pd/C[8]
Fmoc	Boc	Stable	20% Piperidine in DMF[10]	TFA, HCl[13]
Cbz	Boc	Stable	H₂/Pd/C[9]	TFA, HCl
Alloc	Boc	Stable	Pd(PPh₃)₄/Scavenger[14]	TFA, HCl

Visualization of Orthogonal Strategy Selection

Caption: Decision workflow for selecting an orthogonal protecting group strategy.

Experimental Protocols

Protocol 1: Boc Protection of the α-Amino Group and Cbz Protection of the Piperidine Nitrogen

This protocol assumes a starting material where the piperidine nitrogen is already Cbz-protected.

• Dissolve the Substrate: Dissolve Cbz-protected 4-(2-amino-2-methoxycarbonyl-ethyl)piperidine in a suitable solvent like dichloromethane (DCM) or a mixture of dioxane and water.

• Add Base: Add a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.1 equivalents).

• Add Boc Anhydride: Slowly add di-tert-butyl dicarbonate (Boc₂O) (1.1 equivalents) to the solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench with a mild acid (e.g., saturated NH₄Cl solution). Extract the product with an organic solvent, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Selective Deprotection of the Boc Group

• Dissolve the Protected Compound: Dissolve the Boc, Cbz-diprotected compound in DCM.

• Add Scavenger: Add a scavenger such as triisopropylsilane (TIS) (1-5% v/v).

• Add Acid: Slowly add trifluoroacetic acid (TFA) (20-50% v/v in DCM) at 0 °C.

• Reaction: Stir the reaction at room temperature for 30-60 minutes, monitoring by TLC or LC-MS.

• Removal of Acid: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM. Co-evaporate with toluene to ensure complete removal of TFA.

• Isolation: The resulting amine salt can be used directly or neutralized with a mild base.

Protocol 3: Selective Deprotection of the Cbz Group

• Dissolve the Protected Compound: Dissolve the Boc, Cbz-diprotected compound in a suitable solvent such as methanol, ethanol, or ethyl acetate.

• Add Catalyst: Add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol%).

• Hydrogenation: Stir the reaction mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-16 hours.

• Filtration: Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the deprotected product.

Visualization of a Protection/Deprotection Workflow

Caption: A typical workflow for orthogonal protection and selective deprotection.

References

• Fiveable. (n.d.). Piperidine Definition - Organic Chemistry II Key Term.
• Benchchem. (2025). Common side reactions with Boc-protected amino acids and how to avoid them.
• Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.).
• Creative Peptides. (n.d.). Protected Amino Acids.
• Benchchem. (2025). Comparison of reaction times and conditions for Boc vs. Cbz deprotection in piperidines.
• Amino Acid Derivatives for Peptide Synthesis. (n.d.).
• BOC Sciences. (n.d.). Amino Acid Protection & Deprotection Services.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• Albericio, F., et al. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-39.
• Albericio, F. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Request PDF.
• ChemicalBook. (2025). (R)-3-(Boc-Amino)piperidine | 309956-78-3.
• ResearchGate. (n.d.). Side Reactions on Amino Groups in Peptide Synthesis | Request PDF.
• Ataman Kimya. (n.d.). PIPERIDINE.
• Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.
• SciSpace. (n.d.). Amino Acid-Protecting Groups.
• PubChem. (n.d.). 4-Amino-1-Boc-piperidine.
• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group.
• National Institutes of Health. (n.d.). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS.
• Aapptec Peptides. (n.d.). N-Terminal Deprotection - Fmoc removal.
• ResearchGate. (n.d.). Amino Acid-Protecting Groups.
• National Institutes of Health. (n.d.). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?.
• National Institutes of Health. (n.d.). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties.
• University of Rochester. (2026). Tips & Tricks: Protecting Groups.
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
• PubChem. (n.d.). 1-BOC-3-Aminopiperidine.
• ChemPep. (n.d.). Overview of Fmoc Amino Acids.
• Fiveable. (n.d.). 11.3 Protecting groups - Organic Chemistry II.
• Total Synthesis. (n.d.). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism.
• Organic Chemistry. (2022, January 7). Deprotecting Fmoc Group Mechanism [Video]. YouTube.
• Master Organic Chemistry. (2018, June 7). Protecting Groups For Amines: Carbamates.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Books Gateway. (2019, December 3). Avoid Protecting Groups | Green Chemistry: Principles and Case Studies.

Sources

• 1. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fiveable.me [fiveable.me]
• 4. books.rsc.org [books.rsc.org]
• 5. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 7. scispace.com [scispace.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 11. chempep.com [chempep.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. peptide.com [peptide.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

identifying common impurities in (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

Welcome to the technical support center for (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise during the synthesis, purification, and analysis of this complex molecule. By understanding the potential impurities and their origins, you can streamline your experimental workflow and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect when synthesizing (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE?

A1: Impurities in the synthesis of this molecule can generally be categorized into three main groups:

• Process-Related Impurities: These are impurities that arise from the synthetic route itself. They can include starting materials, intermediates, and by-products from side reactions. For instance, incomplete reactions can lead to the presence of unreacted piperidine derivatives or amino acid precursors.[1] Side reactions, such as the formation of diastereomers or epimers, can also occur, particularly if reaction conditions are not strictly controlled.

• Degradation-Related Impurities: These impurities form during storage or under certain experimental conditions. The Boc (tert-butoxycarbonyl) and Cbz (carboxybenzyl) protecting groups, while robust, are susceptible to degradation under specific acidic or basic conditions, respectively.[2][3][4][5][6] For example, prolonged exposure to strong acids can lead to premature deprotection of the Boc group.[5][7]

• Reagent-Related Impurities: Impurities can also be introduced from the reagents and solvents used in the synthesis. It is crucial to use high-purity reagents to minimize the introduction of extraneous compounds that may interfere with the reaction or purification process.[8]

Q2: I'm seeing an unexpected peak in my HPLC analysis. How can I identify it?

A2: An unexpected peak in your High-Performance Liquid Chromatography (HPLC) chromatogram warrants a systematic investigation. Here's a logical workflow to identify the unknown impurity:

• Mass Spectrometry (MS) Analysis: The most powerful initial step is to couple your HPLC system to a mass spectrometer (HPLC-MS). This will provide the molecular weight of the impurity, offering significant clues to its identity.[9] For example, a mass difference of 56 Da might suggest the loss of the tert-butyl group from the Boc protecting group.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an invaluable tool for detailed structural elucidation of impurities.[11][12][13][14][15] By isolating the impurity through preparative HPLC, you can obtain ¹H and ¹³C NMR spectra to determine its precise chemical structure.

• Forced Degradation Studies: Subjecting a pure sample of your target compound to stress conditions (e.g., acid, base, heat, oxidation) can help generate potential degradation products. Comparing the retention times of the peaks from the forced degradation study with your unknown peak can aid in its identification.

Q3: My NMR spectrum shows a decreased integration for the Boc group protons. What could be the cause?

A3: A lower-than-expected integration for the nine protons of the tert-butyl group in the Boc protecting group is a common issue. Several factors could be at play:

• Partial Deprotection: The Boc group is sensitive to acidic conditions.[5][6] If your reaction work-up or purification involves acidic solutions (e.g., trifluoroacetic acid in HPLC mobile phase), partial cleavage of the Boc group can occur.[7]

• Presence of Rotamers: In some cases, restricted rotation around the amide bond can lead to the presence of rotamers, which may have slightly different chemical shifts for the Boc protons, causing the signal to be split or broadened and thus appear to have a lower integration.[16]

• Incomplete Reaction: If the Boc protection step was incomplete, you would have a mixture of the protected and unprotected amine, leading to a lower integration for the Boc protons relative to the rest of the molecule.

Q4: Can the Cbz protecting group cause any specific impurities?

A4: Yes, the Cbz group, while generally stable, can lead to certain impurities. The most common method for Cbz deprotection is catalytic hydrogenolysis.[5][6] During this process, side reactions can occur. For instance, if the hydrogen source is insufficient, N-benzyl-protected tertiary amines can be formed as a byproduct.[17] Additionally, under certain basic conditions, the Cbz group can be cleaved, although this is less common than its removal by hydrogenolysis.[17]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the handling of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE.

Issue 1: Low Yield of the Final Product

Potential Cause	Troubleshooting Steps	Rationale
Incomplete Reaction	Monitor reaction progress closely using TLC or HPLC. Consider extending the reaction time or increasing the temperature if the reaction has stalled.	Ensuring the reaction goes to completion is the first step in maximizing yield.
Suboptimal Reagent Quality	Use fresh, high-purity reagents and anhydrous solvents.	Impurities in reagents or moisture can lead to side reactions and reduce the yield of the desired product.[8]
Losses During Work-up and Purification	Optimize extraction and chromatography conditions. Ensure the pH of the aqueous phase is appropriate to prevent the product from partitioning into it. Use a suitable stationary and mobile phase for chromatography to achieve good separation with minimal product loss.	A well-designed purification protocol is essential to isolate the target compound efficiently.

Issue 2: Presence of Diastereomers

Potential Cause	Troubleshooting Steps	Rationale
Epimerization at the Chiral Center	Control the reaction temperature and pH carefully, especially during steps involving strong bases or acids.	The stereocenter alpha to the carbonyl group is susceptible to epimerization under harsh conditions.
Non-stereoselective Synthesis Step	If the synthesis involves a step that is not fully stereoselective, consider using a chiral catalyst or a different synthetic route that offers better stereocontrol.	Achieving high diastereoselectivity is crucial for obtaining a pure final product.
Inadequate Purification	Use a high-resolution chiral HPLC column to separate the diastereomers.	Chiral chromatography is often necessary to separate stereoisomers that are difficult to resolve by standard chromatographic techniques.

Issue 3: Incomplete Deprotection of Boc or Cbz Groups

Potential Cause	Troubleshooting Steps	Rationale
Insufficient Acid (for Boc)	Ensure a sufficient excess of a strong acid like TFA is used for Boc deprotection. Monitor the reaction by HPLC to confirm the complete disappearance of the starting material.[5][18]	The Boc group requires strong acidic conditions for efficient removal.[6]
Inactive Catalyst (for Cbz)	Use fresh, active palladium on carbon (Pd/C) catalyst for Cbz deprotection via hydrogenolysis. Ensure the reaction is performed under a positive pressure of hydrogen.	The activity of the hydrogenation catalyst is critical for the complete removal of the Cbz group.
Scavenger Issues	During Boc deprotection, the generated tert-butyl cation can cause side reactions. Use a scavenger like triethylsilane to trap this cation.	Scavengers prevent the reactive byproducts of deprotection from reacting with the desired product.

Experimental Workflows

Workflow for Impurity Identification

The following diagram illustrates a systematic workflow for identifying an unknown impurity.

Caption: A logical workflow for the identification of unknown impurities.

General Protocol for Boc Deprotection

This protocol provides a standard method for the removal of the Boc protecting group.

• Dissolution: Dissolve the Boc-protected compound in a suitable solvent such as dichloromethane (DCM).

• Acid Addition: Add a strong acid, typically trifluoroacetic acid (TFA), to the solution. A common ratio is 1:1 TFA:DCM.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC or HPLC until the starting material is consumed.[18]

• Solvent Removal: Remove the solvent and excess acid under reduced pressure.

• Work-up: Perform an appropriate aqueous work-up to neutralize any remaining acid and isolate the deprotected product.

Summary of Potential Impurities

Impurity Type	Potential Structure/Description	Common Cause	Analytical Signature (MS)
Deprotected Amine	Loss of the Boc group	Exposure to acidic conditions	[M-100+H]⁺
Di-Boc Adduct	Addition of a second Boc group	Excess Boc anhydride during protection	[M+100+H]⁺
N-Oxide	Oxidation of the piperidine nitrogen	Oxidative conditions	[M+16+H]⁺
Epimer	Inversion of stereochemistry at a chiral center	Harsh basic or acidic conditions	Same as parent molecule
Unreacted Starting Material	e.g., (S)-1-Boc-4-(carboxymethyl)piperidine	Incomplete reaction	Molecular weight of the starting material
Benzyl Ether Byproduct	From Cbz deprotection	Incomplete hydrogenolysis	Varies depending on the specific byproduct

References

• Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

• Toref-Standards. (2023, February 15). NMR Applications in Pharmaceutical Impurity Profiling. Retrieved from [Link]

• Sarotti, A. M., & Kaufman, T. S. (2014). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Journal of Pharmaceutical and Biomedical Analysis, 93, 3-17.
• Perreault, H., & Kaltashov, I. A. (2002). Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. Journal of the American Society for Mass Spectrometry, 13(5), 533–540.
• Kaufman, T. S. (2014). Pharmaceutical impurities and degradation products: uses and applications of NMR techniques. Journal of Pharmaceutical and Biomedical Analysis, 93, 3-17.

• AZoM. (2021, December 13). Using Nuclear Magnetic Resonance (NMR) Spectroscopy to Improve Drug Purification. Retrieved from [Link]

• StudySmarter. (2023, October 21). Protecting Groups: Boc, Cbz, Amine - Chemistry. Retrieved from [Link]

• MBL International. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

• ResearchGate. (2012, July 6). Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• Organic Chemistry Portal. (2019, October 2). Cbz-Protected Amino Groups. Retrieved from [Link]

• MDPI. (n.d.). Investigation of Impurities in Peptide Pools. Retrieved from [Link]

• BioPharmaSpec. (2025, June 11). Managing Product-Related Impurities in Synthetic Peptides. Retrieved from [Link]

• ResearchGate. (2025, August 6). Photochemical Protection of Amines with Cbz and Fmoc Groups. Retrieved from [Link]

• PubMed Central. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Preprints.org. (2024, December 9). Investigation of Impurities in Peptide Pools. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (2023, July 4). Boc Protected Compounds. Retrieved from [Link]

• ResearchGate. (2018, April 25). What are the possible impurities in boc protection of amino acids other than t-butyl ester and di boc andcyclic compounds ? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Reddit. (2022, March 17). BOC deprotection under basic conditions in anion-exchange HPLC? Retrieved from [Link]

• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN104628627A - Method for synthesizing 1-boc-4-aminopiperidine.

• National Institutes of Health. (2023, July 18). Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines. Retrieved from [Link]

• Plant Care. (2026, January 1). How to Choose Piperidines: A Complete Buyer's Guide. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• ResearchGate. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Google Patents. (n.d.). CN107805218B - Method for preparing 4-Boc-aminopiperidine.

• PubMed Central. (n.d.). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. Retrieved from [Link]

• Ataman Kimya. (n.d.). PIPERIDINE. Retrieved from [Link]

Sources

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• 2. studysmarter.co.uk [studysmarter.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protective Groups [organic-chemistry.org]
• 5. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
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• 9. Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Classification of Impurities in Synthetic Peptide Drugs [creative-peptides.com]
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• 13. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 14. Pharmaceutical impurities and degradation products: uses and applications of NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Highly Functionalized Piperidines

Welcome to the technical support center for the synthesis of highly functionalized piperidines. As the most frequently used non-aromatic nitrogen heterocycle in FDA-approved drugs, the piperidine scaffold is of paramount importance to medicinal chemists and drug development professionals.[1] However, its synthesis, particularly with dense and stereochemically complex functionalization, is fraught with challenges.[2][3]

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. It moves beyond simple procedural lists to explain the underlying chemical principles, empowering you to diagnose and solve issues effectively.

Part 1: Troubleshooting Guide - Common Synthetic Hurdles

This section addresses the most frequent and frustrating issues encountered during piperidine synthesis. Each problem is presented in a question-and-answer format, followed by a detailed explanation of the causes and a range of proven solutions.

Question 1: Why is my yield consistently low or the reaction failing to proceed to completion?

Low yield is a multifaceted problem that can stem from issues with reactivity, reagent stability, or reaction conditions. Let's dissect the primary causes.

Answer:

Several factors can lead to low conversion. The most common culprits are insufficient reactivity of the precursors, decomposition of reagents or catalysts, and steric hindrance.[4]

• Causality - Reactivity: In reactions like the Aza-Diels-Alder, the electronic nature of your substrates is critical. An imine (the dienophile) that is not sufficiently electron-deficient will react sluggishly. Similarly, in reductive amination, the equilibrium formation of the key iminium ion intermediate can be unfavorable.[5][6][7]

• Causality - Stability: Many reagents are highly sensitive. Lewis acids used to catalyze cycloadditions can be hydrolyzed by trace moisture, rendering them inactive.[8] Reductive agents like sodium cyanoborohydride or sodium triacetoxyborohydride are sensitive to both moisture and pH, decomposing if conditions are not optimal.[6]

• Causality - Steric Hindrance: As functionalization increases, steric bulk around the reactive centers can dramatically slow down reactions, such as N-alkylation or acylation, by preventing effective orbital overlap.[4]

Troubleshooting Workflow:

The following decision tree provides a systematic approach to diagnosing and solving low-yield issues.

Sources

• 1. Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the ... - RSC Advances (RSC Publishing) DOI:10.1039/C4RA14418J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Aza-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Peptide Coupling Reactions with Piperidine-Containing Fragments

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for challenges encountered during peptide coupling reactions involving piperidine-containing fragments. As a Senior Application Scientist, my goal is to blend established chemical principles with field-proven strategies to enhance the success of your synthetic efforts.

Introduction: The Piperidine Predicament in Peptide Synthesis

Piperidine is an indispensable reagent in modern Fmoc-based solid-phase peptide synthesis (SPPS), primarily for the crucial Nα-deprotection step.[1][2][3] However, its basic and nucleophilic nature, while essential for Fmoc removal, can also instigate a variety of side reactions, particularly when piperidine-containing fragments are themselves being incorporated or are present in the growing peptide chain.[1][4][5] This guide will address these specific challenges, providing a structured approach to problem-solving, from quick-reference FAQs to detailed troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues encountered when working with piperidine-containing fragments.

Q1: I'm observing a significant byproduct with a mass corresponding to my peptide plus 51 Da. What is the likely cause?

A1: This mass shift strongly suggests the formation of a 3-(1-Piperidinyl)alanine side product. This typically occurs with C-terminal cysteine residues where the base (piperidine) catalyzes the elimination of the protected sulfhydryl group, forming a dehydroalanine intermediate. This reactive intermediate is then readily attacked by piperidine.[4] To mitigate this, consider using a more sterically bulky protecting group for the cysteine side chain, such as a trityl (Trt) group, which can help minimize this side reaction.[4]

Q2: My peptide contains an Asp-Gly sequence, and I'm seeing multiple hard-to-separate peaks in my HPLC analysis after cleavage. What's happening?

A2: You are likely observing the consequences of aspartimide formation.[4][6] During the piperidine-mediated Fmoc deprotection, the backbone amide nitrogen can attack the side-chain carbonyl of the aspartic acid, forming a cyclic imide.[6] This aspartimide can then reopen to form a mixture of the desired α-peptide and an undesired β-peptide, or it can be attacked by piperidine to form piperidide adducts.[4][6] This is particularly prevalent in sequences like Asp-Gly, Asp-Ala, and Asp-Ser.[4]

Q3: How can I prevent aspartimide formation?

A3: There are several effective strategies:

• Modify Deprotection Conditions: Add an acidic additive like 1-hydroxybenzotriazole (HOBt) at a concentration of 0.1 M to your 20% piperidine/DMF deprotection solution.[4][6] This buffers the basicity and can significantly reduce aspartimide formation.[6][7]

• Use Weaker Bases: In some cases, replacing piperidine with a weaker or more sterically hindered base can be beneficial.[5][7] However, this may require longer deprotection times.

• Backbone Protection: For particularly sensitive sequences, consider using a backbone-protected amino acid preceding the aspartic acid, such as an N-(2-hydroxy-4-methoxybenzyl) (Hmb) or N-(2,4-dimethoxybenzyl) (Dmb) protected amino acid.[4] These groups prevent the initial cyclization and are removed during the final TFA cleavage.[4]

Q4: My synthesis stops prematurely after coupling the second amino acid, especially when Proline is involved. Why?

A4: This is a classic case of diketopiperazine (DKP) formation.[4][8][9] The free N-terminal amine of the dipeptide on the resin can attack the ester linkage to the resin, cyclizing to form a DKP and cleaving the dipeptide from the support.[9][10] This is especially common with sequences containing Proline or other secondary amino acids in the first or second position.[4][8][9]

Q5: What is the best way to avoid diketopiperazine formation?

A5: Key strategies include:

• Resin Selection: Use a sterically hindered resin like 2-chlorotrityl chloride (2-CTC) resin.[4][6] The bulky trityl group shields the ester linkage, making the intramolecular cyclization less favorable.[4]

• Immediate Coupling: Minimize the time the N-terminal amine is free after deprotection. Proceed immediately to the next coupling step to reduce the opportunity for cyclization.[6]

• Dipeptide Coupling: For very problematic sequences, it can be advantageous to synthesize the initial dipeptide in solution and then couple it to the resin, bypassing the vulnerable dipeptide-resin stage.

Part 2: In-Depth Troubleshooting Guides

This section provides a more detailed, cause-and-effect analysis of complex problems, complete with step-by-step protocols.

Guide 1: Low Coupling Efficiency with Sterically Hindered Piperidine Fragments

Problem: You are attempting to couple a bulky piperidine-containing amino acid (e.g., one with multiple substitutions on the piperidine ring) and are observing low coupling efficiency, leading to deletion sequences.

Causality Analysis: Steric hindrance is a major barrier to efficient peptide bond formation.[11][12][13] The bulky nature of the piperidine fragment can physically obstruct the approach of the activated carboxylic acid to the resin-bound amine, slowing down the reaction rate significantly.[11] Standard coupling reagents may not be potent enough to overcome this energy barrier.[11]

Caption: Troubleshooting workflow for hindered couplings.

• Switch to a More Potent Coupling Reagent:

  • Rationale: Standard carbodiimides like DIC may be insufficient.[11] Uronium/aminium or phosphonium salt-based reagents are more effective as they form highly reactive activated esters.[11][14]

  • Recommendation: Switch to HATU, HCTU, or PyBOP.[11][14][15] These reagents are known for their high reactivity and ability to overcome steric barriers.[11][14]

  • Protocol: Use a 0.95:1:2 ratio of amino acid:coupling reagent:base (e.g., DIPEA). Pre-activate for 1-5 minutes before adding to the resin.[11]

• Increase Reaction Time and/or Temperature:

  • Rationale: Sterically hindered couplings are kinetically slow.[11] Allowing more time for the reaction to proceed can significantly improve yields.

  • Recommendation: Extend the coupling time from the standard 1-2 hours to 4 hours or even overnight.[11] If using an automated synthesizer, consider programming a longer coupling step for the specific hindered residue. Microwave-assisted synthesis can also be highly effective at driving difficult couplings to completion.[11]

• Optimize the Solvent System:

  • Rationale: Poor solvation of the growing peptide chain can lead to aggregation, which further hinders coupling.[11][16]

  • Recommendation: N-methylpyrrolidone (NMP) generally has better solvating properties than Dimethylformamide (DMF) for complex peptides.[11] For very difficult cases, a solvent mixture such as DCM/DMF/NMP (1:1:1) can be beneficial.[11]

• Implement a Double Coupling Protocol:

  • Rationale: If a single, prolonged coupling is still incomplete, a second coupling with fresh reagents will help drive the reaction to completion.

  • Protocol: After the first coupling, drain the reaction vessel, wash the resin thoroughly with DMF, and then repeat the coupling step with a fresh solution of the activated amino acid.[11]

Coupling Reagent	Class	Key Advantages
HATU	Aminium Salt	Highly reactive, excellent for hindered couplings.[14][15]
HCTU	Aminium Salt	More cost-effective than HATU with similar reactivity.
PyBOP	Phosphonium Salt	Known for suppressing racemization.[15][17]
COMU	Aminium Salt	Based on OxymaPure, offering a better safety profile.[14][15]

Guide 2: Managing Racemization Risk

Problem: You observe diastereomeric impurities in your final peptide product, particularly when the piperidine-containing fragment is coupled.

Causality Analysis: Racemization, or the loss of stereochemical integrity at the α-carbon, can occur during the activation step of the carboxylic acid.[4][15] The formation of an oxazolone intermediate is a common pathway for racemization, and this is promoted by the presence of bases.[15] While all amino acids (except Glycine) are susceptible, certain residues like Cysteine and Histidine are particularly prone to racemization.[4]

Caption: Decision tree for minimizing racemization.

• Use of Additives with Carbodiimides:

  • Rationale: Additives like HOBt, HOAt, and OxymaPure react with the activated O-acylisourea intermediate to form an active ester.[18] This active ester is less prone to racemization than the O-acylisourea itself.

  • Recommendation: When using a carbodiimide like DIC, always include an additive. Oxyma is often considered superior for minimizing racemization compared to HOBt.[17][18]

• Careful Selection of Coupling Reagent and Base:

  • Rationale: The choice of both the coupling reagent and the base used for activation significantly impacts the risk of racemization.[15]

  • Recommendation: Phosphonium salt reagents like PyBOP are generally known for low levels of racemization.[17] When using aminium/uronium reagents, the choice of base is critical. N,N-Diisopropylethylamine (DIPEA) is a common choice, but for residues highly prone to racemization, switching to a weaker base like N-methylmorpholine (NMM) or sym-collidine is recommended.[15]

This protocol is designed for coupling a racemization-prone amino acid.

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes. Perform the standard Fmoc deprotection (e.g., 20% piperidine in DMF) and wash thoroughly.

• Activation Cocktail: In a separate vessel, dissolve the Fmoc-amino acid (3 eq.), DIC (3 eq.), and OxymaPure (3 eq.) in DMF.

• Coupling Reaction: Add the activation cocktail to the resin and allow the coupling to proceed for 2-4 hours.

• Monitoring: After the coupling, perform a Kaiser test to check for completion. If incomplete, a second coupling may be necessary.

• Washing: Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

Part 3: Alternative Deprotection Strategies

While piperidine is the standard, its legal status as a controlled substance and its role in side reactions have prompted the investigation of alternatives.[1][19]

Reagent	Concentration	Solvent	Notes
Piperidine	20%	DMF/NMP	The industry standard; effective but can cause side reactions.[1]
Piperazine	5% (with 2% DBU)	NMP	Can reduce side reactions like aspartimide formation.[6][7]
4-Methylpiperidine	20%	DMF/NMP	Not a controlled substance; shows similar deprotection kinetics to piperidine.[19]
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	2%	DMF/NMP	A strong, non-nucleophilic base; very rapid deprotection but can increase risk of base-mediated side reactions.[5][7]

Conclusion

Optimizing peptide coupling reactions with piperidine-containing fragments requires a proactive and informed approach. By understanding the underlying chemical mechanisms of common side reactions such as aspartimide formation, diketopiperazine cyclization, and racemization, researchers can implement targeted strategies to mitigate these issues. The selection of appropriate coupling reagents, solvents, and reaction conditions, as detailed in this guide, is paramount to achieving high purity and yield in your peptide synthesis endeavors.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2025). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. Retrieved from [Link]

• Sci-Hub. (n.d.). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. Retrieved from [Link]

• National Institutes of Health. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. PMC. Retrieved from [Link]

• ScienceDirect. (n.d.). Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives. Retrieved from [Link]

• ACS Publications. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega. Retrieved from [Link]

• National Institutes of Health. (n.d.). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. PMC. Retrieved from [Link]

• Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• J-Stage. (n.d.). Racemization in the Coupling Reaction, Pro-Val+Pro, with the Several Activated Ester Methods. Retrieved from [Link]

• PubMed. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. Retrieved from [Link]

• ACS Publications. (n.d.). Mixed anhydrides in peptide synthesis. Reduction of urethane formation and racemization using N-methylpiperidine as the tertiary amine base. The Journal of Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved from [Link]

• CUSABIO. (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. Retrieved from [Link]

• Biotage. (2023). What do you do when your peptide synthesis fails?. Retrieved from [Link]

• PubMed. (2007). Efficient peptide coupling involving sterically hindered amino acids. Retrieved from [Link]

• ResearchGate. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

• ACS Publications. (n.d.). Alternative to Piperidine in Fmoc Solid-Phase Synthesis. Retrieved from [Link]

Sources

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• 2. Atom Scientific Ltd | Product | Piperidine for Peptide Synthesis [atomscientific.com]
• 3. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. sci-hub.box [sci-hub.box]
• 9. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives - American Chemical Society [acs.digitellinc.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Efficient peptide coupling involving sterically hindered amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Researcher's Guide to the Analytical Standards of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the quality of starting materials and intermediates is paramount. The chiral piperidine derivative, (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, is a sophisticated building block utilized in the synthesis of complex molecular entities. Its stereochemical integrity and purity are critical quality attributes that directly influence the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides a comprehensive framework for establishing and verifying the analytical standards of this crucial intermediate, offering a comparative analysis of essential analytical techniques and supported by detailed experimental protocols.

The Imperative of Rigorous Analytical Standards

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a chiral molecule, meaning it exists as a non-superimposable mirror image, the (R)-enantiomer. In drug development, different enantiomers can exhibit vastly different pharmacological and toxicological profiles. Therefore, ensuring high enantiomeric purity is not merely a matter of quality control but a fundamental aspect of drug safety. Beyond enantiomeric purity, the presence of process-related impurities, residual solvents, and degradation products can also impact downstream reactions and the final API's quality. This guide will equip you with the knowledge to critically assess the analytical standards of this compound.

Core Analytical Techniques for Quality Assessment

A multi-pronged analytical approach is necessary to fully characterize (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. The primary techniques include High-Performance Liquid Chromatography (HPLC) for purity and chiral separation, Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation and purity confirmation, and Mass Spectrometry (MS) for molecular weight verification.

Comparative Overview of Analytical Methodologies

Analytical Technique	Primary Application	Strengths	Limitations
Chiral HPLC	Enantiomeric Purity	High resolution of enantiomers, quantitative accuracy.	Method development can be complex; requires specialized chiral columns.
Reversed-Phase HPLC	Chemical Purity & Impurity Profiling	Robust, versatile, widely available.	May not resolve all structurally similar impurities.
¹H and ¹³C NMR	Structural Confirmation & Purity	Provides detailed structural information, can detect and quantify impurities without a reference standard (qNMR).	Lower sensitivity compared to chromatographic methods for trace impurities.
Mass Spectrometry (MS)	Molecular Weight Verification	High sensitivity and specificity for molecular weight determination.	Typically provides limited structural information on its own.

In-Depth Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the essential analytical techniques. These protocols are designed to be self-validating, ensuring trustworthy and reproducible results.

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity

The separation of enantiomers is the most critical analytical challenge for this compound. Chiral HPLC is the gold standard for this purpose. Polysaccharide-based chiral stationary phases (CSPs) are often effective for separating a wide range of chiral compounds, including piperidine derivatives.[1]

Rationale: The choice of a polysaccharide-based CSP, such as one coated with a derivative of amylose or cellulose, is based on their proven ability to form transient diastereomeric complexes with a wide variety of chiral molecules through a combination of hydrogen bonding, dipole-dipole, and π-π interactions. The mobile phase composition is optimized to achieve a balance between retention and resolution.

Experimental Protocol:

• Instrumentation: HPLC system with a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase, for example, a Chiralpak® series column.

• Mobile Phase: A mixture of a non-polar organic solvent (e.g., n-Hexane) and an alcohol (e.g., Isopropanol or Ethanol) in a ratio of 90:10 (v/v) with 0.1% of a basic additive like diethylamine to improve peak shape for the basic piperidine nitrogen.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm (due to the CBZ protecting group).

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

• Analysis: Inject a racemic standard (if available) to determine the retention times of both the (S) and (R) enantiomers. Subsequently, inject the sample to be tested to determine its enantiomeric purity.

Workflow for Chiral HPLC Analysis

Caption: Workflow for the determination of enantiomeric purity by Chiral HPLC.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Chemical Purity

RP-HPLC is a robust method for determining the chemical purity of the compound and for identifying and quantifying any process-related impurities.

Rationale: A C18 stationary phase is a versatile choice that separates compounds based on their hydrophobicity. The gradient elution allows for the separation of a wide range of impurities with varying polarities.

Experimental Protocol:

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient: Start with 30% B, increase to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 220 nm and 254 nm.

• Sample Preparation: Dissolve the sample in a 1:1 mixture of Mobile Phase A and B at a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

Logical Flow for Purity Assessment

Caption: Interrelation of analytical techniques for comprehensive quality assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for confirming the chemical structure of the molecule and for identifying any major impurities.

Rationale: NMR provides a detailed fingerprint of the molecule's structure. The chemical shifts, coupling constants, and integration of the proton signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, allow for unambiguous structural assignment. Quantitative NMR (qNMR) can be used to determine purity against a certified internal standard.

Experimental Protocol:

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra. Other experiments like COSY, HSQC, and HMBC can be performed for full structural elucidation.

• Analysis: Compare the obtained spectra with the expected chemical shifts and coupling patterns for the target molecule. Integrate the signals in the ¹H NMR spectrum to confirm the relative number of protons.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the compound.

Rationale: Electrospray ionization (ESI) is a soft ionization technique suitable for this type of molecule, which will primarily form protonated molecular ions [M+H]⁺. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.

Experimental Protocol:

• Instrumentation: Mass spectrometer with an ESI source, often coupled with an HPLC system (LC-MS).

• Ionization Mode: Positive ion mode.

• Analysis: Observe the mass-to-charge ratio (m/z) of the molecular ion peak and compare it with the calculated molecular weight of the compound (C₂₂H₃₂N₂O₆, Molecular Weight: 420.5 g/mol ).[2]

Potential Impurities and Their Control

A thorough understanding of the synthetic route is crucial for identifying potential process-related impurities. Common impurities could include:

• Starting materials: Unreacted precursors.

• By-products: Products of side reactions.

• Diastereomers: If the synthesis is not perfectly stereocontrolled.

• Degradation products: For example, the loss of the BOC protecting group under acidic conditions.

• The (R)-enantiomer: The most critical impurity to monitor.

Comparison of Analytical Standards: What to Look For

When evaluating an analytical standard of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE from a supplier, the Certificate of Analysis (CoA) is the primary document to scrutinize. Here is a comparison of what to expect from a high-quality standard versus a standard of lower quality:

Parameter	High-Quality Analytical Standard	Lower-Quality or Research Grade Material
Purity (by HPLC)	Typically ≥98%, with the chromatogram provided showing minimal impurity peaks.	May have a lower stated purity (e.g., ≥95%)[3][4] or may not specify the method of determination.
Enantiomeric Purity (by Chiral HPLC)	≥99% enantiomeric excess (e.e.), with the chiral chromatogram provided, clearly showing the absence or minimal presence of the (R)-enantiomer.	May not specify the enantiomeric purity, or it might be lower. The analytical method may not be provided.
Identity Confirmation	Confirmed by ¹H NMR and Mass Spectrometry, with spectra provided and interpreted.	Identity may only be stated without supporting data.
Residual Solvents	Analyzed by Gas Chromatography (GC) with specified limits.	May not be tested for or reported.
Certificate of Analysis (CoA)	Comprehensive, detailing the methods used, the results obtained, and including copies of the analytical data (spectra, chromatograms).	May be a simple statement of purity with no supporting data or methodological details.

Conclusion

The analytical standard of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a critical determinant of success in research and drug development projects. A comprehensive analytical characterization, employing a suite of orthogonal techniques including chiral and reversed-phase HPLC, NMR, and MS, is non-negotiable. This guide provides the foundational knowledge and detailed protocols to empower researchers to either establish their own analytical standards or to critically evaluate the quality of commercially available materials. By insisting on high-purity, well-characterized starting materials, the scientific community can ensure the reliability and reproducibility of their results, ultimately accelerating the discovery of new medicines.

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comparative analysis of synthesis routes for substituted piperidines

An In-Depth Comparative Guide to the Synthesis of Substituted Piperidines for Medicinal Chemistry

The piperidine scaffold is a cornerstone of modern medicinal chemistry, forming the structural core of a vast number of pharmaceuticals and natural products.[1][2][3] Its prevalence in FDA-approved drugs underscores the critical importance of efficient and selective methods for its synthesis.[2][4] The development of novel synthetic routes that offer control over substitution patterns and stereochemistry is a paramount objective for researchers in drug discovery and development.[5][6]

This guide provides a comparative analysis of key synthetic strategies for constructing substituted piperidines. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings, strategic advantages, and practical limitations of each method. Our goal is to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to select and optimize the ideal synthesis route for their specific target molecule.

Catalytic Hydrogenation of Pyridine Derivatives

The most direct and atom-economical route to the piperidine core is the catalytic hydrogenation of corresponding pyridine precursors.[2] This approach involves the saturation of the aromatic ring through the addition of hydrogen. However, the inherent aromaticity and the Lewis basic nitrogen atom of the pyridine ring present significant challenges, often necessitating potent catalysts and harsh reaction conditions.[2][7]

Mechanism and Strategic Considerations

Hydrogenation can be achieved using both heterogeneous and homogeneous catalysts. Heterogeneous systems, such as Palladium on Carbon (Pd/C) or Rhodium on Carbon (Rh/C), are widely used in industrial settings due to their ease of separation and recyclability.[2] The reaction typically proceeds via the stepwise addition of hydrogen to the aromatic ring. To overcome the high activation energy, these reactions often require elevated temperatures and high pressures of hydrogen gas.[8] Furthermore, the nitrogen atom in both the pyridine starting material and the piperidine product can act as a catalyst poison, impeding the reaction.[2][7]

A significant advancement in this area is the development of homogeneous iridium-catalyzed ionic hydrogenation. This method offers remarkable functional group tolerance, allowing for the reduction of the pyridine ring in the presence of sensitive moieties like nitro, azido, and bromo groups, which would not survive traditional hydrogenation conditions.[4]

Diagram: Catalytic Hydrogenation Workflow

Caption: General workflow for catalytic hydrogenation of pyridines.

Representative Experimental Protocol: Ionic Hydrogenation[4]

• Preparation: In a glovebox, a vial is charged with the substituted pyridine (0.5 mmol), methanol (0.5 mL), and the iridium catalyst ([Ir-OMs], 2 mol%).

• Reaction: Trifluoroacetic acid (TFA, 3 equivalents) is added. The vial is placed in a high-pressure reactor, which is then sealed and purged with an inert gas.

• Hydrogenation: The reactor is pressurized with hydrogen gas to 50 bar and the mixture is stirred at room temperature for 18 hours.

• Work-up: After carefully venting the reactor, the reaction mixture is concentrated under reduced pressure.

• Purification: The resulting residue, typically an easily isolable and stable piperidinium salt, can be purified by crystallization or chromatography.

Reductive Amination

Reductive amination is a highly versatile and widely used method for forming C-N bonds.[9] For piperidine synthesis, the intramolecular double reductive amination (DRA) of 1,5-dicarbonyl compounds, such as glutaraldehyde derivatives, with an amine source provides a direct and efficient route to the heterocyclic core.[10]

Mechanism and Strategic Considerations

The reaction proceeds in two main stages. First, the amine reacts with the two carbonyl groups to form a di-imine or a related intermediate. This is followed by an in-situ reduction of the imine functionalities to form the saturated piperidine ring. The choice of reducing agent is critical; common reagents include sodium cyanoborohydride (NaBH3CN), sodium triacetoxyborohydride (NaBH(OAc)3), or catalytic hydrogenation.[10][11] The use of sugar-derived dicarbonyl substrates allows for the synthesis of polyhydroxylated piperidines (iminosugars) with excellent control over the absolute configuration of the hydroxyl groups.[10]

Diagram: Double Reductive Amination Mechanism

Caption: Mechanism of double reductive amination for piperidine synthesis.

Representative Experimental Protocol: DRA of a Sugar-Derived Dialdehyde[10]

• Preparation: The sugar-derived pentadialdose (1.0 mmol) is dissolved in a suitable solvent like methanol.

• Amine Addition: An amine source, such as ammonium formate (for N-unsubstituted piperidines) or a primary amine, is added to the solution.

• Reduction: A reducing agent, such as sodium cyanoborohydride (NaBH3CN), is added portion-wise while maintaining the pH. Alternatively, catalytic hydrogenation (e.g., H2, Pd/C) can be employed.

• Reaction: The mixture is stirred at room temperature until the reaction is complete, as monitored by TLC or LC-MS.

• Work-up: The reaction is quenched, and the solvent is removed under reduced pressure. The residue is partitioned between an organic solvent and water.

• Purification: The organic layer is dried and concentrated. The crude product is then purified by column chromatography to yield the polyhydroxypiperidine.

Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction is a powerful [4+2] cycloaddition that constructs the six-membered piperidine ring in a single, often highly stereocontrolled, step.[12] It involves the reaction of an aza-diene with a dienophile or, more commonly, an imine (acting as a dienophile) with a 1,3-diene.[13]

Mechanism and Strategic Considerations

The reaction can proceed through either a concerted or a stepwise mechanism, a topic of some debate that often depends on the specific substrates and catalysts used.[12] The use of Lewis acids or Brønsted acids can catalyze the reaction by activating the imine dienophile. The stereochemical outcome of the reaction is a key advantage, allowing for the synthesis of diastereomerically pure cycloadducts.[13] The choice of diene and the substituents on the imine are crucial for controlling the regioselectivity and stereoselectivity of the addition.

Diagram: Aza-Diels-Alder Reaction

Caption: The aza-Diels-Alder cycloaddition for piperidine ring formation.

Representative Experimental Protocol: Aza-Diels-Alder Reaction[13]

• Imine Generation: Ethyl glyoxylate is treated with benzhydrylamine in a solvent like dichloromethane (CH2Cl2) at 0 °C to generate the imine in situ.

• Dienophile Addition: The freshly prepared diene (e.g., 1,3-pentadiene) is added to the reaction mixture.

• Cycloaddition: The reaction is allowed to proceed, often at room temperature or with gentle heating, until the starting materials are consumed.

• Work-up: The solvent is removed in vacuo.

• Purification: The resulting crude cycloadduct is purified by flash column chromatography on silica gel to afford the diastereomerically pure tetrahydropyridine product, which can be subsequently reduced to the corresponding piperidine.

Hofmann-Löffler-Freytag (HLF) Reaction

The HLF reaction is a classic photochemical or thermal method for synthesizing pyrrolidines and piperidines via an intramolecular C-H functionalization.[14][15] The reaction involves the cyclization of an N-halogenated amine under strongly acidic conditions.[16]

Mechanism and Strategic Considerations

The reaction is initiated by the homolytic cleavage of the N-halogen bond of a protonated N-haloamine, generating a highly reactive nitrogen-centered radical.[17] This radical then undergoes an intramolecular 1,5-hydrogen atom transfer from an unactivated δ-carbon, forming a more stable carbon-centered radical. This radical transfer is highly specific due to the favorability of a six-membered ring transition state.[16][17] The carbon radical then abstracts a halogen atom, forming a δ-haloamine, which subsequently undergoes intramolecular nucleophilic substitution (cyclization) upon basification to yield the piperidine ring.[17]

Diagram: Hofmann-Löffler-Freytag Reaction Mechanism

Caption: Key steps in the Hofmann-Löffler-Freytag radical cyclization.

Representative Experimental Protocol[17]

• N-Halogenation: The starting amine is converted to the N-chloroamine using a reagent like N-chlorosuccinimide (NCS) or sodium hypochlorite.

• Acidification: The N-chloroamine is dissolved in a strong acid, such as concentrated sulfuric acid (H2SO4) or trifluoroacetic acid (CF3COOH).

• Initiation: The acidic solution is either heated or irradiated with UV light to initiate the radical chain reaction. The reaction is monitored for the disappearance of the N-chloroamine.

• Cyclization: After the hydrogen and halogen transfer steps are complete, the reaction mixture is carefully neutralized and then made basic (e.g., with NaOH) to induce the final intramolecular SN2 cyclization.

• Extraction & Purification: The product is extracted into an organic solvent, dried, and purified by distillation or chromatography.

Modern C-H Functionalization

A paradigm shift in synthetic strategy involves the direct functionalization of a pre-existing piperidine ring. This C-H functionalization approach avoids the need for de novo ring construction and allows for late-stage modification of complex molecules.[18] However, controlling the site-selectivity (i.e., at the C2, C3, or C4 position) is a significant challenge.[19]

Mechanism and Strategic Considerations

The regioselectivity of C-H functionalization is governed by a combination of electronic and steric factors.[20]

• C2-H (α-position): This position is electronically activated due to the adjacent nitrogen, but it is also sterically hindered. Directed metalation or rhodium-catalyzed C-H insertion can achieve functionalization at this site.[20][21]

• C3-H (β-position): This position is electronically deactivated by the inductive effect of the nitrogen. Direct functionalization is difficult; indirect approaches, such as cyclopropanation of a tetrahydropyridine followed by reductive ring-opening, are often employed.[20][21]

• C4-H (γ-position): This position is sterically accessible but less electronically activated than C2. Selectivity for C4 can be achieved by using bulky catalysts and specific nitrogen protecting groups that sterically block the C2 positions.[19][20]

The choice of catalyst and the nature of the nitrogen protecting group (e.g., Boc, Brosyl) are paramount in directing the functionalization to the desired position.[21]

Diagram: Site-Selectivity in Piperidine C-H Functionalization

Caption: Controlling site-selectivity in the C-H functionalization of piperidines.

Representative Experimental Protocol: C2-Functionalization[20]

• Preparation: To a solution of N-Boc-piperidine (1.0 equiv) in a suitable solvent (e.g., dichloromethane), add the rhodium catalyst (e.g., Rh2(R-TCPTAD)4, 1 mol%).

• Reagent Addition: Add the diazo compound (e.g., methyl phenyldiazoacetate, 1.2 equiv) slowly via syringe pump over several hours to the refluxing solution.

• Reaction: Continue refluxing until the reaction is complete.

• Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to isolate the C2-functionalized piperidine derivative.

Comparative Summary of Synthesis Routes

Synthesis Route	Key Features & Selectivity	Typical Conditions	Advantages	Limitations
Catalytic Hydrogenation	Atom-economical; stereoselectivity depends on catalyst and substrate.	H2 gas (high pressure), metal catalyst (Pd, Pt, Rh, Ir), often elevated temp.[2][4]	Direct, scalable, high-yielding for simple substrates.	Limited functional group tolerance (cleavage of benzyl groups, reduction of nitro/alkenes); catalyst poisoning.[2][4]
Reductive Amination	Versatile; stereochemistry often derived from chiral starting materials (e.g., sugars).	1,5-Dicarbonyl + Amine, reducing agent (NaBH3CN, H2/Pd).[9][10]	Convergent, good for polyhydroxylated piperidines, operational simplicity.	Requires access to suitable dicarbonyl precursors.
Aza-Diels-Alder	[4+2] cycloaddition; often high diastereoselectivity.	Diene + Imine, often with Lewis acid catalyst (e.g., ZnCl2, Sc(OTf)3).	Rapid construction of complexity, excellent stereochemical control.	Limited to specific substitution patterns dictated by cycloaddition rules; can have regioselectivity issues.[12][13]
Hofmann-Löffler-Freytag	Radical-based intramolecular C-H functionalization; highly regioselective (1,5-H shift).	N-haloamine, strong acid (H2SO4), UV light or heat.[16][17]	Functionalizes unactivated C-H bonds; good for certain bicyclic systems.	Harsh acidic conditions, poor functional group tolerance, limited to specific chain lengths.[16]
C-H Functionalization	Site-selective functionalization of a pre-existing ring; selectivity controlled by catalyst and protecting group.	Piperidine derivative, transition metal catalyst (Rh, Pd), oxidant/coupling partner.[20][21]	Late-stage functionalization, high synthetic efficiency.	Site-selectivity can be challenging to control; may require specific directing/protecting groups.[19]

Conclusion

The synthesis of substituted piperidines is a mature yet continually evolving field. Classical methods like catalytic hydrogenation and reductive amination remain workhorses for their directness and scalability. Cycloaddition strategies, particularly the aza-Diels-Alder reaction, offer unparalleled control over stereochemistry for the rapid assembly of complex cores. In parallel, radical-based methods like the Hofmann-Löffler-Freytag reaction provide a unique pathway for functionalizing otherwise inert C-H bonds.

The frontier of piperidine synthesis lies in the continued development of modern catalytic methods. Direct C-H functionalization is revolutionizing how chemists approach the derivatization of these saturated heterocycles, enabling late-stage modifications that were previously unimaginable. Furthermore, emerging chemo-enzymatic strategies promise to deliver unparalleled selectivity under environmentally benign conditions, opening new avenues for the sustainable production of these vital pharmaceutical building blocks.[6][22] The choice of synthetic route is ultimately a strategic decision, guided by the specific substitution pattern, stereochemical requirements, and overall complexity of the target molecule.

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A Comparative Guide to the Biological Evaluation of (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine Derivatives as Potential Dipeptidyl Peptidase-4 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the piperidine scaffold remains a cornerstone for the development of novel therapeutics, demonstrating remarkable versatility across a spectrum of biological targets.[1] This guide focuses on a specific, yet promising, class of piperidine derivatives exemplified by (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine. The inherent structural features of this molecule—a chiral amino acid-like moiety appended to a piperidine ring—render it a compelling candidate for investigation as a peptidomimetic enzyme inhibitor.

Recent advances in the treatment of type 2 diabetes have highlighted the therapeutic potential of dipeptidyl peptidase-4 (DPP-4) inhibitors.[2] These agents play a crucial role in glucose homeostasis by preventing the degradation of incretin hormones. Structurally, many established DPP-4 inhibitors incorporate heterocyclic scaffolds, including piperidines, that engage with the enzyme's active site. This guide, therefore, posits a scientifically grounded hypothesis: that (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine and its derivatives are viable candidates for development as novel DPP-4 inhibitors.

Herein, we present a comparative framework for the biological evaluation of these piperidine derivatives. This guide will provide not only detailed experimental protocols but also the scientific rationale underpinning the proposed research strategy, from initial synthesis and screening to lead optimization and comparison with established alternatives.

I. The Scientific Rationale: Peptidomimetics and DPP-4 Inhibition

The design of the target piperidine scaffold is intrinsically linked to the principles of peptidomimetics. The core hypothesis is that the amino acid-like side chain can mimic the dipeptide substrates of DPP-4, while the piperidine ring serves as a rigid scaffold to orient the key interacting groups within the enzyme's active site. The BOC and CBZ protecting groups, while essential for synthesis, would be strategically modified or removed in subsequent derivatives to explore interactions with the S1 and S2 pockets of the DPP-4 enzyme.

Conceptual Design Pathway

Caption: Conceptual workflow from hypothesis to initial biological evaluation.

II. Synthesis and Derivatization Strategy

The synthesis of the core scaffold, (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine, serves as the foundation for generating a library of derivatives. The modular nature of the synthesis allows for systematic modifications to probe structure-activity relationships (SAR).

Experimental Protocol: Synthesis of the Core Scaffold

A plausible synthetic route can be adapted from established methods for the synthesis of substituted piperidines and amino acid derivatives.

• Starting Materials: Commercially available N-BOC-piperidone and a suitable protected amino acid precursor.

• Key Reaction Steps:

  • Wittig or Horner-Wadsworth-Emmons reaction to introduce the ethyl-ester side chain.

  • Asymmetric reduction or resolution to establish the (S)-stereochemistry.

  • Coupling of the CBZ-protected amino group.

  • Purification by column chromatography.

• Characterization: Confirmation of the structure and purity using NMR (¹H and ¹³C), mass spectrometry, and chiral HPLC.

Library Generation for SAR Studies

To explore the chemical space around the core scaffold, a focused library of derivatives should be synthesized. The following modifications are proposed:

• Variation of the N-terminal protecting group (CBZ): Replacement with other carbamates (e.g., Fmoc, Teoc) or acyl groups to modulate interactions with the S1 pocket of DPP-4.

• Modification of the ester (methoxycarbonyl): Hydrolysis to the corresponding carboxylic acid or conversion to various amides to explore interactions with the S2 pocket.

• Alterations to the piperidine N-BOC group: Removal of the BOC group and introduction of different substituents to probe for additional binding interactions or to modulate pharmacokinetic properties.

III. In Vitro Biological Evaluation: A Comparative Approach

The primary biological evaluation will focus on determining the inhibitory potency of the synthesized compounds against DPP-4. A direct comparison with a well-characterized, clinically approved DPP-4 inhibitor, such as Sitagliptin, is essential for contextualizing the results.

Experimental Protocol: DPP-4 Inhibition Assay

This fluorometric assay measures the ability of a compound to inhibit the cleavage of a synthetic DPP-4 substrate.

• Materials:

  • Recombinant human DPP-4 enzyme.

  • Fluorogenic substrate: Gly-Pro-AMC (7-amino-4-methylcoumarin).

  • Assay buffer: Tris-HCl buffer, pH 7.5.

  • Test compounds (piperidine derivatives) and a reference inhibitor (Sitagliptin).

• Procedure:

  • Prepare serial dilutions of the test compounds and the reference inhibitor in the assay buffer.

  • In a 96-well microplate, add the DPP-4 enzyme to each well.

  • Add the test compounds or reference inhibitor to the respective wells and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for binding.

  • Initiate the enzymatic reaction by adding the Gly-Pro-AMC substrate to all wells.

  • Monitor the increase in fluorescence over time using a microplate reader (Excitation: ~360 nm, Emission: ~460 nm).

  • Calculate the rate of reaction for each concentration of the inhibitor.

• Data Analysis:

  • Determine the percentage of inhibition for each concentration of the test compounds relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Data Presentation: Comparative IC₅₀ Values

Compound	R1 (N-terminus)	R2 (C-terminus)	R3 (Piperidine-N)	DPP-4 IC₅₀ (nM)	Sitagliptin IC₅₀ (nM)
Core Scaffold	CBZ	OMe	BOC	[Experimental Data]	[Experimental Data]
Derivative 1.1	H	OMe	BOC	[Experimental Data]	[Experimental Data]
Derivative 1.2	Acetyl	OMe	BOC	[Experimental Data]	[Experimental Data]
Derivative 2.1	CBZ	OH	BOC	[Experimental Data]	[Experimental Data]
Derivative 2.2	CBZ	NH₂	BOC	[Experimental Data]	[Experimental Data]
Derivative 3.1	CBZ	OMe	H	[Experimental Data]	[Experimental Data]
Derivative 3.2	CBZ	OMe	Methyl	[Experimental Data]	[Experimental Data]

Note: The table presents a hypothetical structure for data organization. Actual experimental data would populate the IC₅₀ columns.

Visualization of the Experimental Workflow

Caption: Step-by-step workflow for the in vitro DPP-4 inhibition assay.

IV. Mechanistic Insights and Future Directions

The initial SAR data will be crucial for understanding how different chemical modifications influence inhibitory potency. For the most promising derivatives, further studies should be conducted to elucidate their mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive) through kinetic analyses, such as Lineweaver-Burk plots.

Promising lead compounds identified from this initial screen would then progress to more advanced stages of drug discovery, including:

• Selectivity Profiling: Assessing the inhibitory activity against other related dipeptidyl peptidases (e.g., DPP-8, DPP-9) to ensure target selectivity and minimize potential off-target effects.

• Cell-based Assays: Evaluating the efficacy of the compounds in cellular models to confirm their ability to potentiate incretin signaling.

• Pharmacokinetic Studies: Investigating the absorption, distribution, metabolism, and excretion (ADME) properties of the lead compounds to assess their drug-likeness.

V. Conclusion

The systematic evaluation of (S)-1-BOC-4-(2-CBZ-amino-2-methoxycarbonyl-ethyl)piperidine derivatives as potential DPP-4 inhibitors represents a rational and promising avenue for the discovery of novel anti-diabetic agents. The peptidomimetic design of this scaffold, combined with the proven importance of the piperidine core in numerous pharmaceuticals, provides a strong foundation for this research endeavor. By employing the comparative experimental approach outlined in this guide, researchers can effectively assess the biological activity of these compounds, establish clear structure-activity relationships, and identify lead candidates for further development. This structured approach, grounded in established principles of medicinal chemistry and enzymology, will be instrumental in unlocking the therapeutic potential of this novel class of piperidine derivatives.

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• Chapman, K. T., et al. (1998). Rational design and combinatorial evaluation of enzyme inhibitor scaffolds: identification of novel inhibitors of matrix metalloproteinases. Bioorganic & Medicinal Chemistry Letters, 8(12), 1421-1426. [Link]

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• Kim, D., et al. (2000). Discovery and Structure-Activity Relationships of Novel Piperidine Inhibitors of Farnesyltransferase. Journal of Medicinal Chemistry, 43(15), 2679-2689. [Link]

• Naeem, N., et al. (2025). Piperidines as dual inhibitors of tyrosinase and pancreatic lipase: in vitro and in silico mechanistic insights. Future Medicinal Chemistry. [Link]

• Khan, I., et al. (2023). Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Omega, 8(41), 37837-37853. [Link]

• Liu, X., et al. (2020). Piperidine scaffold as the novel P2-ligands in cyclopropyl-containing HIV-1 protease inhibitors: Structure-based design, synthesis, biological evaluation and docking study. PLoS ONE, 15(11), e0241530. [Link]

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Navigating the Synthesis of a Chiral Piperidine: A Cost-Benefit Analysis of Synthetic Pathways to (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmaceuticals and natural products.[1] The introduction of chirality into these structures significantly enhances their therapeutic potential by allowing for specific interactions with biological targets.[2] This guide provides an in-depth comparative analysis of potential synthetic pathways to a valuable chiral building block, (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. This molecule incorporates a protected amino acid moiety, making it a key intermediate for the synthesis of complex peptidomimetics and other drug candidates.

We will explore two primary strategies: a chiral pool approach leveraging the innate chirality of L-glutamic acid, and an asymmetric synthesis approach featuring a stereoselective Michael addition. This guide will dissect the rationale behind each route, provide detailed experimental protocols, and offer a comprehensive cost-benefit analysis to aid researchers in selecting the most suitable pathway for their specific needs, considering factors such as cost, scalability, and overall efficiency.

Unveiling the Synthetic Strategies

Two divergent and compelling strategies present themselves for the synthesis of the target molecule. The first, a Chiral Pool Synthesis , commences with a readily available and enantiomerically pure starting material, L-glutamic acid. This approach elegantly transfers the existing stereocenter of the amino acid to the final product. The second strategy, an Asymmetric Synthesis , constructs the chiral center through a stereocontrolled chemical transformation, offering flexibility in substrate design but often requiring more specialized and costly reagents and catalysts.

Pathway 1: The Chiral Pool Approach - Building from L-Glutamic Acid

This strategy capitalizes on the inherent chirality of L-glutamic acid, a cost-effective and readily available amino acid.[3] The synthesis involves a multi-step sequence to construct the piperidine ring and introduce the necessary functional groups.

Conceptual Workflow of the Chiral Pool Approach

Caption: Chiral pool synthesis starting from L-glutamic acid.

Rationale and Key Considerations

The choice of L-glutamic acid as the starting material is strategic due to its low cost and the presence of the required stereocenter. The initial steps focus on protecting the amine and converting the carboxylic acids to esters to facilitate subsequent reactions. A key challenge in this route is the selective reduction of one of the two ester groups, which can be achieved by careful control of reaction conditions and stoichiometry of the reducing agent. The subsequent intramolecular cyclization to form the piperidine ring is a critical step, often requiring the activation of the hydroxyl groups, for instance, by tosylation. Finally, the side chain is introduced and elongated, followed by the coupling of the protected amino acid.

Experimental Protocol: Chiral Pool Synthesis

Step 1: Synthesis of (S)-dimethyl 2-((tert-butoxycarbonyl)amino)pentanedioate

To a suspension of L-glutamic acid (1 equiv.) in methanol, thionyl chloride (2.2 equiv.) is added dropwise at 0 °C. The reaction is stirred at room temperature overnight. The solvent is removed under reduced pressure, and the residue is dissolved in dichloromethane. Triethylamine (3 equiv.) and di-tert-butyl dicarbonate (1.1 equiv.) are added, and the mixture is stirred at room temperature for 12 hours. The reaction is then washed with water and brine, dried over sodium sulfate, and concentrated to yield the product.

Step 2: Selective Reduction to (S)-tert-butyl (4-hydroxy-1-methoxy-1-oxobutan-2-yl)carbamate

The diester from the previous step (1 equiv.) is dissolved in a suitable solvent like tetrahydrofuran. Sodium borohydride (0.5-1.0 equiv.) is added portion-wise at a low temperature (e.g., -20 °C to 0 °C) while monitoring the reaction by TLC to favor the mono-reduction. Upon completion, the reaction is quenched with a mild acid and the product is extracted.

Step 3: Formation of the Piperidine Ring

The resulting alcohol is converted to a leaving group, for example, by reaction with p-toluenesulfonyl chloride in pyridine. The resulting tosylate is then treated with a base to induce intramolecular cyclization to the corresponding lactam, which is subsequently reduced to the piperidine.

Step 4: Side Chain Elongation and Final Coupling

The piperidine derivative is then subjected to a malonic ester synthesis or a similar chain elongation method to introduce the two-carbon side chain. Finally, the resulting carboxylic acid is coupled with the appropriate protected amino acid derivative using a standard peptide coupling reagent like HATU or HBTU to afford the final product.

Pathway 2: Asymmetric Synthesis - Stereoselective Michael Addition

This approach constructs the chiral center on the piperidine ring through an asymmetric Michael addition, a powerful method for carbon-carbon bond formation.[4][5] This route offers greater flexibility in terms of the starting materials but often involves more expensive chiral catalysts or auxiliaries.

Conceptual Workflow of the Asymmetric Synthesis Approach

Caption: Asymmetric synthesis via a Michael addition.

Rationale and Key Considerations

This pathway commences with the readily available N-Boc-4-piperidone. A Wittig reaction is employed to introduce a Michael acceptor functionality. The key stereochemistry-defining step is the asymmetric Michael addition of a protected amino malonate derivative in the presence of a chiral catalyst. The choice of catalyst is crucial for achieving high enantioselectivity.[4] Subsequent functional group manipulations, including reduction of the ketone and ester hydrolysis, provide the necessary handles for the final peptide coupling step.

Experimental Protocol: Asymmetric Synthesis

Step 1: Synthesis of tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate

To a solution of N-Boc-4-piperidone (1 equiv.) in a suitable solvent like toluene, (carbethoxymethylene)triphenylphosphorane (1.1 equiv.) is added, and the mixture is heated to reflux overnight. The solvent is removed, and the product is purified by chromatography.

Step 2: Asymmetric Michael Addition

The α,β-unsaturated ester (1 equiv.) and a CBZ-protected amino malonate (1.2 equiv.) are dissolved in an appropriate solvent. A chiral organocatalyst, such as a cinchona alkaloid derivative, or a chiral metal complex is added, and the reaction is stirred at the optimal temperature until completion. The product is then purified to isolate the desired stereoisomer.[4]

Step 3: Functional Group Manipulations

The resulting diester is selectively reduced, for instance, using sodium borohydride, to the corresponding alcohol. Subsequent hydrolysis of the remaining ester group yields the carboxylic acid.

Step 4: Peptide Coupling

The carboxylic acid is then coupled with the desired amino acid derivative using a peptide coupling reagent such as HATU in the presence of a base like DIPEA to yield the final product.

Cost-Benefit Analysis

A comprehensive cost-benefit analysis is crucial for selecting the optimal synthetic route, especially in a drug development setting where scalability and economic viability are paramount.

Feature	Pathway 1: Chiral Pool (from L-Glutamic Acid)	Pathway 2: Asymmetric Synthesis (Michael Addition)
Starting Materials Cost	Low (L-glutamic acid is inexpensive)	Moderate (N-Boc-4-piperidone is more expensive)
Reagent Cost	Moderate (standard reagents, though multiple steps)	High (chiral catalysts or auxiliaries can be costly)
Number of Steps	Potentially longer (5-7 steps)	Potentially shorter (4-5 steps)
Scalability	Generally good, but may require optimization for selective reduction.	Can be challenging due to catalyst cost and loading on a large scale.
Stereochemical Control	Excellent (derived from the chiral pool)	Highly dependent on the chosen catalyst and conditions.
Overall Yield	Moderate (cumulative yield over multiple steps)	Can be high if the key asymmetric step is efficient.
Flexibility	Limited to the stereochemistry of the starting material.	High, allows access to both enantiomers by choosing the appropriate catalyst.

Conclusion

Both the chiral pool and asymmetric synthesis approaches offer viable pathways to (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE.

The chiral pool approach is attractive due to its low-cost starting material and guaranteed stereochemistry. However, it may involve a greater number of steps and require careful optimization of selective reactions, potentially impacting the overall yield and labor costs. This route is likely more cost-effective for large-scale production if the process can be efficiently streamlined.

The asymmetric synthesis route provides more flexibility and potentially a shorter overall sequence. The success of this pathway hinges on the efficiency and cost of the chiral catalyst. For smaller-scale synthesis or when access to the opposite enantiomer is desired, this approach may be preferable, provided a highly effective and reasonably priced catalyst is available.

Ultimately, the choice between these two strategies will depend on the specific project requirements, including the desired scale of synthesis, budget constraints, and the available expertise in asymmetric catalysis. This guide provides the foundational knowledge and experimental frameworks to enable researchers to make an informed decision and efficiently synthesize this valuable chiral building block.

References

• Recent advances in the synthesis of piperidones and piperidines. Tetrahedron: Asymmetry. 2002.
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• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR.
• A convenient one pot synthesis of highly substituted piperidines through a Michael addition-aldol cycliz
• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activ
• Method for synthesizing 1-boc-4-aminopiperidine.
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• Asymmetric routes to substituted piperidines.
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• An Asymmetric Route to Chiral, Nonracemic 2-Substituted Piperidines. Synthesis of (-)-Pipecoline, (+)-Coniine, and (-)-Coniceine. The Journal of Organic Chemistry.
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A Comparative Guide to Boc vs. Fmoc Strategy for Peptides Containing (S)-1-Boc-4-(2-Cbz-amino-2-methoxycarbonyl-ethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fundamental Principles: Boc vs. Fmoc SPPS

Solid-Phase Peptide Synthesis (SPPS) is a cyclic process involving the sequential addition of amino acids to a growing peptide chain anchored to an insoluble resin support.[1] This methodology relies on the concept of "orthogonal protection," where different classes of protecting groups can be selectively removed under distinct chemical conditions without affecting others.[2][3] The two most established orthogonal strategies are Boc/Bzl and Fmoc/tBu.[4][5]

• Boc/Bzl Strategy: This classic approach uses the acid-labile Boc group for temporary protection of the Nα-amino terminus.[6] Each cycle requires a deprotection step using a moderate acid, typically trifluoroacetic acid (TFA).[7] Permanent side-chain protecting groups are generally benzyl-based and are removed during the final cleavage of the peptide from the resin with a very strong acid, such as anhydrous hydrogen fluoride (HF).[4]

• Fmoc/tBu Strategy: A milder alternative, this strategy employs the base-labile Fmoc group for Nα-amino protection.[6] The Fmoc group is cleaved at each cycle using a secondary amine base, most commonly 20-50% piperidine in DMF.[1][8] The permanent side-chain protecting groups are acid-labile (e.g., tert-butyl, Boc, Trt) and are removed simultaneously with resin cleavage using a TFA-based cocktail.[4][5] This full orthogonality, where temporary and permanent groups are removed by entirely different chemical mechanisms (base vs. acid), is a significant advantage of the Fmoc approach.[9]

Diagram 1: High-level comparison of the cyclical workflows in Boc and Fmoc SPPS.

Analysis of the Target Moiety: A Critical Point of Failure

The non-standard amino acid, (S)-1-Boc-4-(2-Cbz-amino-2-methoxycarbonyl-ethyl)piperidine , contains three key protecting groups whose chemical labilities must be carefully considered:

• Side-Chain N-Boc (on Piperidine): The tert-butyloxycarbonyl group is highly sensitive to acidic conditions and is readily cleaved by TFA.[7][10] This is the most critical feature of the molecule.

• Alpha-Amino N-Cbz: The carboxybenzyl group is stable to both the acidic conditions of Boc deprotection (TFA) and the basic conditions of Fmoc deprotection (piperidine).[11] It is typically removed by catalytic hydrogenolysis or very strong acids like HBr.

• Methyl Ester (Methoxycarbonyl): This group is generally stable but can be susceptible to saponification (hydrolysis) under prolonged or harsh basic conditions.[12]

The central challenge is the presence of the acid-labile Boc group on the piperidine side chain. Its stability throughout the synthesis cycles is the determining factor in selecting the appropriate strategy.

The Boc Strategy: A Predicted Synthetic Failure

Attempting to incorporate this building block using the Boc/Bzl strategy is fundamentally flawed due to a lack of orthogonality.

The Inevitable Side Reaction: The repetitive Nα-Boc deprotection step in every cycle of the synthesis uses TFA.[13] This same reagent will indiscriminately cleave the Boc group on the piperidine side chain.[7][10]

This premature deprotection of the side chain would lead to a cascade of undesirable outcomes:

• Chain Branching: The newly exposed secondary amine on the piperidine ring can react during subsequent coupling steps, leading to the formation of branched peptide impurities.

• Truncation: Side reactions can lead to incomplete coupling and termination of the peptide chain.

• Uncontrollable Synthesis: The synthesis becomes a mixture of multiple, unpredictable peptide products, making purification virtually impossible and drastically reducing the yield of the target molecule.

Diagram 2: Predicted failure pathway for the Boc-SPPS strategy.

The Fmoc Strategy: The Orthogonal and Viable Approach

The Fmoc/tBu strategy provides the necessary orthogonality to successfully synthesize peptides with this building block.

Chemical Compatibility: The key step, Nα-Fmoc deprotection, uses a mild base (piperidine).[8][14] The acid-labile Boc group on the piperidine side chain is completely stable to these basic conditions.[8] This preserves the integrity of the side chain throughout the entire chain assembly process.

Final Cleavage Considerations: At the end of the synthesis, a standard TFA-based cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5) is used to cleave the peptide from the resin and remove the acid-labile side-chain protecting groups.[15] This step will, by design, remove the Boc group from the piperidine side chain, yielding the final, fully deprotected peptide. The Cbz group, if desired, would remain and could be removed in a subsequent, orthogonal step like hydrogenolysis.[16]

Potential Minor Side Reaction: While robust, a minor consideration is the potential for saponification of the methyl ester by the piperidine used for deprotection. This is generally a slow reaction, but for long syntheses with extended piperidine exposure, it could become a minor issue. This can be mitigated by:

• Using shorter deprotection times (e.g., 2 x 5-7 minutes instead of 1 x 20 minutes).[17]

• Employing alternative, less nucleophilic bases like DBU or 4-methylpiperidine if necessary, though this often requires further optimization.[18][19]

Diagram 3: Successful synthetic pathway using the orthogonal Fmoc-SPPS strategy.

Comparative Performance Summary

The following table summarizes the predicted outcomes based on the chemical principles discussed.

Parameter	Boc/Bzl Strategy (Predicted Outcome)	Fmoc/tBu Strategy (Predicted Outcome)	Rationale
Side-Chain Boc Integrity	Lost during first TFA deprotection	Stable throughout chain assembly	Boc is acid-labile; Fmoc deprotection is base-mediated.[4][7]
Predicted Crude Purity	Very Low (<5%)	High (>70-80%)	Boc strategy leads to uncontrollable side reactions. Fmoc strategy is clean and predictable.
Target Peptide Yield	Negligible	Good to Excellent	Failure of the Boc strategy prevents formation of the desired product.
Major Impurities	Branched peptides, truncated sequences	Deletion sequences (if coupling is slow), potential minor methyl ester saponification	Boc failure mode is catastrophic branching. Fmoc side reactions are minor and manageable.[20]
Overall Viability	Not Viable	Highly Recommended	Lack of orthogonality makes the Boc strategy chemically incompatible with the target moiety.

Recommended Experimental Protocol (Fmoc Strategy)

This protocol outlines the key steps for incorporating the non-standard amino acid using standard manual or automated Fmoc-SPPS.[21][22]

Materials:

• Resin: Rink Amide or other suitable Fmoc-compatible resin.

• Fmoc-protected amino acids (standard and non-standard).

• Coupling Reagent: HBTU/HOBt or HATU.

• Base: N,N-Diisopropylethylamine (DIEA).

• Deprotection Solution: 20% Piperidine in DMF.

• Solvents: DMF, DCM.

• Cleavage Cocktail: 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS).[15]

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.[22]

• Initial Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for another 5-10 minutes to ensure complete removal of the initial Fmoc group. Wash thoroughly with DMF (3-5x) and DCM (3x).[22]

• Amino Acid Coupling (General Cycle): a. Pre-activate the Fmoc-amino acid (3 eq.) with HBTU (2.9 eq.) and HOBt (3 eq.) in DMF. Add DIEA (6 eq.) to the mixture. b. Add the activated amino acid solution to the deprotected peptide-resin. c. Allow the coupling reaction to proceed for 1-2 hours. For sterically hindered residues like the title compound, extend coupling time to 4 hours or perform a double coupling.[21] d. Monitor reaction completion with a qualitative ninhydrin (Kaiser) test. A yellow/colorless bead result indicates completion.[23] e. Wash the resin thoroughly with DMF (3-5x) and DCM (3x).

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 7 minutes). Wash thoroughly as in step 2.

• Repeat Cycles: Repeat steps 3 and 4 for each amino acid in the sequence.

• Final Cleavage and Deprotection: a. After the final coupling and Nα-Fmoc deprotection, wash the peptide-resin with DMF, DCM, and Methanol, then dry under vacuum.[22] b. Add the cleavage cocktail (e.g., 95% TFA / 2.5% H₂O / 2.5% TIS) to the resin (approx. 10 mL per gram of resin).[15] c. Gently agitate for 2-3 hours at room temperature. d. Filter the resin to collect the TFA solution containing the cleaved peptide. e. Precipitate the crude peptide by adding the filtrate to cold diethyl ether. f. Centrifuge to pellet the peptide, wash with cold ether, and dry under vacuum.[21]

Conclusion and Final Recommendation

The chemical nature of (S)-1-Boc-4-(2-Cbz-amino-2-methoxycarbonyl-ethyl)piperidine, specifically the acid-labile Boc group on its piperidine side chain, renders the Boc/Bzl SPPS strategy entirely unsuitable for its incorporation into peptides. The repetitive TFA deprotection steps would lead to premature side-chain deprotection, resulting in catastrophic side reactions and synthesis failure.

Conversely, the Fmoc/tBu strategy offers a robust and fully orthogonal pathway to success. Its reliance on base-mediated deprotection ensures the integrity of the acid-labile side-chain Boc group throughout the synthesis. For any researcher aiming to synthesize peptides containing this or structurally similar building blocks with acid-labile side chains, the Fmoc/tBu strategy is the only scientifically sound and viable choice.

References

• Benchchem. Orthogonal Protection in Peptide Synthesis: A Technical Guide for Researchers. 2

• Wikipedia. Peptide synthesis. 4

• Cenote. Overview of Solid Phase Peptide Synthesis (SPPS). 24

• Biosynth. Protecting Groups in Peptide Synthesis. 5

• LifeTein®. Basic Peptides synthesis introduction. 1

• Benchchem. Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis. 6

• Benchchem. Understanding Boc protection and deprotection in peptide synthesis. 7

• PubMed. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. 25

• Springer Nature Experiments. Protecting Groups in Peptide Synthesis. 3

• Benchchem. A Researcher's Guide to Orthogonal Protecting Groups in Peptide Synthesis. 9

• Bachem. Solid Phase Peptide Synthesis (SPPS) explained. 26

• BOC Sciences. Why Fmoc-Protected Amino Acids Dominate SPPS?.

• ChemPep. Fmoc Solid Phase Peptide Synthesis. 28

• ChemPep. Boc Solid Phase Peptide Synthesis. 13

• UCI Department of Chemistry. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). 17

• Sigma-Aldrich. Fmoc Resin Cleavage and Deprotection.

• Merck Millipore. Novabiochem® - Fmoc resin cleavage protocols. 15

• Benchchem. A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz. 11

• AltaBioscience. Fmoc Amino Acids for SPPS. 8

• Benchchem. Application Notes and Protocols for Incorporating Non-Natural Amino acids in Solid-Phase Peptide Synthesis. 21

• Benchchem. Solid-Phase Synthesis of Peptides Containing Unnatural Amino Acids: Application Notes and Protocols. 22

• Benchchem. Cleavage cocktail recommendations for peptides with glutamic acid. 29

• Benchchem. The Cornerstone of Modern Peptide Synthesis: A Technical Guide to the Fmoc Protecting Group in SPPS. 14

• Luxembourg Bio Technologies. Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. 23

• NIH. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. 18

• Aapptec Peptides. Cleavage Cocktails; Reagent B. 30

• Benchchem. The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group. 16

• NIH. Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO). 31

• ResearchGate. A schematic representation of peptide synthesis using Boc protected.... 32

• ResearchGate. Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. 12

• Atom Scientific. Piperidine for Peptide Synthesis. 33

• ACS Sustainable Chemistry & Engineering. Aqueous Solid-Phase Peptide Synthesis (ASPPS) using Standard Fmoc/tBu-Protected Amino Acids. 34

• The Royal Society of Chemistry. Experimental procedures Solid phase peptide synthesis (SPPS) Solid phase peptide synthesis (SPPS) was performed using a microwav. 35

• PMC - NIH. Sustainable Peptide Synthesis Enabled by a Transient Protecting Group. 36

• ResearchGate. How to synthesize N-Cbz-protected peptide by Fmoc/tBu-SPPS?. 37

• PMC - PubMed Central. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. 38

• Organic Chemistry Portal. Cbz-Protected Amino Groups. 39

• ResearchGate. Summary of the experimental conditions employed for SPPS. 40

• Benchchem. Technical Support Center: Synthesis of N-Boc-Piperidine Derivatives. 41

• PMC - NIH. Advances in Fmoc solid‐phase peptide synthesis. 20

• SciELO México. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. 19

• Benchchem. Application Notes and Protocols for N-Boc Deprotection of Piperidine Derivatives. 10

• ACS Sustainable Chemistry & Engineering. Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis. 42

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• 5. biosynth.com [biosynth.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
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• 18. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis [scielo.org.mx]
• 20. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 31. Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO) - PMC [pmc.ncbi.nlm.nih.gov]
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• 33. Atom Scientific Ltd | Product | Piperidine for Peptide Synthesis [atomscientific.com]
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• 36. Sustainable Peptide Synthesis Enabled by a Transient Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
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• 38. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
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A Researcher's Guide to Supplier &amp; Quality Comparison of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

For researchers, scientists, and professionals in drug development, the procurement of high-quality chemical intermediates is a critical, yet often challenging, step. The purity and consistency of starting materials like (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE (CAS No. 195877-54-4) can significantly impact the success of multi-step syntheses, influencing yield, impurity profiles, and ultimately, the viability of a drug candidate. This guide provides a framework for objectively evaluating and comparing the quality of this advanced amino acid derivative from various suppliers.

The core challenge in sourcing such complex molecules is the frequent lack of publicly available, direct comparative data from suppliers. Therefore, this guide empowers you, the researcher, to become the arbiter of quality. We will delve into the critical quality attributes of this molecule, provide detailed experimental protocols for in-house verification, and discuss the interpretation of the resulting data. This approach ensures a self-validating system for quality control, independent of supplier-provided information.

Understanding the Molecule: Key Quality Attributes

(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE is a chiral building block featuring two key protecting groups: the tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen and the benzyloxycarbonyl (Cbz) group on the amino acid nitrogen. The integrity of these protecting groups, alongside the stereochemical purity and the absence of process-related impurities, are paramount.

Critical Quality Attributes (CQAs) to Investigate:

• Purity: The percentage of the desired compound in the material.

• Impurity Profile: The identity and quantity of any related substances, residual solvents, or reagents.

• Stereochemical Integrity: Confirmation of the (S)-configuration is crucial for downstream applications in asymmetric synthesis.

• Structural Confirmation: Verification that the supplied material is indeed the correct molecule.

Potential Suppliers

A number of chemical suppliers list (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE in their catalogs. While this guide focuses on empowering in-house quality assessment, the following suppliers are a starting point for procurement:

• Sigma-Aldrich

• Fluorochem[1]

• AstaTech, Inc. (available through various distributors)[2]

• Alfa Chemistry[3]

• CP Lab Safety[4]

• 克拉玛尔试剂[5]

It is common for suppliers to state a purity level, such as 95%, on their product pages.[4][5] However, a comprehensive Certificate of Analysis (CoA) should be requested prior to purchase, and independent verification is strongly recommended.

Comparative Quality Analysis: A Multi-Technique Approach

A robust quality assessment relies on the synergistic use of several analytical techniques. High-Performance Liquid Chromatography (HPLC) is ideal for purity determination and impurity profiling, while Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information and can also be used for purity assessment. Mass Spectrometry (MS) confirms the molecular weight.

Table 1: Summary of Analytical Techniques for Quality Assessment

Analytical Technique	Information Provided	Key Advantages
¹H and ¹³C NMR Spectroscopy	Unambiguous structural confirmation, identification of impurities, and quantitative purity assessment (qNMR).	Provides detailed information about the entire molecular structure.[6]
High-Performance Liquid Chromatography (HPLC)	Quantitative purity determination, separation and quantification of related impurities.	High resolution and sensitivity for detecting trace impurities.[7]
Mass Spectrometry (MS)	Confirmation of molecular weight and elemental composition (with high-resolution MS).	High sensitivity and specificity for the target molecule.[6]
Chiral HPLC	Determination of enantiomeric purity.	Essential for verifying the stereochemical integrity of the chiral center.
Karl Fischer Titration	Quantification of water content.	Important for accurate weighing and reaction stoichiometry.[8]

Experimental Protocols for In-House Verification

The following protocols are standardized procedures that can be adapted for the analysis of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE.

Purity and Impurity Profiling by HPLC

Objective: To quantitatively determine the purity of the compound and separate it from potential process-related impurities.

Methodology:

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient:

  • 0-5 min: 50% B

  • 5-25 min: 50% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 220 nm and 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a 1:1 mixture of Mobile Phase A and B to a concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Data Interpretation: The purity is calculated based on the area percentage of the main peak. Any additional peaks should be investigated as potential impurities. The relative retention times of these impurities can be used for batch-to-batch consistency checks.

Caption: Workflow for HPLC Purity Analysis.

Structural Confirmation by NMR Spectroscopy

Objective: To confirm the chemical structure and identify any structural impurities.

Methodology:

• Instrument: 400 MHz or higher NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃) or DMSO-d₆.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of the deuterated solvent.

• Experiments: ¹H NMR, ¹³C NMR, and 2D correlation experiments like COSY and HSQC if necessary for full assignment.

Expected ¹H NMR signals (in CDCl₃, approximate):

• ~7.3 ppm (m, 5H): Aromatic protons of the Cbz group.

• ~5.1 ppm (s, 2H): -CH₂- protons of the Cbz group.

• ~4.0 ppm (br, 2H): Axial protons on the piperidine ring adjacent to the nitrogen.

• ~3.7 ppm (s, 3H): Methyl ester protons.

• ~2.7 ppm (br, 2H): Equatorial protons on the piperidine ring adjacent to the nitrogen.

• ~1.45 ppm (s, 9H): tert-butyl protons of the Boc group.

• Other aliphatic protons of the piperidine ring and the ethyl linker will appear in the ~1.2-2.0 ppm region.

Data Interpretation: The presence of all expected signals with the correct integrations and multiplicities confirms the structure. The absence of signals corresponding to starting materials or by-products (e.g., deprotected compound) is a key indicator of high purity. The characteristic singlet of the Boc group at ~1.45 ppm is a crucial signal to confirm its presence.[6]

Caption: General workflow for NMR-based structural analysis.

Trustworthiness: Building a Self-Validating System

The ultimate goal is to create a system where the quality of the procured material is validated in-house, regardless of the supplier. This involves:

• Requesting a Certificate of Analysis (CoA) before purchase: Scrutinize the provided data. Does it include HPLC and NMR data? Is the purity determined by a quantitative method?

• Analyzing a sample from a new supplier upon receipt: Perform the HPLC and NMR analyses as described above.

• Comparing the results to the supplier's CoA: Any significant discrepancies should be addressed with the supplier.

• Maintaining a reference standard: Once a batch is deemed of high quality, a small amount should be retained as an internal reference standard for future comparisons.

By implementing these steps, research and development teams can mitigate the risks associated with raw material quality, ensuring the reproducibility and success of their scientific endeavors. The choice of protecting groups, such as Boc and Cbz, is fundamental in multi-step syntheses like peptide synthesis, and their integrity is non-negotiable for achieving the desired outcome.[][]

References

• A Comparative Guide to the Purity Analysis of Boc-D-4-aminomethylphe(Boc) by TLC and HPLC. Benchchem.
• Amino Acid Protection & Deprotection Services. BOC Sciences.
• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. 克拉玛尔试剂.
• A Comparative Guide to Analytical Methods for Confirming Boc Protection. Benchchem.
• Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines. National Institutes of Health.
• (S)-1-Boc-3-(2-Cbz-Amino-2-methoxycarbonyl-ethyl)piperidine. Fluorochem.
• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, 95% Purity, C22H32N2O6, 100 mg. CP Lab Safety.
• High-Purity Amino Acid Derivatives for Peptide Synthesis. BOC Sciences.
• eMolecules​ (S)-1-BOC-3-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. Fisher Scientific.
• CAS 195877-39-5 1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. Alfa Chemistry.
• (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. Sigma-Aldrich.
• Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. PubMed.

Sources

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• 2. eMolecules​ (S)-1-BOC-3-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE | Fisher Scientific [fishersci.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
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• 8. Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE

This document provides a detailed protocol for the safe handling and disposal of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE. As a complex, non-natural amino acid derivative, this compound requires meticulous management throughout its lifecycle to ensure laboratory safety, environmental protection, and regulatory compliance. The procedures outlined below are grounded in established chemical safety principles and are designed for professionals in research and pharmaceutical development.

Hazard Assessment and Chemical Profile

• Piperidine Core: The foundational piperidine ring is associated with compounds that can be flammable, corrosive, acutely toxic, and hazardous to the environment.[1][2][3]

• Boc and Cbz Protecting Groups: These carbamate-based protecting groups are common in organic synthesis.[4][5] While generally stable, their presence indicates specific chemical reactivities. The Boc group is notably sensitive to acid, while the Cbz group is typically removed via catalytic hydrogenolysis.[6][7] The decomposition of these groups can release gases such as carbon dioxide and isobutylene (from Boc).[6][8]

• Overall Compound: Based on analogous structures, (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE, a solid powder, should be handled as a substance that may cause skin, eye, and respiratory irritation.[9][10][11]

Summary of Anticipated Hazards:

Hazard Category	Description	GHS Precautionary Statements (Anticipated)
Skin Irritation	May cause skin irritation upon contact.[9][11]	P264, P280, P302+P352, P332+P313
Eye Irritation	May cause serious eye irritation.[9][11]	P280, P305+P351+P338, P337+P313
Respiratory Irritation	Inhalation of dust may cause respiratory tract irritation.[9][10][11]	P261, P271, P304+P340, P312

| Chemical Reactivity | Stable under recommended storage conditions but incompatible with strong acids and strong oxidizing agents.[10][12] | N/A |

Mandatory Personal Protective Equipment (PPE)

Before handling the compound for any procedure, including weighing, transfer, or waste packaging, all personnel must be equipped with the following PPE as a minimum standard of care.[13][14]

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn over goggles if there is a significant risk of splashing.[1]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. Inspect gloves for any signs of degradation or puncture before use.[1]

• Body Protection: A flame-retardant lab coat or a chemical-resistant apron is essential. Ensure clothing fully covers exposed skin.[1]

• Respiratory Protection: When handling the solid powder outside of a certified chemical fume hood, a dust respirator is required to prevent inhalation. All weighing and transfers of the powder should ideally occur within a fume hood or other ventilated enclosure.[9][12][15]

Spill Management Protocol

Accidental spills must be managed immediately and safely. The response procedure depends on the scale of the spill.

For Small Spills:

• Ensure the area is well-ventilated and restrict access.

• Wearing full PPE, gently sweep up the solid material. Avoid creating dust.[12]

• Use appropriate tools to place the spilled material into a clearly labeled, sealable container for hazardous waste disposal.[15]

• Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then wash with soap and water.

• All cleaning materials (wipes, contaminated gloves) must be collected and placed in the hazardous waste container.

For Large Spills:

• Evacuate all non-essential personnel from the area and secure the location.[16]

• Remove all sources of ignition.[16]

• If safe to do so, increase ventilation to the area.

• Contact your institution's Environmental Health & Safety (EHS) department immediately. Do not attempt to clean a large spill without specialized training and equipment.

• If trained, use a shovel to place the material into a suitable, labeled waste disposal container.[15] A self-contained breathing apparatus (SCBA) may be necessary.[15]

Step-by-Step Waste Disposal Procedure

The disposal of (S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE must be treated as a hazardous chemical waste stream.[16][17] Do not dispose of this chemical down the drain or in standard trash.[2][18]

Step 1: Waste Segregation

• Dedicate a specific waste container for this compound and any materials contaminated with it (e.g., weigh boats, contaminated gloves, pipette tips). Do not mix this waste with other chemical waste streams unless explicitly permitted by your EHS office.

Step 2: Containerization

• Use a wide-mouth, sealable, and chemically compatible container (e.g., a high-density polyethylene (HDPE) jug or drum).

• For trace-contaminated labware (glassware), rinse three times with a suitable organic solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

Step 3: Labeling

• The waste container must be clearly and accurately labeled at all times. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "(S)-1-BOC-4-(2-CBZ-AMINO-2-METHOXYCARBONYL-ETHYL)PIPERIDINE"

  • The primary hazards (e.g., "Irritant")

  • The date the first waste was added

  • The name of the principal investigator or lab group

Step 4: Storage Pending Disposal

• Keep the waste container tightly closed except when adding waste.[12][19]

• Store the container in a designated, well-ventilated satellite accumulation area within the laboratory.

• Ensure the storage location is cool, dry, and away from direct sunlight and incompatible materials, particularly strong acids and oxidizing agents.[3][10][12]

Step 5: Final Disposal

• Arrange for pickup and disposal through your institution's licensed hazardous waste management contractor.

• Waste must be disposed of in accordance with all federal, state, and local environmental regulations.[15]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe management and disposal of this chemical.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. aksci.com [aksci.com]
• 10. Page loading... [wap.guidechem.com]
• 11. (S)-1-Boc-4-(aminocarboxymethyl)piperidine | C12H22N2O4 | CID 40429251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. artsci.usu.edu [artsci.usu.edu]
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